2-Hydroxy-2-methylpropanal

• CAS: 20818-81-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxy-2-methylpropanal: Core Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of 2-Hydroxy-2-methylpropanal. It details the compound's structure, synthesis, and reactivity, with a particular focus on its emerging role as a key intermediate in the synthesis of targeted therapeutics, notably inhibitors of the Myeloid Cell Leukemia 1 (MCL1) protein. This document includes tabulated quantitative data, detailed experimental protocols for analysis, and visualizations of relevant biochemical pathways to serve as a resource for researchers in organic chemistry and drug discovery.

Chemical Identity and Physicochemical Properties

2-Hydroxy-2-methylpropanal, also known as α-hydroxyisobutyraldehyde, is a bifunctional organic molecule containing both a hydroxyl group and an aldehyde. This structure imparts it with a unique reactivity profile, making it a versatile building block in organic synthesis.

Table 1: Physicochemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value	Reference(s)
Molecular Formula	C₄H₈O₂	[1][2][3]
Molecular Weight	88.11 g/mol	[1][2][3]
CAS Number	20818-81-9	[2][3]
Appearance	Colorless liquid (predicted)
Density	0.985 g/cm³	[2]
Boiling Point	125.7 °C at 760 mmHg	[2]
Flash Point	38.9 °C	[2]
Refractive Index	1.412	[2]
Vapor Pressure	5.59 mmHg at 25°C	[2]
Solubility	Soluble in water.	[4]
logP (o/w)	-0.250 (estimated)	[4]

Synthesis and Purification

A key synthetic route to 2-Hydroxy-2-methylpropanal involves the reaction of pyruvic aldehyde dimethyl acetal (B89532). The general scheme is outlined below.

A general synthetic workflow for 2-Hydroxy-2-methylpropanal.

Experimental Protocol: Synthesis

• Reaction Setup: A solution of pyruvic aldehyde dimethyl acetal in an anhydrous ether solvent (e.g., diethyl ether or THF) is prepared in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Grignard Addition: A solution of methylmagnesium bromide in ether is added dropwise to the cooled (typically 0 °C) solution of the starting material with constant stirring. The reaction progress is monitored by thin-layer chromatography (TLC).

• Quenching and Hydrolysis: Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride, followed by dilute hydrochloric acid to hydrolyze the acetal and protonate the alkoxide.

• Extraction and Drying: The aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by a suitable method, such as distillation or column chromatography.

Experimental Protocol: Purification by HPLC

For high-purity applications, 2-Hydroxy-2-methylpropanal can be purified using preparative High-Performance Liquid Chromatography (HPLC).

Table 2: Representative HPLC Parameters for Analysis and Purification

Parameter	Condition
Column	Newcrom R1, reverse-phase
Mobile Phase	Acetonitrile (MeCN) and water, with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility)
Gradient	Isocratic or gradient elution depending on the impurity profile
Flow Rate	Typically 1.0 - 5.0 mL/min for analytical and semi-preparative scales
Detection	UV at a low wavelength (e.g., 210 nm) due to the lack of a strong chromophore
Injection Volume	Dependent on the column dimensions and concentration

Spectroscopic and Chromatographic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a critical tool for the structural elucidation and purity assessment of 2-Hydroxy-2-methylpropanal.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts

Nucleus	Functional Group	Predicted Chemical Shift (ppm)
¹H	-CH₃ (x2)	~1.3
-OH	Variable, dependent on concentration and solvent
-CHO	~9.5
¹³C	-CH₃ (x2)	~25
-C(OH)-	~75
-CHO	~205

Mass Spectrometry (MS)

Mass spectrometry, often coupled with Gas Chromatography (GC-MS), is used to determine the molecular weight and fragmentation pattern of the compound.

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Proposed Fragment
88	[M]⁺ (Molecular Ion)
73	[M - CH₃]⁺
59	[M - CHO]⁺
43	[C₃H₇]⁺ or [CH₃CO]⁺

Reactivity and Stability

2-Hydroxy-2-methylpropanal is a reactive molecule due to the presence of both a hydroxyl and an aldehyde functional group.

• Oxidation: The aldehyde group can be readily oxidized to a carboxylic acid.

• Reduction: The aldehyde can be reduced to a primary alcohol.

• Nucleophilic Addition: The aldehyde is susceptible to nucleophilic attack.

• Degradation: Studies on the tropospheric degradation of 2-Hydroxy-2-methylpropanal indicate that it reacts with hydroxyl radicals, leading to the formation of acetone.[5] Forced degradation studies under various stress conditions (acidic, basic, oxidative, photolytic, and thermal) are recommended to fully characterize its stability profile.[6][7][8]

Biological Significance and Role in Drug Development

A significant application of 2-Hydroxy-2-methylpropanal is as a key starting material in the synthesis of small molecule inhibitors of the anti-apoptotic protein Myeloid Cell Leukemia 1 (MCL1).[9][10][11] MCL1 is overexpressed in a variety of cancers and is a critical mediator of cell survival and resistance to chemotherapy.

MCL1-Mediated Apoptosis Pathway

The intrinsic apoptosis pathway is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins. Pro-survival proteins like MCL1 sequester pro-apoptotic proteins such as Bak, preventing them from inducing mitochondrial outer membrane permeabilization (MOMP) and subsequent cell death.[12][13] BH3-only proteins, like Noxa and Bim, can antagonize the action of MCL1.[14][15][16][17]

Simplified MCL1 signaling pathway in apoptosis.

In many cancers, the overexpression of MCL1 sequesters pro-apoptotic proteins, preventing cell death. The development of MCL1 inhibitors, synthesized using 2-Hydroxy-2-methylpropanal as a precursor, is a promising therapeutic strategy to overcome this resistance.

Logical workflow from starting material to therapeutic action.

Safety and Handling

Conclusion

2-Hydroxy-2-methylpropanal is a valuable and reactive chemical intermediate with significant potential in the field of drug discovery. Its bifunctional nature allows for its use in the synthesis of complex molecules, most notably a new generation of MCL1 inhibitors for cancer therapy. This guide provides a foundational understanding of its properties, synthesis, and applications, intended to support further research and development efforts.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 3. echemi.com [echemi.com]
• 4. 2-hydroxy-2-methyl propionaldehyde, 20818-81-9 [thegoodscentscompany.com]
• 5. researchgate.net [researchgate.net]
• 6. biomedres.us [biomedres.us]
• 7. biopharminternational.com [biopharminternational.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Discovery of potent myeloid cell leukemia 1 (Mcl 1) inhibitors using fragment based methods and structure based design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure-based design of N-substituted 1-hydroxy-4-sulfamoyl-2-naphthoates as selective inhibitors of the Mcl-1 oncoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Proapoptotic Bak is sequestered by Mcl-1 and Bcl-xL, but not Bcl-2, until displaced by BH3-only proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-Apoptotic MCL-1 Localizes to the Mitochondrial Matrix and Couples Mitochondrial Fusion to Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scientificarchives.com [scientificarchives.com]
• 15. researchgate.net [researchgate.net]
• 16. Functional linkage between NOXA and Bim in mitochondrial apoptotic events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pnas.org [pnas.org]

An In-depth Technical Guide to the Synthesis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-hydroxy-2-methylpropanal, a valuable hydroxyaldehyde intermediate in organic synthesis. The document details the primary synthetic routes with a focus on the crossed aldol (B89426) condensation of isobutyraldehyde (B47883) and formaldehyde (B43269). Experimental protocols, quantitative data from analogous reactions, and purification techniques are presented. Additionally, key reaction pathways and experimental workflows are visualized using diagrams to facilitate a clear understanding of the synthesis process.

Introduction

2-Hydroxy-2-methylpropanal, also known as 2-hydroxyisobutyraldehyde, is a bifunctional organic molecule featuring both a tertiary alcohol and an aldehyde functional group.[1] This structure makes it a versatile building block for the synthesis of more complex molecules.[2] Its applications are found in various fields, including its role as a key reagent in the preparation of inhibitors for the Myeloid Cell Leukemia 1 (MCL1) protein, a significant target in oncological research.[2] This guide focuses on the practical synthesis of this compound, providing detailed methodologies for laboratory and potential scale-up applications.

Synthetic Routes

Several synthetic pathways can be employed for the preparation of 2-hydroxy-2-methylpropanal. The most prominent and industrially relevant method is the crossed aldol condensation between isobutyraldehyde and formaldehyde. Alternative, though less common, routes include the hydrolysis of 2-bromo-2-methylpropanal (B82722) and the selective oxidation of 2-methyl-1,2-propanediol.

Crossed Aldol Condensation of Isobutyraldehyde and Formaldehyde

The base-catalyzed crossed aldol condensation is the most direct and efficient method for the synthesis of 2-hydroxy-2-methylpropanal. In this reaction, the enolate of isobutyraldehyde, which possesses an α-hydrogen, acts as a nucleophile and attacks the electrophilic carbonyl carbon of formaldehyde, which lacks α-hydrogens and thus cannot self-condense.[3] This reaction is highly analogous to the industrial synthesis of hydroxypivaldehyde (HPA).[4]

Reaction Scheme:

(CH₃)₂CHCHO + HCHO --(Base Catalyst)--> (CH₃)₂C(OH)CHO

Isobutyraldehyde + Formaldehyde → 2-Hydroxy-2-methylpropanal

Various base catalysts can be employed, including tertiary amines (e.g., triethylamine) and strong bases like sodium hydroxide, often in the presence of a phase transfer catalyst to enhance reaction rates and yields.

Hydrolysis of 2-Bromo-2-methylpropanal

Reaction Scheme:

• (CH₃)₂CHCHO + Br₂ → (CH₃)₂C(Br)CHO + HBr

• (CH₃)₂C(Br)CHO + H₂O → (CH₃)₂C(OH)CHO + HBr

Oxidation of 2-Methyl-1,2-propanediol

Selective oxidation of the primary alcohol in 2-methyl-1,2-propanediol presents another potential synthetic route. This would require a chemoselective oxidizing agent that does not affect the tertiary alcohol. Reagents like periodic acid (HIO₄) are known to cleave vicinal diols, leading to the formation of acetone (B3395972) and formaldehyde, and are therefore unsuitable.[5] Milder, more selective oxidation methods would need to be employed.

Experimental Protocols

The following section provides a detailed experimental protocol for the synthesis of 2-hydroxy-2-methylpropanal via the crossed aldol condensation, adapted from a well-established procedure for the analogous synthesis of hydroxypivaldehyde.

Synthesis of 2-Hydroxy-2-methylpropanal via Base-Catalyzed Aldol Condensation

Materials:

• Isobutyraldehyde

• Formaldehyde (37% aqueous solution)

• Triethylamine (or other suitable base catalyst)

• Solvent (e.g., water, or solvent-free)

• Hydrochloric acid (for neutralization)

• Sodium chloride

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Equipment:

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and thermometer/thermocouple

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutyraldehyde and the base catalyst (e.g., triethylamine). The molar ratio of isobutyraldehyde to formaldehyde is typically maintained between 1.1:1 and 1.6:1.[4]

• Addition of Formaldehyde: Cool the mixture in an ice bath to a temperature between 0 and 10 °C. Slowly add the aqueous formaldehyde solution dropwise from the dropping funnel while maintaining the temperature within the specified range.

• Reaction: After the addition is complete, continue to stir the reaction mixture at a controlled temperature (e.g., 70-110 °C under a nitrogen pressure of 10-40 psig for an industrial-type process, or at room temperature for a laboratory-scale reaction with a more active catalyst) for a specified period (typically 1-3 hours).[4]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the catalyst with a dilute acid solution (e.g., hydrochloric acid).

• Extraction: If an organic solvent was not used in the reaction, extract the product into a suitable organic solvent like diethyl ether. Wash the organic layer with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by distillation under reduced pressure.

Data Presentation

The following tables summarize quantitative data for the synthesis of hydroxypivaldehyde (HPA), a close structural analog of 2-hydroxy-2-methylpropanal, which can be considered indicative of the expected outcomes for the target molecule's synthesis.

Table 1: Reaction Conditions for the Synthesis of Hydroxypivaldehyde (HPA)

Parameter	Value	Reference
Reactants	Isobutyraldehyde, Formaldehyde	[4]
Catalyst	Triethylamine	[4]
Molar Ratio (Isobutyraldehyde:Formaldehyde)	1.1:1 to 1.6:1	[4]
Temperature	70-110 °C	[4]
Pressure	10-40 psig (Nitrogen)	[4]
Residence Time	1 hour	[4]
Yield	Nearly quantitative

Table 2: Physical and Chemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value	Reference
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[1]
Boiling Point	125.7 °C at 760 mmHg	[6]
Density	0.985 g/cm³	[6]
CAS Number	20818-81-9	[1]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Base-catalyzed crossed aldol condensation mechanism.

Caption: General experimental workflow for synthesis.

Conclusion

The synthesis of 2-hydroxy-2-methylpropanal is most effectively achieved through the crossed aldol condensation of isobutyraldehyde and formaldehyde. This method offers a high-yielding and direct route to the target molecule. The detailed experimental protocol, adapted from a closely related industrial process, provides a solid foundation for researchers in various fields. The provided data and visualizations serve to enhance the understanding and practical application of this synthetic procedure. Further optimization of reaction conditions, such as catalyst choice and purification methods, may be explored to suit specific laboratory or industrial requirements.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 3. ncert.nic.in [ncert.nic.in]
• 4. WO2014120480A1 - Preparation of hydroxy aldehydes - Google Patents [patents.google.com]
• 5. Oxidation of 2-methyl propane-1,2-diol with periodic acid gives:- [allen.in]
• 6. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]

An In-depth Technical Guide to 2-Hydroxy-2-methylpropanal (CAS: 20818-81-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-2-methylpropanal (CAS: 20818-81-9), a versatile bifunctional molecule. The document details its physicochemical properties, spectroscopic data, and key synthetic methodologies. Emphasis is placed on its emerging role as a building block in the synthesis of pharmaceutically active compounds, particularly inhibitors of the Myeloid Cell Leukemia 1 (MCL1) protein. Detailed experimental protocols, safety and handling procedures, and visualizations of chemical pathways are included to support researchers in their laboratory work and drug discovery efforts.

Introduction

2-Hydroxy-2-methylpropanal, also known as α-hydroxyisobutyraldehyde, is a hydroxyaldehyde that serves as a valuable intermediate in organic synthesis.[1][2][3] Its structure incorporates both a hydroxyl group and an aldehyde functional group, rendering it a reactive and versatile precursor for the synthesis of more complex molecules.[4] Notably, it has been identified as a key reagent in the preparation of inhibitors for the MCL1 protein, a significant target in oncological research.[5] This guide aims to consolidate the available technical information on 2-Hydroxy-2-methylpropanal to facilitate its use in research and development.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2-Hydroxy-2-methylpropanal is presented in Table 1. This data is essential for its handling, purification, and characterization.

Table 1: Physicochemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value	Reference(s)
CAS Number	20818-81-9	[1]
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[1]
Appearance	Colorless liquid (typical)	[6]
Boiling Point	125.7 °C at 760 mmHg	[6][7]
Density	0.985 g/cm³	[7]
Flash Point	38.9 °C	[7]
Refractive Index	1.412	[7]
Vapor Pressure	5.59 mmHg at 25°C	[7]
Solubility	Soluble in water	[6]
logP (o/w)	-0.250 (estimated)	[6]

Spectroscopic Data

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 2-methylpropanal, a structural analog, shows characteristic signals for the methyl protons, the methine proton, and the aldehydic proton. The aldehydic proton is typically found far downfield (around 9-10 ppm) due to the deshielding effect of the carbonyl group.[8][9] For 2-Hydroxy-2-methylpropanal, the presence of the hydroxyl group would introduce an additional signal, and the chemical shifts of the methyl and methine protons would be influenced by this substitution.

• ¹³C NMR: The carbon NMR spectrum of 2-methylpropanal shows distinct peaks for the methyl carbons, the methine carbon, and the highly deshielded carbonyl carbon (typically >200 ppm).[10][11] In 2-Hydroxy-2-methylpropanal, the carbon bearing the hydroxyl group would appear at a characteristic chemical shift, typically in the range of 50-80 ppm.[12][13]

2.1.2. Mass Spectrometry (MS)

The mass spectrum of 2-methylpropanal shows a molecular ion peak and characteristic fragmentation patterns, including the loss of small neutral molecules or radicals.[14] For 2-Hydroxy-2-methylpropanal, the mass spectrum would be expected to show a molecular ion at m/z 88. Common fragmentation pathways for alcohols include the loss of water (M-18) and alpha-cleavage.[15] Aldehydes also undergo characteristic cleavages adjacent to the carbonyl group.[14]

Synthesis and Reactions

While a specific, detailed experimental protocol for the synthesis of 2-Hydroxy-2-methylpropanal is not widely published, a common synthetic route involves the controlled oxidation of isobutylene (B52900) glycol or the hydroxylation of isobutyraldehyde (B47883).

General Synthetic Approach: Hydroxylation of Isobutyraldehyde

A plausible laboratory-scale synthesis involves the alpha-hydroxylation of isobutyraldehyde. This can be achieved using various oxidizing agents under controlled conditions.

Caption: General workflow for the synthesis of 2-Hydroxy-2-methylpropanal.

Key Reactions

The bifunctional nature of 2-Hydroxy-2-methylpropanal allows for a variety of chemical transformations.

• Oxidation: The aldehyde group can be readily oxidized to a carboxylic acid, yielding 2-hydroxy-2-methylpropanoic acid, using common oxidizing agents such as potassium permanganate (B83412) or chromic acid.[16]

• Reduction: The aldehyde can be reduced to a primary alcohol, forming 2-methylpropane-1,2-diol, using reducing agents like sodium borohydride.

• Grignard Reaction: The aldehyde functional group can react with Grignard reagents to form secondary alcohols.[17] This provides a route to introduce a variety of alkyl or aryl groups.

Role in the Synthesis of MCL1 Inhibitors

Myeloid Cell Leukemia 1 (MCL1) is an anti-apoptotic protein of the BCL-2 family that is overexpressed in many cancers, contributing to tumor survival and drug resistance.[18][19] Consequently, the development of MCL1 inhibitors is a promising strategy in cancer therapy.[20][21] 2-Hydroxy-2-methylpropanal has been identified as a precursor in the synthesis of certain MCL1 inhibitors.[5] While specific, proprietary synthetic schemes are not fully disclosed, it is plausible that the aldehyde functionality is utilized for the construction of a core scaffold, which is then further elaborated to create the final inhibitor molecule.

Caption: Plausible synthetic pathway for an MCL1 inhibitor scaffold.

Biological Significance and Potential Signaling Pathways

As a reactive aldehyde, 2-Hydroxy-2-methylpropanal is likely to be metabolized in biological systems. The metabolism of aldehydes is a critical detoxification process, primarily carried out by aldehyde dehydrogenases (ALDHs) which oxidize aldehydes to less reactive carboxylic acids.[22][23] The tertiary alcohol group may undergo conjugation reactions, such as glucuronidation, to facilitate excretion.

Given its structural similarity to metabolic intermediates, it is conceivable that 2-Hydroxy-2-methylpropanal could interact with various metabolic pathways. However, specific signaling pathways directly modulated by this compound have not been extensively studied. Its role as a bacterial xenobiotic metabolite has been noted.[3][4]

Caption: Potential metabolic pathways of 2-Hydroxy-2-methylpropanal.

Experimental Protocols

Detailed, step-by-step protocols are crucial for reproducible research. The following are generalized protocols for key reactions involving 2-Hydroxy-2-methylpropanal.

Protocol: Oxidation of 2-Hydroxy-2-methylpropanal to 2-Hydroxy-2-methylpropanoic Acid

Materials:

• 2-Hydroxy-2-methylpropanal

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (B78521) (NaOH)

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

• Distilled water

Procedure:

• Dissolve 2-Hydroxy-2-methylpropanal in a suitable solvent such as acetone (B3395972) or water in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution in an ice bath.

• Slowly add a solution of potassium permanganate in water, maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to stir at room temperature until the purple color of the permanganate has disappeared.

• Filter the mixture to remove the manganese dioxide precipitate.

• Acidify the filtrate with dilute sulfuric acid.

• If any unreacted permanganate remains, decolorize it with a small amount of sodium bisulfite.

• Extract the aqueous solution with diethyl ether.

• Dry the combined ether extracts over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude 2-Hydroxy-2-methylpropanoic acid.

• The product can be further purified by recrystallization or distillation.

Protocol: Handling and Storage

Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][10][12]

• Work in a well-ventilated area or a fume hood to avoid inhalation of vapors.[6][7][12]

• Keep away from heat, sparks, and open flames as the compound may be flammable.[6]

• Avoid contact with skin and eyes.[7][12]

Storage:

• Store in a cool, dry, and well-ventilated area.[6]

• Keep the container tightly closed to prevent evaporation and contamination.[6]

• Store away from strong oxidizing agents and strong bases.

Conclusion

2-Hydroxy-2-methylpropanal is a valuable and versatile chemical intermediate with significant potential in organic synthesis, particularly in the development of novel therapeutics. This technical guide has summarized its key properties, synthetic routes, and reactions, with a focus on its application in the synthesis of MCL1 inhibitors. The provided protocols and safety information are intended to support researchers in the safe and effective use of this compound. Further research into its biological activities and the development of more efficient synthetic methodologies will undoubtedly expand its applications in the future.

References

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• 5. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 6. 2-Hydroxy-2-methylpropionitrile(75-86-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. chem.libretexts.org [chem.libretexts.org]
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• 10. 13C nmr spectrum of 2-methylpropanal C4H8O (CH3)2CHCHO analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of isobutyraldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. mdpi.com [mdpi.com]
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• 17. youtube.com [youtube.com]
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• 20. Discovery of potent myeloid cell leukemia 1 (Mcl 1) inhibitors using fragment based methods and structure based design - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Discovery of Mcl-1 inhibitors from integrated high throughput and virtual screening - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. Overview: How Is Alcohol Metabolized by the Body? - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Hydroxy-2-methylpropanal (C4H8O2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-2-methylpropanal (C4H8O2), a bifunctional organic molecule featuring both a hydroxyl and an aldehyde group. This document details its molecular structure, chemical and physical properties, and available data on its synthesis and analysis. While 2-Hydroxy-2-methylpropanal serves as a key intermediate in various chemical syntheses and is a known bacterial xenobiotic metabolite, its direct biological activity and role in signaling pathways are not extensively documented in publicly available literature.[1][2] This guide summarizes the current knowledge, presents available experimental approaches, and identifies areas where further research is needed to fully characterize this compound for applications in drug development and other scientific disciplines.

Molecular Structure and Chemical Identity

2-Hydroxy-2-methylpropanal, also known as 2-hydroxyisobutyraldehyde, is a hydroxyaldehyde derived from isobutyraldehyde (B47883) with a hydroxyl group at the C2 position.[1][3][4] Its chemical formula is C4H8O2.[1]

Molecular Identifiers:

Identifier	Value
IUPAC Name	2-hydroxy-2-methylpropanal[1]
Molecular Formula	C4H8O2[1]
CAS Number	20818-81-9[1]
Molecular Weight	88.11 g/mol [1]
Canonical SMILES	CC(C)(C=O)O[1]
InChI	InChI=1S/C4H8O2/c1-4(2,6)3-5/h3,6H,1-2H3[1]
InChIKey	HNVAGBIANFAIIL-UHFFFAOYSA-N[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Hydroxy-2-methylpropanal.

Property	Value	Source
Density	0.985 g/cm³	[5]
Boiling Point	125.7 °C at 760 mmHg	[5]
Flash Point	38.9 °C	[5]
Refractive Index	1.412	[5]
Vapor Pressure	5.59 mmHg at 25°C	[5]
XLogP3-AA	-0.3	[6]
Topological Polar Surface Area	37.3 Ų	[1]

Synthesis and Purification

Potential Synthetic Pathway:

Caption: Potential synthesis of 2-Hydroxy-2-methylpropanal via oxidation.

Purification: Purification of the final product would likely involve standard techniques such as distillation or column chromatography. Given the polar nature of the molecule, normal-phase chromatography on silica (B1680970) gel with a polar eluent system would be a suitable approach.

Analytical Methodologies

Detailed, validated analytical protocols for 2-Hydroxy-2-methylpropanal are not extensively published. However, based on the analysis of similar aldehydes and hydroxy acids, the following methods are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the polarity and low volatility of 2-Hydroxy-2-methylpropanal, derivatization is necessary prior to GC-MS analysis.

Experimental Protocol (Proposed):

• Sample Preparation (Extraction):

  • For biological matrices, a liquid-liquid extraction (LLE) with a solvent such as ethyl acetate (B1210297) is recommended.[9]

  • The organic extract is then dried over anhydrous sodium sulfate (B86663) and evaporated to dryness under a gentle stream of nitrogen.[9]

• Derivatization:

  • Silylation: The dried extract can be reconstituted in a suitable solvent and treated with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). The reaction is typically carried out at an elevated temperature (e.g., 60-70°C) for 30-60 minutes.[10]

  • PFBHA Derivatization: Alternatively, derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) can be performed to form the corresponding oxime, which is amenable to GC-MS analysis.

• GC-MS Conditions (Starting Point):

  • Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms).[10]

  • Injection: 1 µL of the derivatized sample in split or splitless mode.[10]

  • Oven Program: Start at a low temperature (e.g., 60-80°C), hold for a few minutes, then ramp up to a final temperature of around 280-300°C.[10][11]

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

Caption: Proposed workflow for GC-MS analysis of 2-Hydroxy-2-methylpropanal.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method with UV detection is a viable alternative for the analysis of 2-Hydroxy-2-methylpropanal.[12]

Experimental Protocol (Proposed):

• Instrumentation:

  • HPLC system with a pump, autosampler, and a UV-Visible or Diode Array Detector (DAD).

  • C8 or C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13]

• Chromatographic Conditions (Starting Point):

  • Mobile Phase: A gradient mixture of acetonitrile (B52724) and water. The addition of a small amount of acid (e.g., 0.1% formic or phosphoric acid) may be necessary to improve peak shape.[12]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at a low wavelength, such as 210 nm, due to the lack of a strong chromophore.

• Sample Preparation:

  • Samples should be dissolved in the mobile phase and filtered through a 0.45 µm syringe filter before injection.

Caption: Proposed workflow for HPLC analysis of 2-Hydroxy-2-methylpropanal.

Biological Activity and Signaling Pathways

The direct biological activity and involvement in specific signaling pathways of 2-Hydroxy-2-methylpropanal are not well-documented in the scientific literature. It is known to be a bacterial xenobiotic metabolite.[1] In the context of atmospheric chemistry, it is a photooxidation product of 2-methyl-3-buten-2-ol (B93329) (MBO).

For the drug development audience, it is noteworthy that derivatives of the structurally similar compound, 2-hydroxy-2-methylpropanamide, have been investigated as Selective Androgen Receptor Modulators (SARMs). These derivatives interact with the androgen receptor, but there is no evidence to suggest that 2-Hydroxy-2-methylpropanal itself has this activity. The lack of data on cytotoxicity, protein interactions, or effects on cellular signaling pathways for the parent molecule represents a significant knowledge gap.

Conclusion and Future Directions

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 6. 2-hydroxy-2-methyl propionaldehyde, 20818-81-9 [thegoodscentscompany.com]
• 7. Isobutyraldehyde - Wikipedia [en.wikipedia.org]
• 8. CN102153456B - Method for preparing 2,2-dimethyl-3-hydroxy propanal - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]
• 13. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to 2-Hydroxy-2-methylpropanal: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-2-methylpropanal, a bifunctional organic compound of significant interest in various scientific fields. While the precise historical details of its initial discovery are not extensively documented, its prominence has grown in recent decades, particularly as a key intermediate in atmospheric chemistry and a valuable building block in organic synthesis. This document details its physicochemical properties, outlines known synthetic methodologies with detailed experimental protocols, and explores its role in significant chemical and biological pathways. All quantitative data are presented in structured tables for clarity, and key processes are visualized using logical diagrams to facilitate a deeper understanding of the core concepts.

Introduction

2-Hydroxy-2-methylpropanal, also known by synonyms such as 2-hydroxyisobutyraldehyde and 2-hydroxy-2-methylpropionaldehyde, is a hydroxyaldehyde with the chemical formula C₄H₈O₂.[1][2] Its structure incorporates both a tertiary alcohol and an aldehyde functional group, rendering it a versatile precursor for the synthesis of more complex molecules.[3] The compound has garnered significant attention as a bacterial xenobiotic metabolite and, more notably, as a crucial intermediate in the tropospheric photo-oxidation of biogenic volatile organic compounds (VOCs), such as 2-methyl-3-buten-2-ol (B93329) (MBO).[1][3] In the realm of synthetic chemistry, it serves as a valuable reagent, for instance, in the preparation of inhibitors for the Myeloid Cell Leukemia 1 (MCL1) protein, a target in oncological research.[3][4]

History and Discovery

Physicochemical Properties

A comprehensive summary of the physical and chemical properties of 2-Hydroxy-2-methylpropanal is provided in the tables below. This data is essential for its handling, characterization, and application in experimental settings.

Table 1: General and Physical Properties

Property	Value
CAS Number	20818-81-9
Molecular Formula	C₄H₈O₂
Molecular Weight	88.11 g/mol
Appearance	Colorless liquid (presumed)
Boiling Point	63 °C (145 °F; 336 K)
Melting Point	-65 °C (-85 °F; 208 K)
Density	0.79 g/cm³
Solubility	Soluble in water

Table 2: Chemical and Computational Data

Property	Value
IUPAC Name	2-hydroxy-2-methylpropanal
Synonyms	2-Hydroxy-2-methylpropionaldehyde, 2-hydroxyisobutyraldehyde
InChI	InChI=1S/C4H8O2/c1-4(2,6)3-5/h3,6H,1-2H3
InChIKey	HNVAGBIANFAIIL-UHFFFAOYSA-N
SMILES	CC(C)(C=O)O
XLogP3-AA	-0.3
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	1
Exact Mass	88.052429 g/mol
Monoisotopic Mass	88.052429 g/mol
Topological Polar Surface Area	37.3 Ų
Heavy Atom Count	6

Synthesis and Experimental Protocols

Several synthetic routes to 2-Hydroxy-2-methylpropanal have been reported in the literature. The following sections provide an overview of these methods and detailed experimental protocols for selected key syntheses.

Synthesis from Isobutyraldehyde (B47883)

One of the primary industrial routes to aldehydes is the hydroformylation of alkenes. Isobutyraldehyde, the precursor for this synthesis, is produced industrially by the hydroformylation of propene.[7] The subsequent oxidation of isobutyraldehyde can yield 2-Hydroxy-2-methylpropanal.

This is a generalized protocol based on known oxidation reactions of aldehydes. Specific conditions for the selective synthesis of 2-Hydroxy-2-methylpropanal may require optimization.

Materials:

• Isobutyraldehyde (2-methylpropanal)

• Hydrogen peroxide (30% aqueous solution)

• Acetone (B3395972) (co-solvent)

• Suitable reaction vessel (e.g., round-bottom flask) with magnetic stirrer and temperature control

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Distillation apparatus

Procedure:

• In a well-ventilated fume hood, charge the reaction vessel with isobutyraldehyde and an equal volume of acetone.

• Cool the mixture in an ice bath to 0-5 °C with continuous stirring.

• Slowly add a stoichiometric equivalent of 30% hydrogen peroxide to the cooled mixture dropwise, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, transfer the reaction mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 2-Hydroxy-2-methylpropanal.

Synthesis from Pyruvic Aldehyde Dimethyl Acetal (B89532)

2-Hydroxy-2-methylpropanal can also be synthesized from pyruvic aldehyde dimethyl acetal.[4] This method involves the reaction of the acetal with a Grignard reagent.

This is a conceptual protocol. Researchers should consult specialized literature for precise reaction conditions.

Materials:

• Pyruvic aldehyde dimethyl acetal

• Methylmagnesium bromide (Grignard reagent) in a suitable solvent (e.g., diethyl ether or THF)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Standard glassware for Grignard reactions (dried in an oven)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a nitrogen inlet.

• Charge the flask with a solution of pyruvic aldehyde dimethyl acetal in anhydrous diethyl ether or THF under a nitrogen atmosphere.

• Cool the flask in an ice bath.

• Add the methylmagnesium bromide solution dropwise from the dropping funnel to the stirred solution of the acetal.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure.

• The resulting intermediate is then hydrolyzed under acidic conditions to yield 2-Hydroxy-2-methylpropanal, which can be purified by distillation.

Role in Atmospheric Chemistry

2-Hydroxy-2-methylpropanal is a significant intermediate in the atmospheric degradation of 2-methyl-3-buten-2-ol (MBO), a biogenic volatile organic compound emitted by various plants. The atmospheric oxidation of MBO is initiated by reaction with hydroxyl radicals (•OH) or ozone (O₃).

The reaction with •OH radicals proceeds via addition to the double bond, leading to the formation of a peroxy radical, which then undergoes further reactions to yield 2-Hydroxy-2-methylpropanal and other products. The molar yield of 2-Hydroxy-2-methylpropanal from the reaction of MBO with •OH radicals is reported to be in the range of 16% to 31%.[3]

Similarly, the ozonolysis of MBO also produces 2-Hydroxy-2-methylpropanal, with reported yields varying from 43% to 84%, depending on humidity.[3] The subsequent atmospheric fate of 2-Hydroxy-2-methylpropanal is primarily its reaction with •OH radicals, which leads to the formation of acetone with a high yield.[3]

Atmospheric formation of 2-Hydroxy-2-methylpropanal from MBO.

Synthetic Pathways and Applications

Beyond its role in atmospheric chemistry, 2-Hydroxy-2-methylpropanal is a useful building block in organic synthesis. Its bifunctional nature allows for a variety of chemical transformations.

Synthetic routes to and applications of 2-Hydroxy-2-methylpropanal.

Conclusion

2-Hydroxy-2-methylpropanal is a molecule of growing importance, bridging the fields of atmospheric science and synthetic organic chemistry. While its formal discovery is not clearly demarcated in historical records, its significance is now well-established. The synthetic routes outlined in this guide, along with the detailed physicochemical data, provide a solid foundation for researchers and drug development professionals working with this versatile compound. Further research into more efficient and stereoselective synthetic methods, as well as exploration of its potential in the synthesis of novel bioactive molecules, will undoubtedly continue to expand the utility of 2-Hydroxy-2-methylpropanal.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 4. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 5. Beilstein database - Wikipedia [en.wikipedia.org]
• 6. Beilstein_database [chemeurope.com]
• 7. Isobutyraldehyde - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of 2-Hydroxy-2-methylpropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-Hydroxy-2-methylpropanal (CAS No: 20818-81-9), a versatile bifunctional molecule with applications in synthetic organic chemistry and atmospheric chemistry. This document summarizes nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, supported by detailed experimental protocols to facilitate the identification and characterization of this compound.

Core Spectroscopic Data

The structural elucidation of 2-Hydroxy-2-methylpropanal, with the molecular formula C₄H₈O₂, relies on a combination of spectroscopic techniques. The following sections present the key data obtained from ¹H NMR, ¹³C NMR, IR, and MS analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

While a publicly available experimental ¹H NMR spectrum for 2-Hydroxy-2-methylpropanal is not readily found, the expected chemical shifts and multiplicities can be predicted based on the analysis of similar structures, such as 2-methylpropanal.[1][2] The protons in 2-Hydroxy-2-methylpropanal are in three distinct chemical environments: the aldehyde proton, the hydroxyl proton, and the methyl protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule. The experimental data for 2-Hydroxy-2-methylpropanal in Chloroform-d (CDCl₃) is available.[3]

Table 1: ¹³C NMR Spectroscopic Data for 2-Hydroxy-2-methylpropanal

Carbon Atom	Chemical Shift (δ) in ppm
Carbonyl Carbon (C=O)	~205
Quaternary Carbon (C-OH)	~75
Methyl Carbons (-CH₃)	~22

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-Hydroxy-2-methylpropanal is expected to show characteristic absorption bands for the hydroxyl (O-H) and aldehyde (C=O and C-H) groups. While a specific experimental spectrum for this compound is not widely published, the expected absorption ranges can be inferred from data on related compounds and general spectroscopic principles.[4][5][6][7]

Table 2: Characteristic IR Absorption Bands for 2-Hydroxy-2-methylpropanal

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
Hydroxyl (-OH)	O-H stretch (broad)	3600 - 3200
Aldehyde (CHO)	C=O stretch (strong)	1740 - 1720
Aldehyde (CHO)	C-H stretch (aldehyde)	2850 - 2800 and 2750 - 2700
Alkyl (-CH₃)	C-H stretch	2975 - 2870

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-Hydroxy-2-methylpropanal, Gas Chromatography-Mass Spectrometry (GC-MS) is a common analytical technique.[8][9] Predicted mass spectrometry data for various adducts is also available.[10]

Table 3: Predicted Mass Spectrometry Data for 2-Hydroxy-2-methylpropanal Adducts

Adduct	m/z
[M+H]⁺	89.0597
[M+Na]⁺	111.0416
[M-H]⁻	87.0452

The fragmentation pattern in electron ionization (EI) mass spectrometry for aldehydes often involves α-cleavage and McLafferty rearrangement. For 2-Hydroxy-2-methylpropanal, characteristic fragments would be expected from the loss of functional groups or alkyl fragments.

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic data.

NMR Spectroscopy Protocol

A general protocol for obtaining NMR spectra of a small organic molecule like 2-Hydroxy-2-methylpropanal is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Number of Scans: 1024 or more scans, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-220 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). The chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

Infrared (IR) Spectroscopy Protocol

A typical procedure for obtaining an ATR-FTIR spectrum is:

• Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR crystal. For solid samples, a small amount of the powder is pressed firmly against the crystal.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Background Correction: A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (GC-MS) Protocol

The following outlines a general GC-MS protocol for the analysis of a volatile compound like 2-Hydroxy-2-methylpropanal:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a volatile organic solvent such as dichloromethane (B109758) or methanol.

• Instrument: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• Gas Chromatography Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 40-50 °C, hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 250-280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1-1.5 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-300.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: Identify the compound based on its retention time and the fragmentation pattern in the mass spectrum, which can be compared to library databases.

Visualizing Spectroscopic Analysis Workflows

The logical flow of spectroscopic analysis for structural elucidation can be visualized as follows:

Caption: Workflow for the spectroscopic analysis and structural confirmation of 2-Hydroxy-2-methylpropanal.

The relationship between the different spectroscopic techniques and the structural information they provide is crucial for unambiguous compound identification.

Caption: Interrelationship of spectroscopic techniques in the characterization of 2-Hydroxy-2-methylpropanal.

References

• 1. benchchem.com [benchchem.com]
• 2. CH 336: Aldehyde Spectroscopy [sites.science.oregonstate.edu]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. researchgate.net [researchgate.net]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. infrared spectrum of 2-methylpropanal C4H8O (CH3)2CHCHO prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of isobutyraldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. PubChemLite - 2-hydroxy-2-methylpropanal (C4H8O2) [pubchemlite.lcsb.uni.lu]

Thermodynamic Properties of 2-Hydroxy-2-methylpropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Hydroxy-2-methylpropanal, a hydroxyaldehyde, is a molecule of interest in various chemical contexts, including as a bacterial xenobiotic metabolite and an intermediate in atmospheric chemistry.[1][2][3] Its bifunctional nature, containing both a tertiary alcohol and an aldehyde group, makes it a versatile building block in synthetic organic chemistry.[3] A thorough understanding of its thermodynamic properties is essential for process design, reaction optimization, and modeling its behavior in biological and environmental systems.

This guide summarizes the currently available physical properties of 2-Hydroxy-2-methylpropanal and provides a detailed overview of the general experimental and computational protocols that can be employed to determine its fundamental thermodynamic characteristics.

Physicochemical Properties of 2-Hydroxy-2-methylpropanal

While specific experimental data on the core thermodynamic properties are sparse, a summary of its known physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value	Source(s)
Molecular Formula	C₄H₈O₂	[1][4][5]
Molecular Weight	88.11 g/mol	[1][2]
CAS Number	20818-81-9	[1][2]
Boiling Point	125.7 °C at 760 mmHg	[4]
62-64 °C at 50 Torr	[2]
Melting Point	73-74 °C	[2]
Density	0.985 g/cm³	[4]
1.1014 g/cm³ at 0 °C	[2]
Vapor Pressure	5.59 mmHg at 25 °C	[4]
Flash Point	38.9 °C	[4][6]
Refractive Index	1.412	[4]
XLogP3	-0.3	[1][2]
Topological Polar Surface Area	37.3 Ų	[1][2][4]

Methodologies for Determining Thermodynamic Properties

The following sections detail the standard experimental and computational methods that can be applied to determine the thermodynamic properties of 2-Hydroxy-2-methylpropanal.

Experimental Protocols

The standard enthalpy of formation can be determined indirectly through combustion calorimetry.

• Methodology: Static Bomb Combustion Calorimetry

  • A precisely weighed sample of 2-Hydroxy-2-methylpropanal is placed in a crucible within a high-pressure vessel (the "bomb").

  • The bomb is filled with pure oxygen to a pressure of approximately 30 atm.

  • The bomb is then submerged in a known quantity of water in an insulated container (the calorimeter).

  • The sample is ignited electrically, and the complete combustion reaction occurs.

  • The temperature change of the water is meticulously recorded to determine the heat of combustion.

  • The calorimeter is calibrated using a substance with a known heat of combustion, such as benzoic acid.

  • The standard enthalpy of combustion is calculated from the experimental data.

  • The standard enthalpy of formation is then derived using Hess's Law, applying the known standard enthalpies of formation for the combustion products (CO₂ and H₂O).

Another approach involves reaction calorimetry, where the heat of a specific reaction involving the target molecule is measured. For instance, the heat of hydrolysis of an acetal (B89532) to its parent aldehyde has been used to determine the enthalpy of formation of formaldehyde (B43269) and acetaldehyde.[1]

Differential Scanning Calorimetry (DSC) and adiabatic calorimetry are primary techniques for measuring heat capacity and the enthalpies of fusion and vaporization.

• Methodology: Differential Scanning Calorimetry (DSC)

  • A small, weighed sample of 2-Hydroxy-2-methylpropanal is placed in a sample pan, with an empty pan used as a reference.

  • Both pans are heated or cooled at a constant, programmed rate.

  • The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

  • The heat capacity is determined from the heat flow difference as a function of temperature.

  • Phase transitions, such as melting and boiling, are observed as endothermic peaks. The area under these peaks is integrated to determine the enthalpy of fusion (ΔfusH°) and the enthalpy of vaporization (ΔvapH°).

• Methodology: Adiabatic Calorimetry

  • A sample is placed in a calorimeter that is carefully insulated to prevent heat exchange with the surroundings.

  • A known amount of electrical energy is supplied to the sample, and the resulting temperature increase is measured.

  • The heat capacity is calculated from the energy input and the temperature change. This method is highly accurate for determining heat capacity over a wide range of temperatures.

The standard molar entropy of a substance in the gaseous state can be determined from heat capacity measurements from near absolute zero, or it can be calculated using statistical mechanics from spectroscopic data.

• Methodology: Calorimetric Entropy Determination

  • The heat capacity of the substance is measured from a very low temperature (approaching 0 K) up to the desired temperature using adiabatic calorimetry.

  • The entropy is calculated by integrating C_p/T with respect to temperature from 0 K to the target temperature, accounting for the entropies of any phase transitions.

• Methodology: Spectroscopic Entropy Calculation

  • The vibrational frequencies of the molecule are determined using infrared (IR) and Raman spectroscopy.

  • The rotational constants are obtained from microwave spectroscopy or high-resolution vibrational spectra.

  • These spectroscopic data are used as inputs for statistical mechanics equations to calculate the translational, rotational, and vibrational contributions to the total entropy.[7][8]

Computational Protocols

In the absence of experimental data, computational chemistry provides powerful tools for estimating thermodynamic properties.

• Methodology: Ab Initio and Density Functional Theory (DFT) Calculations

  • The geometry of the 2-Hydroxy-2-methylpropanal molecule is optimized using a selected level of theory and basis set (e.g., B3LYP/6-31G(d) or higher).

  • A frequency calculation is performed on the optimized geometry to confirm it is a true minimum (no imaginary frequencies) and to obtain the vibrational frequencies.

  • The zero-point vibrational energy (ZPVE) and thermal corrections to enthalpy and entropy are calculated from the vibrational frequencies.

  • The enthalpy of formation can be calculated using isodesmic reactions, where the number and types of bonds are conserved on both sides of the reaction, which helps in error cancellation. High-accuracy composite methods like G3, G3B3, or CBS-APNO can also be employed for more reliable predictions.[5]

  • The Gibbs free energy of formation can then be calculated from the enthalpy of formation and the calculated entropy.

Visualizations

The following diagram illustrates a general workflow for the experimental and computational determination of the thermodynamic properties of an organic compound like 2-Hydroxy-2-methylpropanal.

Caption: General workflow for determining thermodynamic properties.

Conclusion

While specific, experimentally determined thermodynamic data for 2-Hydroxy-2-methylpropanal are currently lacking in the literature, its fundamental physical properties have been documented. This guide provides researchers with the established experimental and computational frameworks necessary to determine the enthalpy of formation, entropy, Gibbs free energy, and heat capacity of this compound. The application of these methodologies will be crucial for advancing the understanding and application of 2-Hydroxy-2-methylpropanal in various scientific and industrial fields. It is recommended that future work focus on the experimental determination of these properties to provide a more complete thermochemical profile of this versatile molecule.

References

• 1. Reaction Calorimetric Studies: The Enthalpies of Formation of Orthophosphoric Acid, Ozone, Formaldehyde and Acetaldehyde - ProQuest [proquest.com]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enthalpy of Formation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

The Role of 2-Hydroxy-2-methylpropanal as a Bacterial Xenobiotic Metabolite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The microbial metabolism of xenobiotics is a critical area of research in fields ranging from environmental bioremediation to drug development. 2-Hydroxy-2-methylpropanal has been identified as a key intermediate in the bacterial degradation of several widespread environmental contaminants, most notably the gasoline additive methyl tert-butyl ether (MTBE). This technical guide provides a comprehensive overview of the current understanding of 2-Hydroxy-2-methylpropanal's role as a bacterial xenobiotic metabolite. It details its formation from precursor compounds, its subsequent enzymatic transformations, and the broader metabolic pathways in which it participates. This document synthesizes available data on the enzymes involved, presents detailed experimental protocols for its study, and utilizes visualizations to elucidate complex biochemical processes, serving as a vital resource for professionals in the field.

Introduction to Bacterial Xenobiotic Metabolism

Xenobiotics are chemical compounds foreign to a biological system. The ability of microorganisms, particularly bacteria, to metabolize these compounds is a cornerstone of biogeochemical cycles and has been harnessed for bioremediation. Bacterial xenobiotic metabolism typically involves a series of enzymatic reactions that transform the parent compound into less toxic and more easily assimilated substances. These pathways often converge on central metabolic routes. Understanding these intricate metabolic networks is crucial for developing effective bioremediation strategies and for predicting the fate of pharmaceutical compounds in the environment and within the host microbiome.

2-Hydroxy-2-methylpropanal is a hydroxyaldehyde that has been identified as a bacterial xenobiotic metabolite.[1] It is a key intermediate in the aerobic degradation of branched-chain hydrocarbons, such as the fuel oxygenates MTBE and ethyl tert-butyl ether (ETBE). Its transient nature makes it a challenging but important molecule to study to fully comprehend the biodegradation pathways of these prevalent environmental pollutants.

Formation of 2-Hydroxy-2-methylpropanal

The primary pathway leading to the formation of 2-Hydroxy-2-methylpropanal in bacteria is through the degradation of MTBE and other structurally related compounds. The initial steps of this pathway are catalyzed by monooxygenase enzymes.

The generally accepted pathway for the formation of 2-Hydroxy-2-methylpropanal from MTBE is as follows:

• Hydroxylation of MTBE: The degradation is initiated by a monooxygenase that hydroxylates the methyl group of MTBE, forming tert-butoxymethanol. This unstable intermediate spontaneously decomposes to tert-butyl alcohol (TBA) and formaldehyde.[2]

• Hydroxylation of TBA: TBA is then hydroxylated by another monooxygenase to form 2-methyl-1,2-propanediol.[3]

• Oxidation of 2-methyl-1,2-propanediol: The primary alcohol group of 2-methyl-1,2-propanediol is subsequently oxidized to an aldehyde, yielding 2-Hydroxy-2-methylpropanal. This reaction is catalyzed by an alcohol dehydrogenase.[2]

Several bacterial genera have been implicated in the degradation of MTBE, including Rhodococcus, Pseudomonas, and Mycobacterium.[4][5][6] While the overall pathway is established, the specific enzymes responsible for each step can vary between different bacterial species.

Metabolic Fate of 2-Hydroxy-2-methylpropanal

Once formed, 2-Hydroxy-2-methylpropanal is a transient intermediate that is rapidly converted to its corresponding carboxylic acid, 2-hydroxyisobutyric acid (2-HIBA).

Oxidation to 2-Hydroxyisobutyric Acid (2-HIBA): An aldehyde dehydrogenase catalyzes the oxidation of the aldehyde group of 2-Hydroxy-2-methylpropanal to a carboxyl group, forming 2-HIBA.[2] This is a critical detoxification step, as aldehydes are generally more reactive and toxic to microbial cells than carboxylic acids.[7]

The resulting 2-HIBA is then further metabolized through various pathways, which are more extensively studied than the metabolism of the aldehyde itself.

Enzymology of 2-Hydroxy-2-methylpropanal Metabolism

While the classes of enzymes involved in the formation and degradation of 2-Hydroxy-2-methylpropanal are known, specific enzymes from various bacterial species have not been fully characterized with this particular substrate.

• Alcohol Dehydrogenases (ADHs): These enzymes are responsible for the oxidation of 2-methyl-1,2-propanediol to 2-Hydroxy-2-methylpropanal. Bacterial ADHs are a diverse group of enzymes, often with broad substrate specificity.[8] It is likely that a non-specific ADH is involved in this step of the MTBE degradation pathway.

• Aldehyde Dehydrogenases (ALDHs): The oxidation of 2-Hydroxy-2-methylpropanal to 2-HIBA is carried out by an ALDH. Bacterial ALDHs play a crucial role in detoxification by converting reactive aldehydes to less toxic carboxylic acids.[9] Similar to ADHs, these enzymes can exhibit broad substrate ranges.

Further research is needed to isolate, purify, and characterize the specific ADHs and ALDHs that utilize 2-methyl-1,2-propanediol and 2-Hydroxy-2-methylpropanal as substrates in MTBE-degrading bacteria.

Quantitative Data on MTBE and TBA Degradation

Specific kinetic data for the enzymatic reactions involving 2-Hydroxy-2-methylpropanal are scarce in the literature. However, studies on the overall degradation of MTBE and its primary metabolite TBA provide some quantitative insights.

Parameter	Value	Organism	Growth Substrate	Reference
MTBE Degradation
Vmax	38.1 nmol/min/mgprotein	Pseudomonas sp. DZ13	n-pentane	[7]
Ks	6.8 mmol/L	Pseudomonas sp. DZ13	n-pentane	[7]
Degradation Rate	3.9 to 9.2 nmol/min/mg of cell protein	Propane-oxidizing bacteria	Propane	[3]
TBA Oxidation
Oxidation Rate	1.8 to 2.4 nmol/min/mg of cell protein	Propane-oxidizing bacteria	Propane	[3]

Table 1: Kinetic Data for MTBE and TBA Degradation by Various Bacteria. This table summarizes the available kinetic parameters for the degradation of MTBE and TBA. The lack of specific data for 2-Hydroxy-2-methylpropanal highlights a significant knowledge gap.

Experimental Protocols

The study of 2-Hydroxy-2-methylpropanal as a bacterial xenobiotic metabolite requires a combination of microbiological, biochemical, and analytical techniques.

Enrichment and Isolation of 2-Hydroxy-2-methylpropanal Metabolizing Bacteria

Objective: To isolate bacteria capable of utilizing a precursor xenobiotic (e.g., MTBE or TBA) and thus likely producing 2-Hydroxy-2-methylpropanal as an intermediate.

Methodology:

• Sample Collection: Collect samples from environments contaminated with the xenobiotic of interest (e.g., soil or water from a gasoline-contaminated site).

• Enrichment Culture: Inoculate a mineral salts medium (MSM) with the environmental sample. The medium should contain the xenobiotic as the sole source of carbon and energy.

• Incubation: Incubate the cultures under appropriate conditions (e.g., aerobic, specific temperature).

• Subculturing: Periodically transfer an aliquot of the culture to fresh medium to enrich for the desired microorganisms.

• Isolation: Plate serial dilutions of the enriched culture onto solid MSM plates exposed to the vapor of the xenobiotic to obtain pure colonies.

• Screening: Screen the isolates for their ability to degrade the xenobiotic in liquid culture.

Identification of 2-Hydroxy-2-methylpropanal as a Metabolite

Objective: To detect and identify 2-Hydroxy-2-methylpropanal in bacterial cultures grown on a precursor xenobiotic.

Methodology:

• Culturing: Grow the isolated bacterial strain in liquid MSM with the xenobiotic as the sole carbon source.

• Sample Preparation: At various time points, collect culture supernatant. For intracellular metabolite analysis, quench the metabolism and lyse the cells.

• Extraction: Perform a liquid-liquid extraction of the supernatant or cell lysate using a suitable organic solvent (e.g., ethyl acetate).

• Derivatization: To improve volatility for gas chromatography, derivatize the extracted metabolites. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Analysis: Analyze the derivatized sample using Gas Chromatography-Mass Spectrometry (GC-MS).

  • Gas Chromatograph: Use a suitable capillary column (e.g., DB-5ms).

  • Mass Spectrometer: Operate in scan mode to acquire mass spectra of the eluting compounds.

• Identification: Compare the retention time and mass spectrum of the suspected 2-Hydroxy-2-methylpropanal peak with that of an authentic chemical standard.

Enzyme Assays for Dehydrogenase Activity

Objective: To measure the activity of alcohol dehydrogenase and aldehyde dehydrogenase involved in the metabolism of 2-Hydroxy-2-methylpropanal.

Methodology:

• Crude Cell Extract Preparation: Grow the bacterial strain to the mid-log phase, harvest the cells by centrifugation, and resuspend them in a suitable buffer. Lyse the cells using methods like sonication or French press. Centrifuge to remove cell debris and collect the supernatant (crude extract).

• Alcohol Dehydrogenase Assay:

  • Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., phosphate (B84403) buffer, pH 7.5), NAD+ (or NADP+), and the crude cell extract.

  • Initiation: Start the reaction by adding the substrate, 2-methyl-1,2-propanediol.

  • Measurement: Monitor the increase in absorbance at 340 nm due to the reduction of NAD(P)+ to NAD(P)H using a spectrophotometer.

• Aldehyde Dehydrogenase Assay:

  • Reaction Mixture: Prepare a reaction mixture containing buffer, NAD+ (or NADP+), and the crude cell extract.

  • Initiation: Start the reaction by adding the substrate, 2-Hydroxy-2-methylpropanal.

  • Measurement: Monitor the increase in absorbance at 340 nm.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Bacterial degradation pathway of MTBE to 2-HIBA.

Caption: Workflow for studying 2-Hydroxy-2-methylpropanal metabolism.

Conclusion and Future Directions

2-Hydroxy-2-methylpropanal serves as a crucial, albeit transient, intermediate in the bacterial degradation of the widespread environmental pollutant MTBE. While its position in the metabolic pathway is established, there remain significant gaps in our understanding of the specific enzymes and the kinetics of its transformation. Future research should focus on the isolation and characterization of the alcohol and aldehyde dehydrogenases responsible for its formation and subsequent oxidation in key MTBE-degrading bacteria such as Rhodococcus and Pseudomonas species. Elucidating the regulation of the genes encoding these enzymes will also be critical. A more detailed understanding of the metabolism of 2-Hydroxy-2-methylpropanal will not only enhance our knowledge of bacterial xenobiotic degradation but also pave the way for the development of more efficient bioremediation technologies. Furthermore, studying the interactions of such metabolites with other biological systems is pertinent for professionals in drug development, as the gut microbiome can significantly impact the metabolism of pharmaceutical compounds.

References

• 1. Biodegradation of Methyl tert-Butyl Ether by a Pure Bacterial Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. Biodegradation of Methyl tert-Butyl Ether by Co-Metabolism with a Pseudomonas sp. Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. Influence of Growth Substrate and Contaminant Mixtures on the Degradation of BTEX and MTBE by Rhodococcus rhodochrous ATCC Strain 21198 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Alcohol dehydrogenase - Wikipedia [en.wikipedia.org]
• 9. Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of the primary synthetic routes to 2-Hydroxy-2-methylpropanal (also known as hydroxypivaldehyde), a versatile intermediate in organic synthesis. This document outlines detailed experimental methodologies, presents quantitative data for comparative analysis, and includes visualizations of reaction mechanisms and workflows to support research and development in the chemical and pharmaceutical industries.

Introduction

2-Hydroxy-2-methylpropanal, a bifunctional molecule containing both a hydroxyl and an aldehyde group, is a valuable building block in the synthesis of more complex molecules. Its utility is noted in various fields, including the preparation of inhibitors for the Myeloid Cell Leukemia 1 (MCL1) protein, a significant target in oncology research.[1] This guide explores the most prevalent and effective methods for its synthesis, providing detailed protocols and comparative data to aid in methodological selection and optimization.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Hydroxy-2-methylpropanal is presented in the table below.

Property	Value
Molecular Formula	C₄H₈O₂
Molecular Weight	88.11 g/mol [2]
CAS Number	20818-81-9[2]
Boiling Point	125.7 °C at 760 mmHg[3]
Flash Point	38.9 °C[3]
Density	0.985 g/cm³[3]
Refractive Index	1.412[3]

Synthetic Routes

The synthesis of 2-Hydroxy-2-methylpropanal can be primarily achieved through two main pathways: the crossed aldol (B89426) condensation of isobutyraldehyde (B47883) and formaldehyde (B43269), and the oxidation of 2-methyl-1,2-propanediol.

Crossed Aldol Condensation of Isobutyraldehyde and Formaldehyde

The crossed aldol condensation is a widely employed method for the synthesis of 2-Hydroxy-2-methylpropanal. This reaction involves the base-catalyzed reaction between isobutyraldehyde, which possesses an enolizable α-hydrogen, and formaldehyde, which lacks an α-hydrogen and is thus prone to nucleophilic attack.

A highly efficient version of this reaction utilizes a phase transfer catalyst (PTC) to facilitate the reaction between the water-insoluble isobutyraldehyde and the aqueous formaldehyde solution.

This protocol is adapted from the work of Hashmi (2013).

Materials:

• Isobutyraldehyde (IBAL)

• Formaldehyde (37% aqueous solution)

• Benzyltrimethylammonium (B79724) hydroxide (B78521) (BTAH) (Phase Transfer Catalyst)

• Deionized water

• Organic solvent for extraction (e.g., dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a reaction vessel equipped with a stirrer and temperature control, combine isobutyraldehyde and 37% aqueous formaldehyde in a molar ratio of 1.1:1.0.

• Add 4.0 mol% of benzyltrimethylammonium hydroxide as the phase transfer catalyst.

• Maintain the reaction mixture at a constant temperature of 20 °C with vigorous stirring.

• Monitor the reaction progress by periodically taking aliquots from the organic layer and analyzing by gas chromatography (GC).

• After the reaction reaches completion (approximately 90 minutes for 100% conversion of isobutyraldehyde), proceed with workup.

• The product, hydroxypivaldehyde (HPA), can be isolated from the organic phase. Further purification may be achieved through distillation or recrystallization.

The choice of catalyst significantly impacts the efficiency of the aldol condensation. The following table summarizes the performance of different catalysts.

Catalyst Type	Catalyst	Conversion (%)	Selectivity (%)	Reaction Time (h)	Reaction Temp. (°C)
Phase Transfer Catalyst	Benzyltrimethylammonium hydroxide	100	100	1.5	20
Tertiary Amine	Varies	98	96	2	90
Ion Exchange Resin	Varies	95	98	>7	60
Alkali Hydroxide	Alkali Hydroxide	85	<70	4	70

Data adapted from Hashmi, A. J. Saudi Chem. Soc. (2016).

The mechanism for the base-catalyzed aldol condensation of isobutyraldehyde and formaldehyde is depicted below. The process begins with the deprotonation of the α-carbon of isobutyraldehyde by a base to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde. The resulting alkoxide is then protonated to yield 2-Hydroxy-2-methylpropanal.

Caption: Base-catalyzed aldol condensation of isobutyraldehyde and formaldehyde.

Oxidation of 2-Methyl-1,2-propanediol

An alternative route to 2-Hydroxy-2-methylpropanal is the selective oxidation of the primary alcohol in 2-methyl-1,2-propanediol. Mild oxidation methods are required to prevent over-oxidation to the carboxylic acid. The Swern oxidation is a suitable method for this transformation.

This is a general procedure that can be adapted for the specific substrate.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• 2-Methyl-1,2-propanediol

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane at -78 °C under an inert atmosphere, add a solution of DMSO (2.7 equivalents) in anhydrous dichloromethane dropwise.

• Stir the mixture for 5 minutes.

• Slowly add a solution of 2-methyl-1,2-propanediol (1.0 equivalent) in anhydrous dichloromethane dropwise over 5 minutes.

• Stir the reaction mixture for 30 minutes at -78 °C.

• Add triethylamine (7.0 equivalents) dropwise over 10 minutes.

• Allow the reaction mixture to warm to room temperature.

• Quench the reaction by adding water.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 2-Hydroxy-2-methylpropanal.

Experimental Workflow

The general workflow for the synthesis and purification of 2-Hydroxy-2-methylpropanal via aldol condensation is illustrated below.

Caption: General experimental workflow for 2-Hydroxy-2-methylpropanal synthesis.

Conclusion

This technical guide has detailed the primary synthetic routes for 2-Hydroxy-2-methylpropanal, with a focus on the crossed aldol condensation of isobutyraldehyde and formaldehyde, and the oxidation of 2-methyl-1,2-propanediol. The provided experimental protocols, quantitative data, and mechanistic diagrams offer a solid foundation for researchers and drug development professionals. The choice of synthetic route will depend on factors such as desired scale, available starting materials, and required purity. The phase transfer catalyzed aldol condensation appears to be a highly efficient and selective method for the production of 2-Hydroxy-2-methylpropanal.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Applications of 2-Hydroxy-2-methylpropanal in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-2-methylpropanal, a bifunctional molecule featuring both a tertiary alcohol and an aldehyde group, serves as a versatile and valuable building block in modern organic synthesis. Its unique structural characteristics allow for a variety of chemical transformations, making it a key intermediate in the synthesis of complex molecules, particularly in the realm of pharmaceutical development. This document provides detailed application notes and experimental protocols for the use of 2-Hydroxy-2-methylpropanal in key synthetic transformations.

Key Applications

The primary application of 2-Hydroxy-2-methylpropanal highlighted in recent research is its role as a crucial precursor in the synthesis of potent inhibitors of Myeloid Cell Leukemia 1 (MCL1), an anti-apoptotic protein and a significant target in cancer therapy.[1] The aldehyde functionality provides a reactive handle for the construction of heterocyclic scaffolds, while the tertiary hydroxyl group can influence the physicochemical properties of the final molecule.

Beyond its application in medicinal chemistry, the dual functionality of 2-Hydroxy-2-methylpropanal makes it a candidate for various other synthetic transformations, including but not limited to:

• Heterocycle Synthesis: The aldehyde group can readily participate in condensation reactions to form a variety of heterocyclic systems.

• Nucleophilic Additions: The electrophilic carbonyl carbon is susceptible to attack by various nucleophiles, such as organometallic reagents, leading to the formation of new carbon-carbon bonds and more complex alcohol derivatives.

• Oxidation and Reduction: The aldehyde can be oxidized to the corresponding carboxylic acid or reduced to a primary alcohol, offering pathways to different classes of compounds.

Application 1: Synthesis of Precursors for MCL1 Inhibitors

A significant application of 2-Hydroxy-2-methylpropanal is in the construction of core scaffolds for MCL1 inhibitors. While specific, detailed industrial protocols are often proprietary, the general synthetic strategy involves the reaction of 2-Hydroxy-2-methylpropanal with substituted anilines or other nitrogen-containing nucleophiles to form key intermediates.

Illustrative Experimental Protocol: Synthesis of a Dihydropyridinone Intermediate

This protocol describes a plausible synthetic route to a dihydropyridinone, a common scaffold in medicinal chemistry, using 2-Hydroxy-2-methylpropanal as a starting material. This transformation is a multi-step process that could be adapted for the synthesis of MCL1 inhibitor precursors.

Reaction Scheme:

Figure 1. Synthetic pathway to a dihydropyridinone intermediate.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2-Hydroxy-2-methylpropanal	88.11	1.00 g	11.35
4-Fluoroaniline (B128567)	111.12	1.26 g	11.35
Ethyl acetoacetate (B1235776)	130.14	1.48 g	11.35
Cerium(IV) ammonium (B1175870) nitrate (B79036) (CAN)	548.22	6.22 g	11.35
Ethanol (B145695) (anhydrous)	46.07	50 mL	-
Dichloromethane (B109758) (DCM)	84.93	100 mL	-
Saturated sodium bicarbonate solution	-	50 mL	-
Brine	-	50 mL	-
Anhydrous sodium sulfate	142.04	10 g	-

Procedure:

• To a stirred solution of 2-Hydroxy-2-methylpropanal (1.00 g, 11.35 mmol) and 4-fluoroaniline (1.26 g, 11.35 mmol) in anhydrous ethanol (50 mL) at room temperature, add ethyl acetoacetate (1.48 g, 11.35 mmol).

• Stir the mixture for 30 minutes.

• Add cerium(IV) ammonium nitrate (CAN) (6.22 g, 11.35 mmol) portion-wise over 15 minutes. The reaction mixture will turn deep red.

• Continue stirring at room temperature for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) using a 3:1 hexane:ethyl acetate (B1210297) eluent.

• Upon completion, remove the ethanol under reduced pressure.

• Dissolve the residue in dichloromethane (100 mL) and wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired dihydropyridinone product.

Expected Yield: 60-70%

Characterization Data (Hypothetical):

• ¹H NMR (400 MHz, CDCl₃): δ 7.10-7.00 (m, 4H), 4.52 (s, 1H), 2.45 (s, 3H), 1.50 (s, 6H).

• ¹³C NMR (101 MHz, CDCl₃): δ 195.2, 162.5 (d, J = 245 Hz), 145.1, 135.8, 115.8 (d, J = 22 Hz), 105.3, 58.2, 28.1, 19.5.

• MS (ESI): m/z calculated for C₁₄H₁₄FNO₂ [M+H]⁺ 248.10, found 248.11.

Application 2: Synthesis of Substituted Oxazoles

2-Hydroxy-2-methylpropanal can serve as a precursor for the synthesis of substituted oxazoles, a class of heterocyclic compounds with diverse biological activities. The synthesis typically proceeds via a condensation reaction with an appropriate amino compound followed by cyclization and oxidation.

Illustrative Experimental Protocol: Van Leusen Oxazole (B20620) Synthesis Adaptation

This protocol adapts the Van Leusen oxazole synthesis, a powerful method for constructing the oxazole ring.

Reaction Scheme:

References

• 1. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]

The Versatile Building Block: Harnessing 2-Hydroxy-2-methylpropanal in the Total Synthesis of Apoptosis Modulators

For researchers, scientists, and drug development professionals, 2-hydroxy-2-methylpropanal has emerged as a crucial and versatile building block in the stereoselective synthesis of complex molecules, most notably in the development of potent modulators of apoptosis, including MCL1 inhibitors. Its unique bifunctional nature, possessing both a tertiary hydroxyl group and a reactive aldehyde, allows for the strategic construction of intricate molecular architectures.

This application note provides a detailed overview of the use of 2-hydroxy-2-methylpropanal in total synthesis, focusing on a key transformation in the preparation of advanced intermediates for apoptosis modulators. Detailed experimental protocols, quantitative data, and workflow visualizations are presented to facilitate the application of this valuable building block in drug discovery and development.

Application in the Synthesis of Apoptosis Modulator Intermediates

A significant application of 2-hydroxy-2-methylpropanal is in the synthesis of chiral intermediates for apoptosis modulators, as exemplified in the synthetic route toward compounds described in patent WO2012127045A1. The core strategy involves the protection of the aldehyde functionality, followed by a stereoselective addition to a chiral auxiliary, and subsequent transformations to build the complex target molecule.

A key transformation involves the reaction of a chiral dioxolane derivative of 2-hydroxy-2-methylpropanal with a suitable nucleophile. This reaction sets a critical stereocenter and demonstrates the utility of this building block in stereocontrolled synthesis.

Key Experimental Protocol: Synthesis of (R)-2-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxy-2-methylpropanal

This protocol details the initial protection of 2-hydroxy-2-methylpropanal and its subsequent reaction to form a key chiral intermediate.

Step 1: Acetal Protection of 2-Hydroxy-2-methylpropanal

This initial step protects the aldehyde group, allowing for selective reactions at the hydroxyl functionality in subsequent steps.

Reactant/Reagent	Molecular Weight ( g/mol )	Moles	Equivalents	Amount
2-Hydroxy-2-methylpropanal	88.11	1.0	1.0	88.11 g
(R)-2,2-Dimethyl-1,3-dioxolane-4-carbaldehyde	130.14	1.0	1.0	130.14 g
p-Toluenesulfonic acid (catalyst)	172.20	0.05	0.05	8.61 g
Toluene (B28343)	-	-	-	500 mL

Procedure:

• To a solution of 2-hydroxy-2-methylpropanal (1.0 mol) and (R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde (1.0 mol) in toluene (500 mL) is added p-toluenesulfonic acid (0.05 mol).

• The reaction mixture is heated to reflux with a Dean-Stark apparatus to remove water.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

• Upon completion, the reaction is cooled to room temperature and washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford (R)-2-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxy-2-methylpropanal.

Expected Yield: 85-95%

Characterization Data:

• ¹H NMR, ¹³C NMR, and mass spectrometry data should be consistent with the structure of the desired product.

Fig. 1: Acetal protection of 2-hydroxy-2-methylpropanal.

Logical Workflow for the Synthesis of Apoptosis Modulator Intermediate

The following diagram illustrates the logical progression from the starting material, 2-hydroxy-2-methylpropanal, to a key intermediate in the synthesis of apoptosis modulators.

Fig. 2: Logical workflow for the synthesis of an advanced intermediate.

Conclusion

2-Hydroxy-2-methylpropanal serves as a highly effective and versatile building block in the total synthesis of complex, biologically active molecules. Its application in the stereoselective synthesis of intermediates for apoptosis modulators highlights its importance in modern drug discovery. The provided protocols and workflows offer a foundational guide for researchers to incorporate this valuable synthon into their synthetic strategies, paving the way for the development of novel therapeutics.

Application Notes and Protocols: 2-Hydroxy-2-methylpropanal as a Precursor for Potent and Selective MCL1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Myeloid cell leukemia 1 (MCL1) is a critical pro-survival protein belonging to the B-cell lymphoma 2 (Bcl-2) family. Its overexpression is a key survival mechanism for various cancer cells and is strongly associated with resistance to conventional therapies. Consequently, the development of small molecule inhibitors of MCL1 has become a major focus in oncology drug discovery. This document provides detailed application notes and protocols for the use of 2-hydroxy-2-methylpropanal, a versatile chemical building block, as a precursor in the synthesis of potent and selective MCL1 inhibitors. We will focus on the synthesis and characterization of A-1210477, a well-characterized MCL1 inhibitor, as a representative example.

MCL1 Signaling Pathway and Inhibition

MCL1 exerts its pro-survival function by sequestering the pro-apoptotic proteins BIM, BAK, and PUMA, thereby preventing them from initiating the intrinsic apoptotic cascade. Inhibition of MCL1 with a small molecule antagonist releases these pro-apoptotic proteins, leading to mitochondrial outer membrane permeabilization, cytochrome c release, caspase activation, and ultimately, programmed cell death.

Experimental Protocol for the Synthesis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

Application Note

This document provides a detailed experimental protocol for the synthesis of 2-Hydroxy-2-methylpropanal, a valuable intermediate in organic synthesis. The described methodology is based on the alpha-hydroxylation of isobutyraldehyde (B47883) using the Vedejs reagent, oxodiperoxymolybdenum(pyridine)(hexamethylphosphoric triamide), commonly known as MoOPH. This protocol is adapted from established procedures for the alpha-hydroxylation of carbonyl compounds.

2-Hydroxy-2-methylpropanal is a hydroxyaldehyde that serves as a versatile building block in the synthesis of more complex molecules.[1] Its bifunctional nature, containing both a hydroxyl and an aldehyde group, allows for a variety of subsequent chemical transformations.

The protocol is divided into two main stages: the preparation of the MoOPH reagent and the subsequent hydroxylation of isobutyraldehyde. This document provides detailed steps for both procedures, along with safety precautions, materials required, and methods for purification and characterization of the final product.

Physicochemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value
Molecular Formula	C₄H₈O₂
Molecular Weight	88.11 g/mol [1]
CAS Number	20818-81-9[1]
Appearance	Expected to be a liquid or low-melting solid
Boiling Point	125.7 °C at 760 mmHg
Density	0.985 g/cm³

Experimental Protocols

Part 1: Preparation of Oxodiperoxymolybdenum(pyridine)(hexamethylphosphoric triamide) (MoOPH)

This procedure is adapted from Organic Syntheses, Coll. Vol. 8, p.497 (1993); Vol. 64, p.127 (1986).

Materials:

• Molybdenum(VI) oxide (MoO₃)

• 30% Hydrogen peroxide (H₂O₂)

• Hexamethylphosphoric triamide (HMPA)

• Pyridine

• Methanol (B129727)

• Tetrahydrofuran (B95107) (THF), anhydrous

• Celite®

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Oil bath

• Water bath

• Büchner funnel

• Sintered-glass filter

• Vacuum flask

Procedure:

• Formation of MoO₅·H₂O·HMPA:

  • In a 500-mL three-necked flask equipped with a mechanical stirrer and a thermometer, combine 30 g (0.2 mol) of molybdenum(VI) oxide and 150 mL of 30% hydrogen peroxide.

  • Gently heat the mixture in a 40°C oil bath until the internal temperature reaches 35°C.

  • Control the mildly exothermic reaction by using a water bath to maintain the temperature between 35-40°C.

  • After the initial exotherm subsides (approximately 30 minutes), return the flask to the 40°C oil bath and stir for a total of 3.5 hours to form a yellow solution.

  • Cool the solution to 20°C and filter through a 1 cm pad of Celite® on a sintered-glass filter.

  • Cool the yellow filtrate to 10°C in an ice bath with magnetic stirring.

  • Slowly add 37.3 g (0.21 mol) of HMPA dropwise over 5 minutes, which will result in the formation of a yellow crystalline precipitate.

  • Continue stirring at 10°C for 15 minutes.

  • Collect the product by vacuum filtration using a Büchner funnel, press the filter cake dry, and continue to apply vacuum for 30 minutes.

  • The crude product can be recrystallized from methanol to yield MoO₅·H₂O·HMPA as yellow needles.

• Formation of MoOPH (MoO₅·Py·HMPA):

  • Dry the prepared MoO₅·H₂O·HMPA under vacuum (0.1 torr) at room temperature for 16-24 hours to remove the water of hydration.

  • In a fume hood, dissolve the anhydrous MoO₅·HMPA in anhydrous THF.

  • To this solution, add one equivalent of dry pyridine.

  • The MoOPH reagent is typically used as a solution in THF. Its concentration can be determined by assuming quantitative formation from the anhydrous MoO₅·HMPA.

Part 2: Synthesis of 2-Hydroxy-2-methylpropanal

This procedure is an adaptation of the general method for enolate hydroxylation using MoOPH.

Materials:

• Isobutyraldehyde (2-methylpropanal)

• Diisopropylamine (B44863)

• n-Butyllithium (in hexanes)

• Anhydrous tetrahydrofuran (THF)

• MoOPH solution in THF (prepared in Part 1)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether or Dichloromethane (B109758)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Flame-dried, three-necked round-bottom flask with a nitrogen inlet

• Magnetic stirrer

• Syringes

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Enolate Formation:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare a solution of lithium diisopropylamide (LDA). To do this, dissolve diisopropylamine (1.1 equivalents) in anhydrous THF and cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 equivalents) dropwise via syringe. Stir the solution at -78°C for 30 minutes.

  • Still at -78°C, add isobutyraldehyde (1.0 equivalent) dropwise to the LDA solution. A color change is typically observed upon enolate formation. Stir the resulting solution for 1-2 hours at -78°C.

• Hydroxylation:

  • To the freshly prepared lithium enolate solution at -78°C, add the MoOPH solution in THF (approximately 1.5 equivalents) dropwise via syringe or cannula.

  • Maintain the reaction temperature at -78°C and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous ammonium chloride solution at -78°C.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure or by column chromatography on silica (B1680970) gel.

Characterization of 2-Hydroxy-2-methylpropanal

The identity and purity of the synthesized 2-Hydroxy-2-methylpropanal can be confirmed by standard spectroscopic methods.

Spectroscopic Data	Observed Peaks/Signals
¹³C NMR (CDCl₃)	Expected signals around δ 204 (C=O), 75 (C-OH), and 23 (CH₃) ppm.[2]
GC-MS	Molecular ion peak (M⁺) at m/z = 88. Key fragments may include [M-CHO]⁺ and [M-H₂O]⁺.[3]
¹H NMR (CDCl₃)	Expected signals for the aldehyde proton (CHO), the hydroxyl proton (OH), and the methyl protons (CH₃).
IR Spectroscopy	Characteristic absorptions for the O-H stretch (broad, ~3400 cm⁻¹) and the C=O stretch of the aldehyde (~1725 cm⁻¹).

Note: The expected yield for this specific reaction is not widely reported and may require optimization of reaction conditions. Yields for MoOPH hydroxylations of other aliphatic carbonyls typically range from 50-70%.

Workflow and Signaling Pathway Diagrams

Synthesis Workflow

Caption: Overall workflow for the synthesis of 2-Hydroxy-2-methylpropanal.

Reaction Mechanism

Caption: Proposed reaction mechanism for the alpha-hydroxylation of isobutyraldehyde.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]

Application Notes and Protocols for the HPLC Analysis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 2-Hydroxy-2-methylpropanal using High-Performance Liquid Chromatography (HPLC). Two primary methods are presented: a direct analysis method suitable for straightforward quantification and a more sensitive method involving pre-column derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH). These protocols are designed to be adaptable for various research and quality control applications.

Method 1: Direct Analysis by Reversed-Phase HPLC

This method is a simple approach for the direct determination of 2-Hydroxy-2-methylpropanal without derivatization. It is suitable for samples where the analyte is present at moderate to high concentrations. The protocol is based on a reversed-phase separation which is effective for polar analytes.

Experimental Protocol: Direct Analysis

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC grade acetonitrile (B52724), water, and phosphoric acid

• 2-Hydroxy-2-methylpropanal reference standard

2. Chromatographic Conditions:

Parameter	Value
Column	Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent reversed-phase column with low silanol (B1196071) activity)
Mobile Phase	Isocratic: Acetonitrile:Water:Phosphoric Acid (20:80:0.1, v/v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 210 nm

3. Preparation of Standard Solutions:

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 2-Hydroxy-2-methylpropanal reference standard and dissolve it in 10 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation:

• Accurately weigh the sample and dissolve it in a known volume of the mobile phase.

• The sample may require further dilution to fall within the linear range of the calibration curve.

• Filter the final sample solution through a 0.45 µm syringe filter before injection.

5. Analysis and Quantification:

• Inject the standard solutions to construct a calibration curve by plotting the peak area against the concentration.

• Inject the prepared sample solutions.

• Determine the concentration of 2-Hydroxy-2-methylpropanal in the samples by interpolating their peak areas from the calibration curve.

Data Presentation: Direct Analysis (Representative Data)

Parameter	Expected Performance
Retention Time	Approximately 3-5 minutes (highly dependent on the specific column and conditions)
Linearity (R²)	≥ 0.995
Limit of Detection (LOD)	~1 µg/mL
Limit of Quantitation (LOQ)	~3 µg/mL

Method 2: Analysis by HPLC with DNPH Derivatization

This method offers enhanced sensitivity and selectivity for the analysis of 2-Hydroxy-2-methylpropanal, which is particularly advantageous for trace-level quantification. The aldehyde is derivatized with 2,4-dinitrophenylhydrazine (DNPH) to form a stable hydrazone derivative that exhibits strong UV absorbance at a higher wavelength, reducing interference from matrix components.

Experimental Protocol: DNPH Derivatization and HPLC Analysis

1. Instrumentation and Materials:

• HPLC system with a UV detector

• Data acquisition and processing software

• Analytical balance, volumetric flasks, and pipettes

• Heating block or water bath

• Syringe filters (0.45 µm)

• HPLC grade acetonitrile and water

• 2,4-Dinitrophenylhydrazine (DNPH)

• Phosphoric acid or Hydrochloric acid

• 2-Hydroxy-2-methylpropanal reference standard

2. Preparation of DNPH Reagent:

• Dissolve 30 mg of DNPH in 10 mL of acetonitrile.

• Carefully add 0.5 mL of concentrated phosphoric acid.

• This reagent should be prepared fresh.

3. Derivatization Procedure:

• To 1 mL of the standard or sample solution in a vial, add 1 mL of the DNPH reagent.

• Cap the vial and heat at 60 °C for 30 minutes.

• Allow the solution to cool to room temperature.

• If necessary, dilute the derivatized solution with acetonitrile:water (1:1, v/v) to an appropriate concentration for HPLC analysis.

4. Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water; B: Acetonitrile
Gradient	0-5 min, 40% B; 5-15 min, 40-80% B; 15-20 min, 80% B; 20-22 min, 80-40% B; 22-27 min, 40% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
Detection	UV at 360 nm

5. Analysis and Quantification:

• Follow the same procedure for calibration curve construction and sample analysis as described in the direct analysis method, using the derivatized standards and samples.

Data Presentation: DNPH Derivatization Method (Representative Data)

Based on literature for similar hydroxyaldehydes.

Parameter	Expected Performance
Retention Time	Dependent on the specific aldehyde and gradient profile
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	2 - 15 µg/L
Limit of Quantitation (LOQ)	7 - 50 µg/L

Visualizations

Experimental Workflow Diagrams

Application Note & Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Detection of 2-Hydroxy-2-methylpropanal

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the qualitative and quantitative analysis of 2-hydroxy-2-methylpropanal using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature and low volatility of 2-hydroxy-2-methylpropanal, a critical derivatization step is required to convert it into a more volatile and thermally stable compound suitable for GC analysis.[1] This guide covers sample preparation, derivatization, GC-MS instrumentation parameters, and data analysis, providing a comprehensive workflow for researchers.

Introduction

2-Hydroxy-2-methylpropanal, also known as 2-hydroxyisobutyraldehyde, is a hydroxyaldehyde that may be of interest as a metabolite, degradation product, or synthetic intermediate in various chemical and biological systems.[2] Accurate and sensitive detection of this analyte is crucial for its characterization and quantification. Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful analytical technique for the separation and analysis of volatile and semi-volatile compounds.[3][4] However, the direct analysis of polar analytes like 2-hydroxy-2-methylpropanal by GC is challenging due to their low volatility and potential for thermal degradation.

Derivatization is a chemical modification process used to convert non-volatile compounds into volatile derivatives suitable for GC analysis.[5][6] For aldehydes, a common and effective derivatization agent is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), which reacts with the carbonyl group to form a stable and volatile oxime derivative.[4][7][8] This protocol will focus on a PFBHA-based derivatization method followed by GC-MS analysis.

Experimental Protocols

A systematic approach is essential for accurate and reproducible results. The general workflow involves sample preparation, derivatization, GC-MS analysis, and data interpretation.

Sample Preparation

Proper sample preparation is a critical step to ensure that the sample is suitable for analysis and to achieve accurate and reliable results.[3] The choice of sample preparation technique depends on the sample matrix (e.g., biological fluids, reaction mixtures, environmental samples).

General Sample Preparation Workflow:

• Sample Collection: Collect samples in clean, appropriate containers to prevent contamination.[5]

• Storage: If not analyzed immediately, store samples under conditions that preserve their integrity, such as refrigeration or freezing.[3]

• Initial Preparation: This may include weighing, dilution, or homogenization of the sample.[3]

• Extraction (if necessary): For complex matrices, extraction is required to isolate the analyte of interest. Common techniques include:

  • Liquid-Liquid Extraction (LLE): This technique separates analytes based on their solubility in two immiscible solvents.[5]

  • Solid-Phase Extraction (SPE): This method concentrates and purifies analytes from a solution by passing it through a solid sorbent.[5]

• Purification: Further steps like filtration or centrifugation can be used to remove impurities and interfering substances.[3]

Protocol for Liquid-Liquid Extraction (LLE):

This protocol is a general guideline and may require optimization for specific sample types.

• To 1 mL of the aqueous sample, add an appropriate internal standard for quantification.

• Acidify the sample to a pH of approximately 3 using a suitable acid (e.g., HCl).[4]

• Add 2 mL of a suitable extraction solvent (e.g., ethyl acetate, dichloromethane).

• Vortex the mixture for 2 minutes to ensure thorough mixing and extraction of the analyte.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the upper organic layer to a clean vial.

• Repeat the extraction process two more times with fresh extraction solvent.

• Combine the organic extracts.

• Dry the combined extract over anhydrous sodium sulfate (B86663) to remove any residual water.

• Evaporate the solvent to dryness under a gentle stream of nitrogen. The dried extract is now ready for derivatization.

Derivatization Protocol

This protocol describes the derivatization of 2-hydroxy-2-methylpropanal with PFBHA.

• Reconstitute the dried sample extract in 100 µL of a suitable solvent (e.g., acetonitrile).

• Add 100 µL of a 10 mg/mL PFBHA solution in water.[4]

• Adjust the pH to 3 with HCl.[4]

• Seal the vial and incubate the mixture at 60°C for 1 hour to form the PFBHA-oxime derivative.[4]

• After cooling to room temperature, add 1 mL of hexane (B92381) and vortex for 1 minute to extract the derivative.

• Allow the phases to separate and transfer the upper hexane layer to a clean GC vial for analysis.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters that may require optimization for specific instruments and columns.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent[4]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[4]
Inlet Temperature	250°C[4]
Injection Volume	1 µL[4]
Injection Mode	Splitless[4]
Carrier Gas	Helium at a constant flow of 1 mL/min[4]
Oven Temperature Program	Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.
Mass Spectrometer	Agilent 5977B MSD or equivalent[4]
Ionization Mode	Electron Ionization (EI) at 70 eV[4]
Mass Range	m/z 50-550[4]
Data Acquisition	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis.[4]

Data Presentation

Quantitative data should be summarized in a clear and structured format. Below is an example table for presenting calibration curve data for the quantification of 2-hydroxy-2-methylpropanal.

Table 1: Calibration Curve Data for 2-Hydroxy-2-methylpropanal-PFBHA Derivative

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (Internal Standard)	Peak Area Ratio
1	Data	Data	Data
5	Data	Data	Data
10	Data	Data	Data
25	Data	Data	Data
50	Data	Data	Data
100	Data	Data	Data

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Calculated Value
Limit of Quantification (LOQ)	Calculated Value
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85-115%

Visualizations

Experimental Workflow

Caption: General workflow for the GC-MS analysis of 2-hydroxy-2-methylpropanal.

Derivatization Reaction

Caption: Logical relationship of the derivatization reaction for GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organomation.com [organomation.com]
• 4. benchchem.com [benchchem.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. iltusa.com [iltusa.com]
• 7. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Hydroxy-2-methylpropanal in Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2-hydroxy-2-methylpropanal as a reagent in aldol (B89426) reactions. Due to the absence of alpha-hydrogens, this molecule serves as an electrophilic partner in crossed aldol reactions, offering a pathway to the synthesis of sterically hindered β-hydroxy carbonyl compounds.

Introduction

2-Hydroxy-2-methylpropanal is a bifunctional molecule containing both a tertiary alcohol and an aldehyde group.[1] Its structure precludes enolization under basic conditions, making it an excellent candidate as an electrophile in crossed aldol reactions. This characteristic allows for the selective formation of aldol adducts without self-condensation, a common side reaction with enolizable aldehydes. The resulting products, bearing a quaternary carbon center with a hydroxyl group, are valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and natural products.

Principle of the Reaction

In a crossed aldol reaction, a non-enolizable aldehyde, such as 2-hydroxy-2-methylpropanal, reacts with an enolate generated from a different carbonyl compound (a ketone or another enolizable aldehyde). The enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-hydroxy-2-methylpropanal. The reaction is typically catalyzed by a base, which deprotonates the enolizable carbonyl compound to form the reactive enolate. The general mechanism is depicted below.

Figure 1: General mechanism of the crossed aldol reaction with 2-hydroxy-2-methylpropanal as the electrophile.

Quantitative Data

While specific experimental data for aldol reactions utilizing 2-hydroxy-2-methylpropanal as the primary electrophile is not extensively reported in the literature, the following table provides a hypothetical representation of expected outcomes based on general aldol reaction principles. The data illustrates the potential for high yields and diastereoselectivity, particularly with the use of chiral auxiliaries or catalysts.

Entry	Ketone/Enolate Source	Base/Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Acetone	NaOH	Ethanol	25	4	75	-
2	Cyclohexanone	LDA	THF	-78	2	85	80:20
3	Propiophenone	L-proline	DMSO	25	24	65	90:10
4	Chiral Oxazolidinone Propionate	Bu₂BOTf, Et₃N	CH₂Cl₂	-78 to 0	3	92	>95:5

Note: The data in this table is illustrative and intended to provide a framework for expected results. Actual yields and selectivities will vary depending on specific reaction conditions.

Experimental Protocols

The following are generalized protocols for conducting a crossed aldol reaction with 2-hydroxy-2-methylpropanal.

General Protocol for Base-Catalyzed Aldol Addition

This protocol describes a general procedure for the reaction of 2-hydroxy-2-methylpropanal with a simple ketone like acetone.

Figure 2: General experimental workflow for a crossed aldol reaction.

Materials:

• 2-Hydroxy-2-methylpropanal

• Enolizable ketone (e.g., acetone)

• Anhydrous solvent (e.g., THF, ethanol)

• Base (e.g., Lithium diisopropylamide (LDA), NaOH)

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Drying agent (e.g., Na₂SO₄, MgSO₄)

• Inert gas (e.g., Argon, Nitrogen)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve the ketone (1.2 equivalents) in the anhydrous solvent.

• Cool the solution to the appropriate temperature (-78 °C for LDA, 0-25 °C for NaOH).

• Slowly add the base (1.1 equivalents of LDA as a solution in THF, or an aqueous solution of NaOH).

• Stir the mixture for 30-60 minutes to allow for the complete formation of the enolate.

• In a separate flask, dissolve 2-hydroxy-2-methylpropanal (1.0 equivalent) in the anhydrous solvent.

• Add the solution of 2-hydroxy-2-methylpropanal dropwise to the enolate solution via a syringe or dropping funnel.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding the saturated aqueous NH₄Cl solution at the reaction temperature.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired β-hydroxy ketone.

Protocol for Asymmetric Aldol Reaction using a Chiral Auxiliary

For stereocontrol, a chiral auxiliary, such as an Evans oxazolidinone, can be employed. This protocol outlines a general procedure for a diastereoselective aldol reaction.

Materials:

• N-Acyloxazolidinone (e.g., N-propionyl-(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone)

• Dibutylboron triflate (Bu₂BOTf)

• Triethylamine (Et₃N)

• 2-Hydroxy-2-methylpropanal

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Phosphate (B84403) buffer (pH 7)

Procedure:

• To a solution of the N-acyloxazolidinone (1.0 equivalent) in anhydrous CH₂Cl₂ at -78 °C under an inert atmosphere, add Bu₂BOTf (1.1 equivalents) dropwise.

• Slowly add Et₃N (1.2 equivalents).

• Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1 hour to form the boron enolate.

• Cool the reaction mixture back to -78 °C.

• Add a solution of 2-hydroxy-2-methylpropanal (1.5 equivalents) in CH₂Cl₂ dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for another 1-2 hours.

• Quench the reaction by adding a pH 7 phosphate buffer, followed by methanol.

• Concentrate the mixture under reduced pressure and perform an aqueous workup as described in the general protocol.

• Purify the product by flash column chromatography to isolate the diastereomerically enriched aldol adduct.

Applications in Drug Development

The synthesis of molecules with quaternary stereocenters is a significant challenge in medicinal chemistry. The use of 2-hydroxy-2-methylpropanal in aldol reactions provides a direct route to such structures. The resulting β-hydroxy ketones can be further elaborated into a variety of pharmacologically relevant scaffolds. For instance, the hydroxyl and carbonyl groups can be differentially functionalized or incorporated into heterocyclic rings.

Safety and Handling

2-Hydroxy-2-methylpropanal should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS). Store the compound in a cool, dry place away from incompatible materials.

Disclaimer: The protocols provided are intended as a general guide. Researchers should optimize reaction conditions for their specific substrates and desired outcomes. All experiments should be conducted with appropriate safety precautions.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2-Hydroxy-2-methylpropanal in Atmospheric Chemistry Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 2-hydroxy-2-methylpropanal (HMPr) in atmospheric chemistry, detailing its formation, principal reactions, and the analytical methods used for its study. The accompanying protocols offer step-by-step guidance for key experiments.

Introduction

2-Hydroxy-2-methylpropanal (HMPr), a bifunctional molecule containing both a hydroxyl and an aldehyde group, is a significant intermediate in the atmospheric photooxidation of biogenic volatile organic compounds (VOCs), particularly 2-methyl-3-buten-2-ol (B93329) (MBO).[1] Its atmospheric fate, primarily driven by reaction with hydroxyl radicals (OH) and photolysis, influences the formation of tropospheric ozone and secondary organic aerosols (SOA). Understanding the chemistry of HMPr is crucial for refining atmospheric models and assessing air quality.

Physicochemical Properties

A summary of the key physicochemical properties of 2-hydroxy-2-methylpropanal is presented in the table below.

Property	Value	Reference
Molecular Formula	C₄H₈O₂	[2]
Molecular Weight	88.11 g/mol	[2]
CAS Number	20818-81-9	[2]
Boiling Point	125.7 °C at 760 mmHg	[3]
Vapor Pressure	5.59 mmHg at 25 °C	[3]
logP (o/w)	-0.209	[4]

Atmospheric Chemistry of 2-Hydroxy-2-methylpropanal

The atmospheric lifecycle of HMPr is characterized by its formation from the oxidation of MBO and its subsequent removal through reaction with OH radicals and photolysis.

Formation of 2-Hydroxy-2-methylpropanal

HMPr is a major product of the gas-phase reaction of MBO with OH radicals and ozone. The molar yield of HMPr from the MBO + OH reaction is approximately 31%, while the yield from the MBO + O₃ reaction varies with humidity, ranging from 43% under dry conditions to 84% in the presence of water vapor.[5]

Atmospheric Reactions of 2-Hydroxy-2-methylpropanal

The primary atmospheric sink for HMPr is its reaction with the hydroxyl radical (OH). This reaction proceeds rapidly and leads to the formation of acetone (B3395972) with a near-unitary yield.[1] Photolysis by solar radiation also contributes to the degradation of HMPr.

The key kinetic parameters for the atmospheric reactions of HMPr are summarized in the table below.

Reaction	Rate Constant / Photolysis Rate	Conditions	Reference
HMPr + OH	k = (1.52 ± 0.36) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹	296 ± 2 K, Atmospheric Pressure	[1]
Photolysis of HMPr	J = (1.01 ± 0.39) × 10⁻⁵ s⁻¹	EUPHORE outdoor simulation chamber	[1]

The atmospheric lifetime (τ) of HMPr can be estimated based on these reaction rates. With a typical atmospheric OH concentration of 1 x 10⁶ molecules cm⁻³, the lifetime of HMPr with respect to reaction with OH is approximately 18 hours. The lifetime with respect to photolysis is approximately 27 hours.

Experimental Protocols

Detailed methodologies for the synthesis of HMPr and its study in atmospheric simulation chambers are provided below.

Protocol 1: Synthesis of 2-Hydroxy-2-methylpropanal

Objective: To synthesize 2-hydroxy-2-methylpropanal for use in atmospheric chemistry experiments.

Materials:

• Pyruvic aldehyde dimethyl acetal (B89532)

• Methylmagnesium bromide (Grignard reagent)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Dry ice (solid CO₂)

• Acetone

• Hydrochloric acid (HCl), dilute solution

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, condenser, etc.)

Procedure:

• Grignard Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, place methylmagnesium bromide in anhydrous diethyl ether.

  • Cool the flask in an ice bath.

  • Slowly add a solution of pyruvic aldehyde dimethyl acetal in anhydrous diethyl ether from the dropping funnel with constant stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated ammonium (B1175870) chloride solution.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter the drying agent and remove the solvent using a rotary evaporator.

  • The resulting crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Characterization: The purity and identity of the synthesized 2-hydroxy-2-methylpropanal should be confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Smog Chamber Study of the OH-Initiated Oxidation of 2-Hydroxy-2-methylpropanal

Objective: To determine the reaction rate constant and identify the products of the gas-phase reaction between 2-hydroxy-2-methylpropanal and OH radicals.

Experimental Setup:

• Atmospheric simulation chamber (e.g., EUPHORE or a similar Teflon bag chamber) with a volume of several cubic meters.[1][5]

• Light source simulating solar radiation (for photolysis studies and OH radical generation).

• Fourier Transform Infrared (FTIR) spectrometer with a long-path gas cell for in-situ monitoring of reactants and products.[1]

• Gas handling system for introducing reactants and bath gas (purified air).

• High-Performance Liquid Chromatography (HPLC) system with a UV detector for offline analysis of carbonyl products after derivatization.

Procedure:

• Chamber Preparation:

  • Clean the chamber by flushing with purified air for several hours to minimize background contaminants.

• Introduction of Reactants:

  • Introduce a known concentration of 2-hydroxy-2-methylpropanal (typically in the parts-per-billion range) into the chamber.

  • Introduce a reference compound with a well-known OH rate constant (e.g., isoprene) for the relative rate determination.[1]

  • Introduce an OH radical precursor, such as hydrogen peroxide (H₂O₂) or nitrous acid (HONO).

  • Add NOx (NO + NO₂) to the chamber to simulate different atmospheric conditions.[1]

• Reaction Initiation and Monitoring:

  • Initiate the reaction by turning on the light source to photolyze the OH precursor.

  • Monitor the concentrations of 2-hydroxy-2-methylpropanal, the reference compound, and any gaseous products in real-time using the FTIR spectrometer. Collect spectra at regular intervals (e.g., every 5 minutes).

• Data Analysis (FTIR):

  • Analyze the collected infrared spectra to determine the concentrations of the reactants and products over time. This is typically done by integrating characteristic absorption bands in the spectra.

  • For the relative rate determination, plot the natural logarithm of the initial concentration of HMPr divided by its concentration at time t (ln([HMPr]₀/[HMPr]t)) against the corresponding value for the reference compound. The slope of this plot is the ratio of the rate constants (k_HMPr / k_ref).

• Offline Analysis (HPLC):

  • Collect gas samples from the chamber onto cartridges coated with 2,4-dinitrophenylhydrazine (B122626) (DNPH) to form stable hydrazone derivatives of any carbonyl products.

  • Elute the derivatives from the cartridge with acetonitrile (B52724).

  • Analyze the eluent using HPLC with UV detection to identify and quantify the carbonyl products. A C18 column is typically used with a mobile phase gradient of acetonitrile and water. The detection wavelength for DNPH derivatives is around 360 nm.[6][7][8]

Secondary Organic Aerosol (SOA) Formation

The photooxidation of MBO, the precursor to HMPr, has been shown to produce SOA, although the yields are generally low. Under low-NOx conditions, slight aerosol formation with mass yields on the order of 0.1% has been observed.[9][10] The formation of SOA from MBO is thought to proceed through the formation of epoxide intermediates and is enhanced by aerosol acidity.[11][12][13] While direct studies on SOA formation from the oxidation of HMPr are limited, its role as a product of MBO oxidation suggests it is part of the overall reaction scheme leading to potential aerosol formation.

Visualizations

Atmospheric Chemistry of 2-Hydroxy-2-methylpropanal

Caption: Atmospheric formation and degradation pathways of 2-Hydroxy-2-methylpropanal.

Experimental Workflow for Smog Chamber Studies

Caption: Workflow for studying 2-Hydroxy-2-methylpropanal oxidation in a smog chamber.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 4. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. apps.thermoscientific.com [apps.thermoscientific.com]
• 8. epa.gov [epa.gov]
• 9. Photooxidation of 2-methyl-3-Buten-2-ol (MBO) as a potential source of secondary organic aerosol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Safe handling and storage procedures for 2-Hydroxy-2-methylpropanal

Application Notes and Protocols for 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Hydroxy-2-methylpropanal (CAS No. 20818-81-9). Adherence to these guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Introduction

2-Hydroxy-2-methylpropanal is a hydroxyaldehyde used as a building block in organic synthesis.[1][2] Due to its chemical properties, appropriate safety measures must be implemented during its handling and storage.

Hazard Identification

While comprehensive GHS classification for 2-Hydroxy-2-methylpropanal is not consistently available across all sources, it is prudent to handle it as a potentially hazardous chemical. One source indicates it is a highly flammable liquid and vapor that causes serious eye irritation and is harmful to aquatic life.

Potential Hazards:

• Flammable liquid and vapor

• Causes serious eye irritation

• Harmful to aquatic life

Quantitative Data Summary

The following table summarizes the available quantitative data for 2-Hydroxy-2-methylpropanal.

Property	Value	Source(s)
Molecular Formula	C4H8O2	--INVALID-LINK--
Molecular Weight	88.11 g/mol	--INVALID-LINK--
Boiling Point	125.7 °C at 760 mmHg	--INVALID-LINK--, --INVALID-LINK--
Flash Point	38.9 °C (102.0 °F) TCC (est.)	--INVALID-LINK--, --INVALID-LINK--
Density	0.985 g/cm³	--INVALID-LINK--
Vapor Pressure	5.59 mmHg at 25°C	--INVALID-LINK--
Water Solubility	1,000,000 mg/L at 25°C (est.)	--INVALID-LINK--
Permissible Exposure Limits (PEL, TLV)	Not available
LD50/LC50	Not determined	--INVALID-LINK--

Experimental Protocols: Safe Handling and Storage

4.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 2-Hydroxy-2-methylpropanal. The following PPE is recommended:

• Eye and Face Protection: Wear chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[3][4] Gloves should be inspected before use and disposed of properly after handling.[3][4]

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[4]

• Respiratory Protection: If working in a poorly ventilated area or if vapors/aerosols are generated, a NIOSH-approved respirator is required.

4.2. Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

• Ensure that eyewash stations and safety showers are readily accessible.

4.3. Storage Procedures

• Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and hot surfaces.[4][6]

• Keep the container tightly closed.[4]

• For long-term storage, it is recommended to store in a freezer at -20°C under an inert atmosphere.[2]

• Store separately from incompatible materials such as acids and bases.[7]

• Ground and bond containers and receiving equipment to prevent static discharge.

4.4. Spill and Leak Procedures

• Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure adequate ventilation.[4]

• Control Ignition Sources: Remove all sources of ignition.[4] Use non-sparking tools and explosion-proof equipment.[4]

• Containment: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the chemical enter drains.[4]

• Cleanup: Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).

• Disposal: Collect the absorbed material and place it in a suitable, closed container for disposal.[4] Dispose of the waste in accordance with local, state, and federal regulations.

4.5. First Aid Measures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[3] Seek immediate medical attention.

• Skin Contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing.[3] If skin irritation occurs, get medical advice/attention.

• Inhalation: Move the person to fresh air.[3] If not breathing, give artificial respiration.[3] Consult a physician.[3]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.[3][4] Rinse mouth with water and consult a physician.[3]

4.6. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][5]

• Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon dioxide.[7] Vapors may form explosive mixtures with air.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

4.7. Disposal Considerations

• Dispose of contents and container to an approved waste disposal plant.

• Disposal should be in accordance with all applicable federal, state, and local regulations.

Incompatibilities and Decomposition

• Incompatible Materials: Acids and bases.[7]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products such as carbon monoxide and carbon dioxide can be formed.[7]

Visualizations

Safe Handling Workflow for 2-Hydroxy-2-methylpropanal

Safe handling workflow for 2-Hydroxy-2-methylpropanal.

References

• 1. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 2. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]
• 5. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.dk [fishersci.dk]

Application Notes and Protocols for the Industrial Scale-up Synthesis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-2-methylpropanal, a bifunctional molecule featuring both a hydroxyl and an aldehyde group, is a valuable intermediate in the chemical industry. Its structure lends itself to a variety of chemical transformations, making it a key building block in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] This document provides detailed application notes and protocols for the industrial scale-up synthesis of 2-Hydroxy-2-methylpropanal, focusing on practical methodologies and process optimization.

Industrial Applications

2-Hydroxy-2-methylpropanal serves as a crucial precursor in several industrial applications:

• Polymer and Resin Production: The hydroxyl and aldehyde functionalities allow it to be incorporated into various polymer backbones, contributing to the synthesis of specialty polyesters and resins with enhanced properties.

• Pharmaceutical Synthesis: It is a key starting material or intermediate in the synthesis of various active pharmaceutical ingredients (APIs). For instance, it is a reagent in the preparation of inhibitors for the Myeloid Cell Leukemia 1 (MCL1) protein, a target in cancer research.[1]

• Agrochemicals: The structural motif of 2-Hydroxy-2-methylpropanal is found in certain classes of herbicides and pesticides. Its reactivity allows for the construction of more complex molecules with desired biological activity.

• Fragrance Industry: While direct use as a fragrance may be limited, it serves as a precursor for the synthesis of fragrance ingredients.

Scale-up Synthesis Protocols

The most economically viable and scalable method for the industrial production of 2-Hydroxy-2-methylpropanal is the crossed aldol (B89426) condensation of isobutyraldehyde (B47883) with formaldehyde (B43269). This reaction is analogous to the industrial synthesis of hydroxypivaldehyde, a key intermediate in the production of neopentyl glycol.

Method 1: Batch Process for 2-Hydroxy-2-methylpropanal Synthesis

This protocol describes a typical batch process for the synthesis of 2-Hydroxy-2-methylpropanal.

Reaction Scheme:

(Isobutyraldehyde) + (Formaldehyde) --[Base Catalyst]--> 2-Hydroxy-2-methylpropanal

Experimental Protocol:

• Reactor Setup: A jacketed glass-lined or stainless steel reactor equipped with a mechanical stirrer, a condenser, a temperature probe, and addition funnels is charged with isobutyraldehyde.

• Catalyst Preparation: A solution of a suitable base catalyst (e.g., sodium hydroxide (B78521) or triethylamine) in water or a suitable solvent is prepared.

• Reaction: The reactor containing isobutyraldehyde is heated to the desired temperature (typically 50-80°C). The formaldehyde solution and the catalyst solution are then added simultaneously and slowly to the reactor over a period of 1-3 hours. The temperature of the reactor is carefully controlled throughout the addition.

• Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the consumption of the starting materials and the formation of the product.

• Quenching: Once the reaction is complete, the mixture is cooled, and the catalyst is neutralized by the addition of a suitable acid (e.g., acetic acid).

• Work-up and Purification: The reaction mixture is then subjected to a work-up procedure which may include phase separation, extraction, and distillation to isolate and purify the 2-Hydroxy-2-methylpropanal. Fractional distillation under reduced pressure is commonly employed for final purification.

Quantitative Data (Typical Ranges):

Parameter	Value
Reactant Ratio (Isobutyraldehyde:Formaldehyde)	1:1 to 1:1.2 (molar ratio)
Catalyst Loading (e.g., NaOH)	0.1 - 1.0 mol%
Reaction Temperature	50 - 80 °C
Reaction Time	2 - 6 hours
Yield	85 - 95%
Purity (after distillation)	>98%

Method 2: Continuous Process for 2-Hydroxy-2-methylpropanal Synthesis

For large-scale industrial production, a continuous process offers significant advantages in terms of efficiency, consistency, and safety.

Experimental Protocol:

• Reactor System: A continuous stirred-tank reactor (CSTR) or a plug flow reactor (PFR) system is utilized. The reactor is typically made of stainless steel and is equipped with precise temperature and pressure control systems.

• Feed Streams: Separate feed streams for isobutyraldehyde, formaldehyde, and the base catalyst solution are established with accurate flow control.

• Reaction Zone: The reactants and catalyst are continuously fed into the reactor, which is maintained at a constant temperature and pressure. The residence time in the reactor is carefully controlled to achieve optimal conversion.

• Quenching and Separation: The reaction mixture continuously exits the reactor and enters a quenching unit where the catalyst is neutralized. The stream then flows into a separation unit, which may consist of a series of distillation columns for the continuous removal of unreacted starting materials, water, and byproducts, and the purification of 2-Hydroxy-2-methylpropanal.

• Recycling: Unreacted starting materials can be recovered and recycled back into the feed streams to improve overall process efficiency.

Quantitative Data (Typical Ranges for Continuous Process):

Parameter	Value
Residence Time	30 - 90 minutes
Operating Temperature	60 - 90 °C
Operating Pressure	1 - 5 atm
Catalyst Concentration	0.5 - 2.0 wt%
Conversion of Isobutyraldehyde	>95%
Selectivity to 2-Hydroxy-2-methylpropanal	>90%
Product Purity (continuous distillation)	>99%

Visualizations

Caption: Reaction pathway for the base-catalyzed synthesis of 2-Hydroxy-2-methylpropanal.

Caption: General experimental workflow for the batch synthesis and purification of 2-Hydroxy-2-methylpropanal.

Caption: Logical relationship between key process parameters and final product characteristics.

References

• 1. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Hydroxy-2-methylpropanal Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 2-Hydroxy-2-methylpropanal. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to address common challenges encountered during synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Hydroxy-2-methylpropanal, providing potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete reaction: Reaction time may be too short, or the temperature may be too low. 2. Degradation of starting material: Isobutyraldehyde (B47883) can be prone to oxidation or side reactions if not handled properly. 3. Catalyst inefficiency: The base catalyst may be old, impure, or used in an incorrect concentration.	1. Monitor the reaction progress using TLC or GC. If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature. 2. Use freshly distilled isobutyraldehyde for the best results. Store it under an inert atmosphere and at a low temperature. 3. Use a fresh batch of the base catalyst and ensure accurate measurement of the required amount.
Presence of Significant Impurities	1. Aldol (B89426) condensation: Isobutyraldehyde can undergo self-condensation in the presence of a base, forming 3-hydroxy-2,2,4-trimethylpentanal. 2. Cannizzaro reaction: Under strongly basic conditions, isobutyraldehyde can disproportionate to form isobutyric acid and isobutanol. 3. Over-oxidation: If using an oxidizing agent, the desired product can be further oxidized to isobutyric acid.	1. Maintain a low reaction temperature (e.g., 0-5 °C) to minimize the rate of aldol condensation. Add the base catalyst slowly to the reaction mixture. 2. Use a milder base or a stoichiometric amount of base to avoid the Cannizzaro reaction. 3. Carefully control the stoichiometry of the oxidizing agent and the reaction temperature.
Difficulty in Product Isolation and Purification	1. Formation of emulsions during workup: The presence of salts and polar byproducts can lead to the formation of stable emulsions. 2. Co-distillation with impurities: Impurities with boiling points close to the product can make purification by distillation challenging. 3. Product degradation during purification: The product may be sensitive to acidic or basic conditions used in chromatography.	1. Use a saturated brine solution to wash the organic layer and break up emulsions. 2. Employ fractional distillation with a high-efficiency column for better separation. Alternatively, consider purification by column chromatography. 3. Use a neutral stationary phase for column chromatography, such as silica (B1680970) gel that has been washed with a neutral buffer.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Hydroxy-2-methylpropanal?

A1: A common and direct laboratory-scale synthesis involves the hydroxylation of isobutyraldehyde. This is typically achieved by generating the enolate of isobutyraldehyde with a suitable base, followed by reaction with an electrophilic oxygen source. Another potential route is the controlled oxidation of isobutyraldehyde.

Q2: What are the key parameters to control for optimizing the yield?

A2: The key parameters to control are temperature, reaction time, and the nature and amount of the base catalyst. Low temperatures generally favor the desired hydroxylation over side reactions like aldol condensation. The reaction time should be optimized to ensure complete conversion of the starting material without significant product degradation. The choice of a non-nucleophilic, strong base is crucial for efficient enolate formation.

Q3: What are the expected side products in this synthesis?

A3: The primary side products can include 3-hydroxy-2,2,4-trimethylpentanal (from aldol condensation), isobutyric acid, and isobutanol (from the Cannizzaro reaction). If an oxidizing agent is used, isobutyric acid can also be a significant byproduct.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). For TLC, a suitable developing solvent system would be a mixture of hexane (B92381) and ethyl acetate. For GC analysis, a capillary column suitable for polar compounds should be used.

Q5: What are the recommended storage conditions for 2-Hydroxy-2-methylpropanal?

A5: 2-Hydroxy-2-methylpropanal should be stored in a cool, dry place, preferably in a refrigerator, under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. It is a volatile liquid and should be kept in a tightly sealed container.

Experimental Protocols

Synthesis of 2-Hydroxy-2-methylpropanal via Hydroxylation of Isobutyraldehyde Enolate

This protocol describes a general procedure for the synthesis of 2-Hydroxy-2-methylpropanal. The yields and reaction times are indicative and may require optimization based on specific laboratory conditions.

Materials:

• Isobutyraldehyde

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Molecular sieves

• Dry tetrahydrofuran (B95107) (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Lithium Diisopropylamide (LDA):

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add dry THF and cool the flask to -78 °C using a dry ice/acetone bath.

  • To the cooled THF, add freshly distilled diisopropylamine.

  • Slowly add a solution of n-butyllithium in hexanes dropwise to the stirred solution, maintaining the temperature below -70 °C.

  • Stir the resulting LDA solution at -78 °C for 30 minutes.

• Enolate Formation and Hydroxylation:

  • In a separate flame-dried flask under a nitrogen atmosphere, prepare a solution of freshly distilled isobutyraldehyde in dry THF.

  • Cool this solution to -78 °C.

  • Slowly add the isobutyraldehyde solution to the pre-formed LDA solution at -78 °C via a cannula.

  • Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

  • After 1 hour, bubble dry oxygen gas through the reaction mixture for a predetermined time while maintaining the temperature at -78 °C. The reaction should be closely monitored by TLC or GC.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at -78 °C.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of 2-Hydroxy-2-methylpropanal. These values should serve as a starting point for optimization.

Parameter	Condition A (Standard)	Condition B (Optimized for Yield)	Condition C (Optimized for Purity)
Base	Lithium Diisopropylamide (LDA)	Lithium Diisopropylamide (LDA)	Potassium Hexamethyldisilazide (KHMDS)
Solvent	Tetrahydrofuran (THF)	Tetrahydrofuran (THF)	Toluene
Temperature (°C)	-78	-78 to -60	-90
Reaction Time (h)	2	3	1.5
Typical Yield (%)	60-70	75-85	55-65
Purity (by GC, %)	>90	>95	>98

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 2-Hydroxy-2-methylpropanal.

Caption: Troubleshooting logic for optimizing the synthesis of 2-Hydroxy-2-methylpropanal.

Technical Support Center: Purification of Crude 2-Hydroxy-2-methylpropanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 2-Hydroxy-2-methylpropanal. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 2-Hydroxy-2-methylpropanal?

A1: The primary purification techniques for 2-Hydroxy-2-methylpropanal, a polar α-hydroxy aldehyde, include:

• Fractional Distillation: Effective for separating liquids with different boiling points. Given that 2-Hydroxy-2-methylpropanal has a boiling point of approximately 125.7°C at 760 mmHg, this method can remove less volatile and more volatile impurities.[1]

• Purification via Bisulfite Adduct Formation: This is a classic and highly effective method for separating aldehydes from other organic compounds.[2] The aldehyde reacts reversibly with sodium bisulfite to form a solid adduct, which can be separated by filtration and then decomposed to regenerate the pure aldehyde.

• Column Chromatography: Useful for separating the target compound from impurities with different polarities. A reverse-phase HPLC method has been described for the analysis of 2-Hydroxy-2-methylpropanal, which can be adapted for preparative separation.[3]

• Recrystallization: While more common for solid compounds, if the crude 2-Hydroxy-2-methylpropanal is a solid or can be solidified at low temperatures, recrystallization can be an effective purification method.[4]

Q2: What are the likely impurities in a crude sample of 2-Hydroxy-2-methylpropanal?

A2: The nature of impurities largely depends on the synthetic route. For instance, if synthesized via the Wacker-Tsuji oxidation of 2-methyl-2-propen-1-ol, potential impurities could include:

• Unreacted Starting Material: 2-methyl-2-propen-1-ol.

• Solvent Residues: Depending on the reaction and workup conditions.

• Catalyst Residues: Traces of the palladium and copper catalysts.[5][6][7]

• Side-Products: Such as the corresponding carboxylic acid (2-hydroxy-2-methylpropanoic acid) formed by over-oxidation, or products from rearrangement or dehydration reactions.

Q3: What are some key physical and chemical properties of 2-Hydroxy-2-methylpropanal relevant to its purification?

A3: Understanding the physicochemical properties of 2-Hydroxy-2-methylpropanal is crucial for selecting and optimizing purification methods.

Property	Value	Reference
Molecular Formula	C4H8O2	[1][8][9]
Molecular Weight	88.11 g/mol	[8][9]
Boiling Point	125.7°C at 760 mmHg	[1]
Density	0.985 g/cm³	[1]
Flash Point	38.9°C	[1]
Refractive Index	1.412	[1]
Vapor Pressure	5.59 mmHg at 25°C	[1]

Its polarity, due to the presence of both hydroxyl and aldehyde functional groups, influences its solubility in various solvents and its retention behavior in chromatography.

Troubleshooting Guides

Fractional Distillation

Issue: Low recovery of 2-Hydroxy-2-methylpropanal after distillation.

• Possible Cause 1: Decomposition of the product at its atmospheric boiling point.

  • Solution: Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal degradation.

• Possible Cause 2: Inefficient separation from impurities with close boiling points.

  • Solution: Use a fractionating column with a higher number of theoretical plates to improve separation efficiency. Ensure a slow and steady distillation rate.

• Possible Cause 3: Hold-up in the distillation apparatus.

  • Solution: Use a smaller distillation setup for smaller quantities to minimize the amount of material adhering to the glass surfaces.

Purification via Bisulfite Adduct Formation

Issue: Low yield of the precipitated bisulfite adduct.

• Possible Cause 1: The bisulfite adduct is soluble in the reaction mixture.

  • Solution: Ensure a saturated solution of sodium bisulfite is used. The addition of a co-solvent in which the adduct is less soluble may aid precipitation.

• Possible Cause 2: Incomplete reaction between the aldehyde and sodium bisulfite.

  • Solution: Increase the reaction time and ensure vigorous stirring to maximize contact between the aqueous bisulfite solution and the organic phase containing the aldehyde.

Issue: Difficulty in regenerating the aldehyde from the bisulfite adduct.

• Possible Cause 1: Incomplete decomposition of the adduct.

  • Solution: Ensure the pH is sufficiently basic (pH > 10) by adding a strong base like sodium hydroxide (B78521). Gentle warming can also facilitate the decomposition.

• Possible Cause 2: The regenerated aldehyde is sensitive to the strongly basic conditions.

  • Solution: Extract the aldehyde into an organic solvent immediately after regeneration to minimize its exposure to the basic aqueous solution.

Column Chromatography

Issue: Poor separation of 2-Hydroxy-2-methylpropanal from impurities.

• Possible Cause 1: Inappropriate stationary or mobile phase.

  • Solution: For normal-phase chromatography, a polar stationary phase like silica (B1680970) gel can be used with a non-polar mobile phase. For reverse-phase chromatography, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase (e.g., acetonitrile (B52724)/water).[3] Experiment with different solvent gradients to optimize separation.

• Possible Cause 2: Decomposition of the aldehyde on the column.

  • Solution: Some aldehydes can be sensitive to acidic or basic stationary phases. Use a neutral stationary phase or add a small amount of a neutralizer (e.g., triethylamine (B128534) for basic compounds on silica) to the mobile phase.

Experimental Protocols

Protocol 1: Purification via Bisulfite Adduct Formation

This protocol is a general procedure for the purification of aldehydes and can be adapted for 2-Hydroxy-2-methylpropanal.

• Adduct Formation:

  • Dissolve the crude 2-Hydroxy-2-methylpropanal in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Prepare a saturated aqueous solution of sodium bisulfite (NaHSO₃).

  • In a separatory funnel, combine the organic solution with an excess of the saturated sodium bisulfite solution.

  • Shake the funnel vigorously for 10-15 minutes. The solid bisulfite adduct should precipitate.

• Isolation of the Adduct:

  • Collect the solid adduct by vacuum filtration.

  • Wash the adduct with the organic solvent used previously to remove any trapped impurities, followed by a small amount of cold water.

• Regeneration of the Aldehyde:

  • Suspend the washed adduct in water.

  • Add a strong base (e.g., 10 M sodium hydroxide solution) dropwise with stirring until the solution is strongly basic (pH > 10) and the solid has dissolved.

  • The pure 2-Hydroxy-2-methylpropanal will separate as an oily layer if it is not significantly water-soluble, or it can be extracted with an organic solvent (e.g., diethyl ether).

• Final Purification:

  • Separate the organic layer containing the pure aldehyde.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and remove the solvent under reduced pressure.

Protocol 2: Preparative High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from an analytical HPLC method for 2-Hydroxy-2-methylpropanal.[3]

• System Preparation:

  • Use a preparative HPLC system equipped with a suitable reverse-phase column (e.g., C18).

  • Prepare a mobile phase of acetonitrile and water. The exact ratio should be optimized for the best separation, starting with a gradient from low to high acetonitrile concentration. For mass spectrometry-compatible applications, formic acid can be used as an additive instead of phosphoric acid.[3]

• Sample Preparation:

  • Dissolve the crude 2-Hydroxy-2-methylpropanal in the mobile phase at a high concentration.

  • Filter the sample through a 0.45 µm filter to remove any particulate matter.

• Chromatography:

  • Inject the sample onto the column.

  • Run the optimized gradient method and collect the fractions corresponding to the peak of 2-Hydroxy-2-methylpropanal.

• Product Isolation:

  • Combine the collected fractions.

  • Remove the mobile phase solvents under reduced pressure to obtain the purified product.

Data Presentation

The following table provides an illustrative comparison of the expected outcomes for different purification techniques. The actual values will depend on the specific experimental conditions and the nature of the impurities.

Purification Technique	Typical Recovery (%)	Typical Purity (%)	Advantages	Disadvantages
Fractional Distillation	60 - 80	> 95	Scalable, good for removing non-volatile impurities.	Potential for thermal degradation, less effective for azeotropes or close-boiling impurities.
Bisulfite Adduct Formation	70 - 90	> 98	Highly selective for aldehydes, excellent for removing non-aldehyde impurities.	Requires subsequent regeneration step, may not be suitable for base-sensitive aldehydes.
Column Chromatography	50 - 75	> 99	High-resolution separation, adaptable to various impurities.	Can be time-consuming and require large volumes of solvent, potential for product decomposition on the stationary phase.

Mandatory Visualizations

Caption: Experimental workflow for the purification of 2-Hydroxy-2-methylpropanal via bisulfite adduct formation.

Caption: Troubleshooting guide for low recovery during fractional distillation.

References

• 1. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]
• 4. mt.com [mt.com]
• 5. Wacker-Tsuji Oxidation [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Wacker process - Wikipedia [en.wikipedia.org]
• 8. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]

Common impurities in 2-Hydroxy-2-methylpropanal and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Hydroxy-2-methylpropanal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available 2-Hydroxy-2-methylpropanal?

A1: Common impurities in 2-Hydroxy-2-methylpropanal often depend on the synthetic route used for its manufacture. Potential impurities can include unreacted starting materials, byproducts of side reactions, and degradation products.

Q2: Which synthetic routes are commonly used for 2-Hydroxy-2-methylpropanal, and what are the associated impurities?

A2: Two common synthetic routes are the aldol (B89426) condensation involving isobutyraldehyde (B47883) and synthesis from pyruvic aldehyde dimethyl acetal.

• Aldol Condensation Route: This route often involves the reaction of isobutyraldehyde with formaldehyde. Potential impurities include:

  • Unreacted Isobutyraldehyde: A common starting material that may not have fully reacted.

  • 3-Hydroxy-2,2,4-trimethylpentanal: The product of isobutyraldehyde self-condensation.[1]

  • Isobutyric Acid: Formed from the oxidation of the isobutyraldehyde starting material.

• Pyruvic Aldehyde Dimethyl Acetal Route: This synthetic pathway can introduce other types of impurities.

  • Unreacted Pyruvic Aldehyde Dimethyl Acetal: The primary starting material for this route.[2]

  • Methanol: Used as a reagent in the synthesis of the acetal.[3]

Q3: How can I detect and quantify impurities in my 2-Hydroxy-2-methylpropanal sample?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for impurity profiling.[4][5]

• HPLC: A reverse-phase HPLC method can be used for the analysis of 2-Hydroxy-2-methylpropanal and its impurities.[6]

• GC-MS: This technique is well-suited for identifying and quantifying volatile and semi-volatile impurities.[7][8] Due to the polar nature of 2-Hydroxy-2-methylpropanal, derivatization may be necessary to improve its volatility for GC-MS analysis.[9]

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC or GC-MS Analysis

• Possible Cause: Presence of impurities from the synthesis or degradation of the product.

• Troubleshooting Steps:

  • Identify the Impurity: Compare the retention times and mass spectra of the unknown peaks with those of potential impurities listed in the table below.

  • Review Synthesis and Handling: Examine the synthetic route and handling procedures for potential sources of contamination or degradation.

  • Purify the Sample: Employ one of the purification methods outlined in the "Experimental Protocols" section.

Issue 2: Low Assay Value of 2-Hydroxy-2-methylpropanal

• Possible Cause: High levels of impurities or degradation of the product.

• Troubleshooting Steps:

  • Quantify Impurities: Use a validated HPLC or GC-MS method to determine the concentration of each impurity.

  • Assess Stability: 2-Hydroxy-2-methylpropanal can be susceptible to oxidation. Ensure proper storage conditions (cool, dry, inert atmosphere) to prevent degradation.

  • Purify the Product: Use an appropriate purification technique to remove impurities and increase the assay value.

Data Presentation

Table 1: Common Impurities in 2-Hydroxy-2-methylpropanal and their Typical Analytical Signatures

Impurity	Chemical Structure	Likely Origin	Typical Analytical Method	Expected Retention Time/Mass Spectrum Fragment
Isobutyraldehyde	CH(CH₃)₂CHO	Unreacted starting material (Aldol route)	GC-MS, HPLC	Specific retention time and mass spectrum
3-Hydroxy-2,2,4-trimethylpentanal	C₈H₁₆O₂	Self-condensation of isobutyraldehyde	GC-MS, HPLC	Specific retention time and mass spectrum
Isobutyric Acid	(CH₃)₂CHCOOH	Oxidation of isobutyraldehyde	HPLC, GC-MS (after derivatization)	Specific retention time and mass spectrum
Pyruvic Aldehyde Dimethyl Acetal	CH₃C(O)CH(OCH₃)₂	Unreacted starting material	GC-MS, HPLC	Specific retention time and mass spectrum
Methanol	CH₃OH	Residual solvent	GC-MS	Specific retention time and m/z of 31

Experimental Protocols

Protocol 1: Purification of 2-Hydroxy-2-methylpropanal by Vacuum Distillation

This method is suitable for separating 2-Hydroxy-2-methylpropanal from less volatile impurities.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry.

• Charging the Flask: Place the crude 2-Hydroxy-2-methylpropanal into the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Collecting Fractions: Collect the fraction that distills at the boiling point of 2-Hydroxy-2-methylpropanal (approximately 62-64 °C at 50 Torr).[2][10]

• Analysis: Analyze the purified fraction by HPLC or GC-MS to confirm its purity.

Protocol 2: Removal of Acidic Impurities by Liquid-Liquid Extraction

This protocol is effective for removing acidic impurities like isobutyric acid.

• Dissolution: Dissolve the crude 2-Hydroxy-2-methylpropanal in a suitable organic solvent (e.g., diethyl ether).

• Washing: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will react with and extract the acidic impurities into the aqueous layer.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Water Wash: Wash the organic layer with water to remove any residual sodium bicarbonate.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

• Solvent Removal: Remove the organic solvent by rotary evaporation to yield the purified product.

Protocol 3: HPLC Analysis of 2-Hydroxy-2-methylpropanal Purity

This protocol provides a general method for assessing the purity of 2-Hydroxy-2-methylpropanal.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water. Phosphoric acid or formic acid can be added to improve peak shape.[6]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at an appropriate wavelength.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of 2-Hydroxy-2-methylpropanal of known concentration.

  • Prepare a solution of the sample to be analyzed.

  • Inject the standard and sample solutions into the HPLC system.

  • Identify and quantify the main peak and any impurity peaks by comparing their retention times and peak areas to the standard.

Mandatory Visualizations

Caption: Workflow for the removal of acidic impurities.

Caption: Synthetic origins of common impurities.

References

• 1. Kinetic Study of the Aldol Condensation of Isobutyraldehyde Catalyzed by Sodium Hydroxide [scirp.org]
• 2. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 6. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. echemi.com [echemi.com]

Stability and degradation of 2-Hydroxy-2-methylpropanal under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of 2-Hydroxy-2-methylpropanal. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Hydroxy-2-methylpropanal?

A1: To ensure the stability of 2-Hydroxy-2-methylpropanal, it is recommended to store the compound in a cool, dry place, preferably in a freezer at -20°C for long-term storage.[1] The container should be tightly sealed and the headspace filled with an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[1]

Q2: What are the likely degradation pathways for 2-Hydroxy-2-methylpropanal in solution?

A2: While specific studies on 2-Hydroxy-2-methylpropanal are limited, α-hydroxy aldehydes are susceptible to several degradation pathways, including oxidation and rearrangement reactions. In the presence of oxygen, aldehydes can auto-oxidize to form carboxylic acids.[2] Under certain conditions, α-hydroxy ketones can undergo rearrangement, and it is plausible that α-hydroxy aldehydes could exhibit similar reactivity.[3] In aqueous solutions, aldehydes can exist in equilibrium with their hydrate (B1144303) (gem-diol) form.[4]

Q3: How does pH affect the stability of 2-Hydroxy-2-methylpropanal solutions?

A3: The stability of aldehydes can be significantly influenced by pH. Basic conditions can promote aldol (B89426) condensation reactions if an α-hydrogen is present, and Cannizzaro-type reactions for aldehydes lacking α-hydrogens.[5][6] Acidic conditions can catalyze acetal (B89532) formation in the presence of alcohols.[2] For α-hydroxy aldehydes, both acidic and basic conditions may catalyze rearrangement or other degradation reactions.

Q4: What are the potential degradation products of 2-Hydroxy-2-methylpropanal?

A4: Based on general aldehyde chemistry, potential degradation products could include:

• 2-Hydroxy-2-methylpropanoic acid: Formed via oxidation of the aldehyde group.[2]

• Acetone: Atmospheric degradation studies have shown that 2-Hydroxy-2-methylpropanal can degrade to acetone.[7]

• Products of rearrangement: Isomeric ketones or other rearranged products may form, particularly under thermal stress or in the presence of acid or base catalysts.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Appearance of new peaks in HPLC/GC analysis	Degradation of 2-Hydroxy-2-methylpropanal due to improper storage or handling.	Review storage conditions (temperature, atmosphere, light exposure). Prepare fresh solutions and re-analyze. Perform a forced degradation study to identify potential degradation products and their retention times.
Inconsistent results between experiments	Variability in solution preparation and handling leading to different levels of degradation.	Standardize protocols for solution preparation, including solvent, concentration, and pH. Minimize the time solutions are kept at room temperature and protect from light.
Loss of compound potency over time	Chemical instability of the compound in the chosen solvent or formulation.	Evaluate the stability of the compound in different solvents and buffer systems. Consider the use of antioxidants if oxidation is suspected.
Precipitation of the compound from solution	Limited solubility of the compound or its degradation products at the storage temperature.	Determine the solubility of the compound at different temperatures. Store solutions at a concentration known to be stable at the intended storage temperature.

Stability and Degradation Data

Currently, there is limited published quantitative data on the degradation kinetics of 2-Hydroxy-2-methylpropanal in solution under various laboratory conditions. The following table provides a qualitative summary of expected stability based on the general chemistry of α-hydroxy aldehydes.

Condition	Solvent	Expected Stability	Potential Degradation Products
Acidic (e.g., pH 1-3)	Aqueous	Low to Moderate	Rearrangement products, acetals (if alcohol is present)
Neutral (e.g., pH 6-8)	Aqueous	Moderate	Hydrate (gem-diol), oxidation products (if oxygen is present)
Basic (e.g., pH 10-13)	Aqueous	Low	Products of aldol-type reactions, rearrangement products
Oxidative (e.g., H₂O₂)	Aqueous/Organic	Low	2-Hydroxy-2-methylpropanoic acid and other oxidation products
Reductive (e.g., NaBH₄)	Alcoholic	Low (compound is reduced)	2-Methyl-1,2-propanediol[8][9]
Thermal (e.g., >40°C)	Neat/Solution	Low to Moderate	Rearrangement products, oxidation products
Photolytic (e.g., UV light)	Solution	Low to Moderate	Various photodecomposition products

Experimental Protocols

Protocol 1: Forced Degradation Study of 2-Hydroxy-2-methylpropanal

Objective: To investigate the degradation of 2-Hydroxy-2-methylpropanal under various stress conditions to identify potential degradation products and degradation pathways.

Materials:

• 2-Hydroxy-2-methylpropanal

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (B78521) (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol, HPLC grade

• Water, HPLC grade

• Acetonitrile (B52724), HPLC grade

• pH meter

• HPLC system with UV or MS detector

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Hydroxy-2-methylpropanal in acetonitrile or another appropriate solvent at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • At appropriate time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 N NaOH, and dilute with mobile phase for HPLC analysis.

  • Repeat the experiment with 1 N HCl if no significant degradation is observed.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate the mixture at room temperature for 24 hours.

  • At appropriate time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 N HCl, and dilute with mobile phase for HPLC analysis.

  • Repeat the experiment with 1 N NaOH if no significant degradation is observed.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • At appropriate time points, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Transfer a small amount of solid 2-Hydroxy-2-methylpropanal to a vial and place it in an oven at 60°C for 7 days.

  • At the end of the study, dissolve the sample in a suitable solvent for HPLC analysis.

• Photolytic Degradation:

  • Place a solution of 2-Hydroxy-2-methylpropanal (e.g., in quartz cuvettes) in a photostability chamber.

  • Expose the sample to light according to ICH Q1B guidelines.

  • Analyze the sample by HPLC at appropriate time points.

• Analysis:

  • Analyze all samples by a suitable stability-indicating HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

Protocol 2: HPLC Method for the Analysis of 2-Hydroxy-2-methylpropanal

Objective: To provide a starting point for the development of an HPLC method for the analysis of 2-Hydroxy-2-methylpropanal and its potential degradation products.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, and gradually increase to elute more non-polar compounds.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 210 nm or Mass Spectrometry (MS)
Injection Volume	10 µL

Note: This is a general method and may require optimization for specific applications and to achieve separation from all degradation products. Method validation should be performed according to ICH guidelines.[6]

Visualizations

Caption: Potential degradation pathways of 2-Hydroxy-2-methylpropanal.

Caption: Workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. Aldehyde - Oxidation, Reduction, Reactions | Britannica [britannica.com]
• 3. α-Ketol rearrangement - Wikipedia [en.wikipedia.org]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kvmwai.edu.in [kvmwai.edu.in]
• 6. ncert.nic.in [ncert.nic.in]
• 7. α-Hydroxy carbonyl compound synthesis by oxidation, hydrolysis or rearrangement [organic-chemistry.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Troubleshooting common issues in 2-Hydroxy-2-methylpropanal reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Hydroxy-2-methylpropanal.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Hydroxy-2-methylpropanal?

2-Hydroxy-2-methylpropanal, also known as 2-hydroxyisobutyraldehyde, is a bifunctional molecule containing both a tertiary alcohol and an aldehyde group.[1] This structure dictates its chemical reactivity, making it a versatile intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 2-Hydroxy-2-methylpropanal

Property	Value
Molecular Formula	C4H8O2
Molecular Weight	88.11 g/mol [1][2]
Boiling Point	125.7°C at 760 mmHg[3]
Density	0.985 g/cm³[3]
Flash Point	38.9°C[3]
Vapor Pressure	5.59 mmHg at 25°C[3]
Solubility	Soluble in water and most organic solvents.[4]

Q2: How should 2-Hydroxy-2-methylpropanal be properly stored?

Proper storage is crucial to maintain the stability of 2-Hydroxy-2-methylpropanal. It is recommended to store the compound in a cool, dry, and well-ventilated place in a tightly sealed container under an inert atmosphere.[1][5] For long-term storage, refrigeration at -20°C is preferable.[1]

Q3: What are the primary reactive sites on the 2-Hydroxy-2-methylpropanal molecule?

The molecule has two primary reactive sites:

• Aldehyde group: This group is susceptible to nucleophilic attack, oxidation, and reduction.[1]

• Tertiary hydroxyl group: While generally less reactive than a primary or secondary alcohol, it influences the molecule's solubility and can participate in certain reactions, such as acetal (B89532) formation.[1][6]

Troubleshooting Guides

Issue 1: Low yield or formation of unexpected byproducts in aldol-type reactions.

Possible Cause: Competing Cannizzaro-type reaction. Although 2-Hydroxy-2-methylpropanal has an α-hydrogen, steric hindrance from the two methyl groups can disfavor the formation of the enolate required for the aldol (B89426) reaction.[7][8] This can lead to a competing Cannizzaro-type disproportionation reaction, especially under strong basic conditions, yielding the corresponding carboxylic acid and alcohol.[7][9]

Solutions:

• Optimize Base Concentration: Use a dilute base to favor the aldol condensation over the Cannizzaro reaction.[9]

• Control Temperature: Perform the reaction at lower temperatures (e.g., 0°C or room temperature) to disfavor the Cannizzaro reaction.[9]

• Choice of Base: Employ non-nucleophilic bases to promote enolate formation without direct attack on the carbonyl carbon.

• Slow Addition: In crossed aldol reactions, slowly add the enolizable component to the reaction mixture to keep the enolate concentration low and favor the desired reaction.[9]

Logical Flow for Troubleshooting Aldol vs. Cannizzaro Reactions

References

• 1. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 2. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 4. chembk.com [chembk.com]
• 5. zycz.cato-chem.com [zycz.cato-chem.com]
• 6. Q is: (Image shows a reaction scheme starting with 2-methylpropanal and .. [askfilo.com]
• 7. quora.com [quora.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. benchchem.com [benchchem.com]

Preventing side reactions in the synthesis of 2-Hydroxy-2-methylpropanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing side reactions during the synthesis of 2-Hydroxy-2-methylpropanal.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-Hydroxy-2-methylpropanal?

A1: The most common and efficient method is the crossed aldol (B89426) condensation of isobutyraldehyde (B47883) and formaldehyde (B43269). This reaction takes advantage of the fact that formaldehyde lacks α-hydrogens and can only act as an electrophile, while isobutyraldehyde can form an enolate and act as a nucleophile.

Q2: What are the primary side reactions to be aware of during the synthesis of 2-Hydroxy-2-methylpropanal?

A2: The main side reactions include:

• Cannizzaro Reaction: A disproportionation reaction of formaldehyde in the presence of a strong base, producing formic acid and methanol. A crossed Cannizzaro reaction involving isobutyraldehyde can also occur.[1][2][3]

• Formose Reaction: Polymerization of formaldehyde under basic conditions to form a complex mixture of sugars.[4][5][6]

• Self-Condensation of Isobutyraldehyde: Isobutyraldehyde can react with itself in an aldol condensation, leading to undesired byproducts.[7]

Q3: How can I monitor the progress of the reaction and the formation of byproducts?

A3: Gas Chromatography (GC) is an effective method for monitoring the reaction. It allows for the quantification of reactants (isobutyraldehyde, formaldehyde) and the product (2-Hydroxy-2-methylpropanal), as well as the detection of major byproducts.

Troubleshooting Guides

Issue 1: Low Yield of 2-Hydroxy-2-methylpropanal

Possible Cause	Suggested Solution	Rationale
Incorrect molar ratio of reactants.	Use a slight excess of isobutyraldehyde. A molar ratio of 1.1:1.0 (isobutyraldehyde:formaldehyde) has been shown to be effective.	This ensures that the formaldehyde is completely consumed, driving the reaction towards the desired product.
Inefficient catalyst.	Utilize a phase transfer catalyst (PTC) such as benzyltrimethylammonium (B79724) hydroxide (B78521).	PTCs facilitate the reaction between reactants in different phases (aqueous formaldehyde and organic isobutyraldehyde), leading to higher yields and selectivity.
Suboptimal reaction temperature.	Maintain a low reaction temperature, for example, around 20°C.	The aldol condensation is exothermic. Low temperatures favor the formation of the desired product and suppress side reactions like the Cannizzaro reaction which is favored at higher temperatures.
Reaction time is too short.	Monitor the reaction progress using GC analysis to determine the optimal reaction time.	The reaction may require sufficient time to reach completion. One study showed high conversion after 60 minutes at 20°C.

Issue 2: Presence of Significant Amounts of Byproducts

Observed Byproduct	Potential Cause	Recommended Action
Formic acid and Methanol	Cannizzaro Reaction: High concentration of a strong base and/or elevated temperature.[1][2][3]	Use a milder base or a catalytic amount of a strong base. A phase transfer catalyst can be effective at lower base concentrations. Maintain a low reaction temperature (e.g., 20°C).
Complex mixture of various molecular weight products (sugars)	Formose Reaction: This is a reaction of formaldehyde with itself under basic conditions.[4][5][6]	Ensure a slight excess of isobutyraldehyde to formaldehyde. This favors the crossed aldol reaction over the formose reaction. Maintaining a controlled, low temperature also helps to minimize this side reaction.
3-hydroxy-2,2,4-trimethylpentanal	Self-condensation of Isobutyraldehyde: This occurs when the enolate of isobutyraldehyde attacks another molecule of isobutyraldehyde.[7]	Use a controlled addition of isobutyraldehyde to the reaction mixture containing formaldehyde and the catalyst. This keeps the concentration of free isobutyraldehyde low, minimizing self-condensation.

Data Presentation

Table 1: Comparison of Catalyst Performance in the Aldol Condensation of Isobutyraldehyde and Formaldehyde

Catalyst	Catalyst Amount	Pressure	Temperature (°C)	Isobutyraldehyde Conversion (%)	2-Hydroxy-2-methylpropanal Selectivity (%)	Reference
NaOH	5–6% (mol equiv.)	1 Atm	-	-	Low	Generic Base
Basic Resin	25–60% (by wt.)	1 Atm	-	-	Moderate	Generic Base
Benzyltrimethylammonium hydroxide (PTC)	4% (mol equiv.)	1 Atm	20	~100	~100	Hashmi, A. (2012)
Triethylamine	4% (mol equiv.)	1 Atm	-	-	High	Amine Catalyst

Table 2: GC Analysis of the Aldol Condensation Reaction at 20°C using a Phase Transfer Catalyst

Reaction Time (min)	Isobutyraldehyde Conversion (%)	2-Hydroxy-2-methylpropanal Yield (%)
5	20.15	20.15
10	45.32	45.32
20	65.89	65.89
30	72.11	72.11
40	78.45	78.45
60	100	100

Data adapted from a study utilizing benzyltrimethylammonium hydroxide as the catalyst.

Experimental Protocols

Key Experiment: Synthesis of 2-Hydroxy-2-methylpropanal using a Phase Transfer Catalyst

This protocol is adapted from a published procedure demonstrating high yield and selectivity.

Materials:

• Isobutyraldehyde

• 37% aqueous formaldehyde solution

• Benzyltrimethylammonium hydroxide (40% in water)

• Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

• Ice bath or cooling circulator

Procedure:

• Charge the jacketed glass reactor with isobutyraldehyde and the aqueous formaldehyde solution in a 1.1:1.0 molar ratio.

• Begin vigorous stirring to ensure good mixing of the two phases.

• Circulate a coolant through the reactor jacket to maintain the internal temperature at 20°C.

• Slowly add the benzyltrimethylammonium hydroxide catalyst (0.04 molar equivalents relative to formaldehyde) to the reaction mixture via the addition funnel over a period of 10-15 minutes.

• Monitor the reaction temperature closely and adjust the cooling as needed to maintain it at 20°C.

• Continue stirring the reaction mixture for 60 minutes after the catalyst addition is complete.

• Monitor the conversion of isobutyraldehyde and the formation of 2-Hydroxy-2-methylpropanal by taking aliquots at regular intervals for GC analysis.

• Upon completion of the reaction, the product can be isolated. The crude product, hydroxypivaldehyde, may be obtained as a white solid.

Mandatory Visualization

Caption: Main and side reaction pathways in the synthesis of 2-Hydroxy-2-methylpropanal.

Caption: A logical workflow for troubleshooting common issues in the synthesis.

References

• 1. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. Formose reaction - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. cogitosjournalclub.com [cogitosjournalclub.com]
• 7. scirp.org [scirp.org]

Technical Support Center: Purification of 2-Hydroxy-2-methylpropanal by Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the efficiency of 2-Hydroxy-2-methylpropanal purification using chromatography. The following sections offer detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols in a user-friendly question-and-answer format to address common challenges.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the chromatographic purification of 2-Hydroxy-2-methylpropanal, offering potential causes and solutions.

Issue 1: Poor or No Retention of 2-Hydroxy-2-methylpropanal on a Standard C18 Column

• Question: My 2-Hydroxy-2-methylpropanal elutes in the void volume or shows very poor retention on my C18 column. How can I improve its retention?

• Answer: This is a common issue due to the high polarity of 2-Hydroxy-2-methylpropanal. Standard C18 columns are nonpolar and have a low affinity for highly polar molecules. Here are several strategies to enhance retention:

  • Increase the Polarity of the Mobile Phase: If you are not already using a 100% aqueous mobile phase, you can try to increase the water content. However, be aware that some C18 columns can suffer from "phase collapse" in highly aqueous mobile phases.

  • Use a Polar-Embedded or Polar-Endcapped C18 Column: These columns have a modified stationary phase with polar groups embedded or at the end of the alkyl chains. This modification makes them more compatible with highly aqueous mobile phases and can improve the retention of polar analytes.

  • Switch to Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for the separation of very polar compounds. It utilizes a polar stationary phase (like silica (B1680970), diol, or amide) and a mobile phase with a high concentration of a less polar organic solvent (typically acetonitrile) and a small amount of a more polar solvent (like water). In HILIC, a water-rich layer is formed on the surface of the stationary phase, and the polar analyte partitions between this layer and the mobile phase, leading to retention.

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Question: I am observing significant peak tailing or fronting for my 2-Hydroxy-2-methylpropanal peak. What could be the cause and how can I fix it?

• Answer: Poor peak shape can be caused by several factors. Here's a breakdown of potential causes and solutions:

  • Secondary Interactions with Silica: Residual silanol (B1196071) groups on the surface of silica-based columns can interact with the polar functional groups of 2-Hydroxy-2-methylpropanal, leading to peak tailing.

    • Solution: Use a highly end-capped column to minimize the number of free silanol groups. Adding a small amount of an acidic modifier, like formic acid or phosphoric acid, to the mobile phase can also help to suppress the ionization of silanol groups and reduce these interactions. A reverse-phase HPLC method for 2-Hydroxy-2-methylpropanal suggests using phosphoric acid in the mobile phase.[1]

  • Column Overload: Injecting too much sample can lead to peak fronting.

    • Solution: Reduce the sample concentration or the injection volume.

  • Inappropriate Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion.

    • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

  • Compound Instability: Aldehydes can be susceptible to degradation on the column, which can manifest as poor peak shape.

    • Solution: Consider the pH of the mobile phase and the temperature of the column. Operating at a neutral or slightly acidic pH and at a controlled room temperature may improve stability.

Issue 3: Presence of Impurities in the Purified Product

• Question: After purification, I still see impurity peaks in my analysis. What are the likely impurities and how can I improve the separation?

• Answer: The nature of the impurities will depend on the synthetic route used to produce 2-Hydroxy-2-methylpropanal.

  • Likely Impurities:

    • From Isobutyraldehyde (B47883) Oxidation: Unreacted isobutyraldehyde and over-oxidation to 2-hydroxy-2-methylpropanoic acid.

    • From Pyruvic Aldehyde Dimethyl Acetal: Residual starting material and by-products from the reaction.

  • Improving Separation:

    • Optimize the Mobile Phase Gradient: A shallower gradient can improve the resolution between closely eluting peaks.

    • Change the Stationary Phase: If co-elution is an issue on a C18 column, switching to a different stationary phase (e.g., a phenyl-hexyl or a HILIC column) can alter the selectivity and improve the separation.

    • Employ Orthogonal Purification Methods: If one chromatographic method is insufficient, consider a second, different purification step. For example, after a reverse-phase purification, you could use a normal-phase or HILIC step.

Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic technique for purifying 2-Hydroxy-2-methylpropanal?

A1: Both Reverse-Phase (RP) HPLC and Hydrophilic Interaction Liquid Chromatography (HILIC) can be effective.

• RP-HPLC: A specific method using a Newcrom R1 HPLC column with a mobile phase of acetonitrile (B52724), water, and phosphoric acid has been reported.[1] This is a good starting point. For better retention of this polar compound, consider using a polar-embedded or polar-endcapped C18 column.

• HILIC: This technique is particularly well-suited for very polar compounds and can provide excellent retention and selectivity. A typical HILIC setup would involve a silica, diol, or amide column with a mobile phase of high acetonitrile content and a small amount of aqueous buffer.

Q2: How can I monitor the purity of my fractions during preparative chromatography?

A2: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the purity of fractions. Use a solvent system that gives good separation of your product from impurities. Analytical HPLC can also be used for more precise purity assessment of collected fractions.

Q3: My 2-Hydroxy-2-methylpropanal seems to be degrading during the purification process. What can I do to minimize this?

A3: Aldehydes can be sensitive to pH, temperature, and air oxidation.

• Control pH: Use a buffered mobile phase to maintain a stable pH, preferably in the slightly acidic to neutral range.

• Control Temperature: Perform the purification at room temperature or even consider using a cooled column compartment if thermal degradation is suspected.

• Minimize Exposure to Air: Use degassed mobile phases and handle samples promptly to minimize air oxidation.

Q4: I am having trouble dissolving my crude sample for injection. What solvents are recommended?

A4: For reverse-phase chromatography, it is best to dissolve the sample in the initial mobile phase. If the sample has poor solubility, you can use a small amount of a stronger, water-miscible organic solvent like acetonitrile or methanol, but be mindful that this can affect the peak shape if the injection volume is large. For HILIC, the sample should be dissolved in a solvent that is as close as possible to the initial high-organic mobile phase.

Data Presentation

The following tables provide illustrative data for the purification of 2-Hydroxy-2-methylpropanal using different chromatographic techniques. Please note that these are example values to guide experimental design, as specific quantitative data for this compound is not extensively available in the literature.

Table 1: Comparison of Reverse-Phase HPLC Conditions for 2-Hydroxy-2-methylpropanal Purification

Parameter	Condition A (Standard C18)	Condition B (Polar-Embedded C18)
Column	C18, 5 µm, 4.6 x 250 mm	Polar-Embedded C18, 5 µm, 4.6 x 250 mm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	5% B for 2 min, 5-95% B in 20 min	5% B for 2 min, 5-95% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 210 nm	UV at 210 nm
Expected Purity	>90%	>98%
Expected Yield	Moderate	High
Resolution (from key impurity)	1.2	>2.0

Table 2: Illustrative Data for HILIC Purification of 2-Hydroxy-2-methylpropanal

Parameter	HILIC Condition
Column	Amide, 3.5 µm, 4.6 x 150 mm
Mobile Phase	A: AcetonitrileB: 10 mM Ammonium (B1175870) Acetate in Water
Gradient	95% A for 2 min, 95-50% A in 15 min
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Expected Purity	>99%
Expected Yield	High
Resolution (from key impurity)	>2.5

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Purification of 2-Hydroxy-2-methylpropanal

This protocol is based on a reported method for the analysis of 2-Hydroxy-2-methylpropanal.[1]

• System Preparation:

  • HPLC System: A standard preparative HPLC system with a gradient pump, autosampler (or manual injector), column oven, and UV detector.

  • Column: Newcrom R1, 5 µm, 10 x 250 mm (for preparative scale).

  • Mobile Phase A: Deionized water with 0.1% Phosphoric Acid.

  • Mobile Phase B: Acetonitrile.

  • Column Equilibration: Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 30 minutes at the intended flow rate.

• Sample Preparation:

  • Dissolve the crude 2-Hydroxy-2-methylpropanal in a minimal amount of Mobile Phase A.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 5.0 mL/min (adjust based on column dimensions and system pressure).

  • Gradient:

    • 0-2 min: 5% B

    • 2-25 min: Linear gradient from 5% to 95% B

    • 25-30 min: 95% B

    • 30-35 min: Return to 5% B and re-equilibrate.

  • Detection: UV at 210 nm.

  • Injection Volume: Start with a small injection volume to determine the retention time and then scale up.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the main peak.

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Pool the pure fractions and remove the solvent under reduced pressure.

Protocol 2: HILIC Method Development for 2-Hydroxy-2-methylpropanal Purification

This protocol provides a general workflow for developing a HILIC method.

• System and Column Selection:

  • HPLC System: As described in Protocol 1.

  • Column: Start with a HILIC column such as one with an amide or silica stationary phase (e.g., 3.5 µm, 4.6 x 150 mm for analytical scale development).

• Mobile Phase Preparation:

  • Mobile Phase A: Acetonitrile.

  • Mobile Phase B: 10 mM Ammonium Acetate in Water.

• Method Development:

  • Initial Gradient: Start with a high percentage of acetonitrile (e.g., 95%) and run a gradient to a lower percentage (e.g., 50%) over 15-20 minutes.

  • Optimize Retention: Adjust the initial and final percentages of acetonitrile to achieve optimal retention of 2-Hydroxy-2-methylpropanal.

  • Optimize Selectivity: If separation from impurities is poor, try a different HILIC stationary phase (e.g., diol) or adjust the pH of the aqueous mobile phase by using ammonium formate (B1220265) instead of ammonium acetate.

• Scale-Up and Purification:

  • Once an optimal analytical method is developed, scale it up to a preparative column with the same stationary phase.

  • Adjust the flow rate and injection volume according to the dimensions of the preparative column.

  • Follow the fraction collection and analysis steps as outlined in Protocol 1.

Mandatory Visualization

Caption: Experimental workflow for the purification of 2-Hydroxy-2-methylpropanal.

Caption: Troubleshooting logic for common peak shape issues.

References

• 1. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]

Resolving analytical challenges in the quantification of 2-Hydroxy-2-methylpropanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common analytical challenges encountered during the quantification of 2-Hydroxy-2-methylpropanal. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of 2-Hydroxy-2-methylpropanal?

A1: Due to its high polarity and low volatility, 2-Hydroxy-2-methylpropanal is not amenable to direct analysis by gas chromatography (GC). Derivatization is a chemical modification process that converts the polar hydroxyl (-OH) and aldehyde (-CHO) functional groups into less polar and more volatile derivatives, making the molecule suitable for GC separation and detection.

Q2: What are the recommended derivatization reagents for 2-Hydroxy-2-methylpropanal?

A2: A two-step derivatization is commonly employed. The aldehyde group is first derivatized to an oxime using O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA). Subsequently, the tertiary hydroxyl group is silylated to a trimethylsilyl (B98337) (TMS) ether using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst such as trimethylchlorosilane (TMCS) to improve the reaction efficiency for the sterically hindered tertiary alcohol.[1][2]

Q3: Can 2-Hydroxy-2-methylpropanal be analyzed by LC-MS/MS without derivatization?

A3: Yes, LC-MS/MS is a viable alternative for the analysis of 2-Hydroxy-2-methylpropanal without the need for derivatization. Reversed-phase chromatography with a suitable polar-modified column can be used for separation. However, challenges such as matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the analyte, need to be carefully addressed.[3][4][5][6][7]

Q4: How can I ensure the stability of 2-Hydroxy-2-methylpropanal in biological samples?

A4: 2-Hydroxy-2-methylpropanal can be susceptible to degradation. To ensure its stability, it is recommended to process samples as quickly as possible. If storage is necessary, samples should be kept at low temperatures (-20°C or -80°C). For long-term stability, the pH of the sample should be considered, as aldehydes can be unstable under certain pH conditions. It is also advisable to minimize exposure to light and oxygen.

Troubleshooting Guides

GC-MS Analysis Troubleshooting

Problem 1: Low or no peak corresponding to the derivatized 2-Hydroxy-2-methylpropanal.

• Possible Cause A: Incomplete PFBHA Derivatization.

  • Solution:

    • Optimize Reaction Conditions: Ensure the reaction pH is optimal for oxime formation (typically slightly acidic). Extend the reaction time or gently heat the reaction mixture (e.g., 60-70°C) to drive the reaction to completion.[8][9][10]

    • Reagent Quality: Use fresh, high-quality PFBHA reagent, as it can degrade over time.

    • Sample Matrix: Components in the sample matrix may interfere with the reaction. A sample cleanup step prior to derivatization may be necessary.

• Possible Cause B: Incomplete BSTFA Silylation.

  • Solution:

    • Anhydrous Conditions: Silylation reagents are highly sensitive to moisture. Ensure all glassware, solvents, and the sample extract are anhydrous.[11]

    • Catalyst: The tertiary hydroxyl group of 2-Hydroxy-2-methylpropanal is sterically hindered, making silylation challenging. The addition of a catalyst like 1% TMCS to the BSTFA reagent is crucial to enhance the reaction rate.[1][12]

    • Reaction Temperature and Time: Increase the reaction temperature (e.g., 60-80°C) and time to ensure complete derivatization.[12][13]

    • Reagent Excess: Use a sufficient molar excess of the silylating reagent.[11]

• Possible Cause C: Degradation of the Analyte or its Derivative.

  • Solution:

    • GC Inlet Temperature: A high inlet temperature can cause thermal degradation of the derivative. Optimize the inlet temperature to ensure efficient volatilization without decomposition.[14]

    • Derivative Stability: Analyze the derivatized samples as soon as possible, as silyl (B83357) ethers can be susceptible to hydrolysis.[12]

Problem 2: Poor peak shape (tailing or fronting) for the derivatized analyte.

• Possible Cause A: Active sites in the GC system.

  • Solution:

    • Inlet Liner: Use a deactivated inlet liner and replace it regularly.

    • Column Conditioning: Condition the GC column according to the manufacturer's instructions to passivate active sites.

    • Column Trimming: If the front of the column becomes contaminated, trimming a small portion (e.g., 0.5 m) can restore peak shape.[14]

• Possible Cause B: Co-elution with matrix components.

  • Solution:

    • Optimize GC Method: Adjust the temperature program to improve the separation between the analyte and interfering peaks.

    • Sample Cleanup: Implement a more rigorous sample cleanup procedure to remove matrix components.

• Possible Cause C: Column Overload.

  • Solution:

    • Reduce Injection Volume: Decrease the amount of sample injected onto the column.

    • Dilute Sample: Dilute the sample extract before injection.

Problem 3: Inconsistent results and poor reproducibility in the calibration curve.

• Possible Cause A: Variability in derivatization efficiency.

  • Solution:

    • Internal Standard: Use a stable isotope-labeled internal standard that undergoes the same derivatization process to correct for variations in reaction efficiency.

    • Standardized Protocol: Strictly adhere to a standardized and optimized derivatization protocol for all samples and standards.

• Possible Cause B: Outliers and leverage points in the calibration curve.

  • Solution:

    • Evenly Spaced Standards: Prepare calibration standards that are evenly spaced across the desired concentration range to avoid leverage effects from high or low concentration points.[15][16]

    • Data Review: Carefully inspect the calibration curve for outliers and consider appropriate statistical methods for their handling.[15][16]

LC-MS/MS Analysis Troubleshooting

Problem 1: Ion suppression or enhancement (Matrix Effect).

• Possible Cause A: Co-eluting matrix components interfering with ionization.

  • Solution:

    • Chromatographic Separation: Optimize the LC gradient to separate the analyte from the interfering matrix components. Using a column with a different selectivity may also be beneficial.[3]

    • Sample Preparation: Employ a more effective sample preparation technique (e.g., solid-phase extraction) to remove a larger portion of the matrix.[7]

    • Dilution: Dilute the sample extract to reduce the concentration of interfering components.

    • Internal Standard: Use a stable isotope-labeled internal standard that co-elutes with the analyte to compensate for matrix effects.[3]

Problem 2: Poor peak shape (tailing or fronting).

• Possible Cause A: Secondary interactions with the stationary phase.

  • Solution:

    • Mobile Phase pH: Adjust the pH of the mobile phase to ensure the analyte is in a single ionic state.

    • Column Choice: Use a column with end-capping or a different stationary phase chemistry to minimize silanol (B1196071) interactions.[17]

• Possible Cause B: Extra-column volume.

  • Solution:

    • Tubing: Use tubing with a smaller internal diameter and shorter length to connect the column to the mass spectrometer.

Problem 3: Low sensitivity.

• Possible Cause A: Suboptimal ionization conditions.

  • Solution:

    • Source Parameters: Optimize the ion source parameters, such as spray voltage, gas flows, and temperature, for the specific analyte.

    • Mobile Phase Additives: The addition of a small amount of an appropriate modifier (e.g., formic acid or ammonium (B1175870) formate) to the mobile phase can enhance ionization efficiency.

Quantitative Data Summary

Table 1: Example GC-MS Method Parameters for Derivatized 2-Hydroxy-2-methylpropanal

Parameter	Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Program	60 °C (2 min), ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium, 1.0 mL/min
MS Ionization	Electron Ionization (EI)
MS Mode	Selected Ion Monitoring (SIM)

Table 2: Example LC-MS/MS Method Parameters for 2-Hydroxy-2-methylpropanal

Parameter	Value
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)
Gradient	5% B to 95% B over 10 min
Flow Rate	0.3 mL/min
Ion Source	Electrospray Ionization (ESI), Positive Mode
MS/MS Transition	[M+H]+ → Product Ion (To be determined)

Experimental Protocols

Protocol 1: Two-Step Derivatization for GC-MS Analysis

• Sample Preparation: Extract 2-Hydroxy-2-methylpropanal from the biological matrix using a suitable solvent (e.g., ethyl acetate) after protein precipitation. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• PFBHA Derivatization:

  • Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of pyridine).

  • Add an excess of PFBHA solution.

  • Heat the mixture at 60-70°C for 1 hour.

• BSTFA Derivatization:

  • Cool the reaction mixture to room temperature.

  • Add an excess of BSTFA with 1% TMCS.

  • Heat the mixture at 60-80°C for 30-60 minutes.[12][13]

• Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

Protocol 2: Sample Preparation for LC-MS/MS Analysis

• Protein Precipitation: To 100 µL of plasma or urine, add 400 µL of ice-cold acetonitrile containing a suitable internal standard.

• Vortex and Centrifuge: Vortex the mixture for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under nitrogen and reconstitute the residue in the initial mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Visualizations

References

• 1. Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. eijppr.com [eijppr.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. amt.copernicus.org [amt.copernicus.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. uknml.com [uknml.com]
• 16. From a glimpse into the key aspects of calibration and correlation to their practical considerations in chemical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. uhplcs.com [uhplcs.com]

Impact of reaction parameters on the purity of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 2-Hydroxy-2-methylpropanal, addressing common challenges and the impact of various reaction parameters on product purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-Hydroxy-2-methylpropanal.

Low Purity of 2-Hydroxy-2-methylpropanal

Issue: The final product shows significant impurities after synthesis.

Possible Causes & Solutions:

• Sub-optimal Reaction Temperature: Temperature control is crucial for minimizing side reactions. Both excessively high and low temperatures can negatively impact purity.

  • Solution: Maintain the recommended temperature range for the chosen synthetic route. For the oxidation of isobutyraldehyde (B47883), a temperature range of 20-80°C is generally employed.[1] For aldol (B89426) condensation reactions, lower temperatures are often favored to minimize side reactions, while heat might be required for subsequent dehydration if an unsaturated product is desired.[1]

• Incorrect Catalyst Concentration: The concentration of the catalyst, particularly in base-catalyzed aldol condensations, can significantly influence the reaction pathway.

  • Solution: Optimize the catalyst concentration. In base-catalyzed reactions, high concentrations of a strong base can promote the Cannizzaro reaction as a competing pathway.[2] Using a less concentrated base or adding the catalyst portion-wise can help minimize this.[2]

• Inappropriate Reaction Time: Both insufficient and excessive reaction times can lead to a lower purity product.

  • Solution: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), to determine the optimal reaction time.[2] Insufficient time will result in unreacted starting materials, while excessive time can lead to the formation of degradation products.

• Presence of Impurities in Starting Materials: The purity of the reactants and solvents is critical.

  • Solution: Use high-purity starting materials and dry solvents to prevent side reactions. The presence of water or other protic impurities can quench the enolate ion in aldol condensations.[2]

• Inefficient Purification Method: The chosen purification method may not be suitable for removing specific impurities.

  • Solution: For 2-Hydroxy-2-methylpropanal, which is a volatile and thermally stable compound, distillation is a viable purification method.[3] Column chromatography can also be an effective technique for removing polar impurities.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Hydroxy-2-methylpropanal?

A1: The two most common laboratory and industrial synthesis methods are:

• Oxidation of Isobutyraldehyde: This method involves the direct oxidation of isobutyraldehyde to 2-Hydroxy-2-methylpropanal. Care must be taken to avoid over-oxidation to isobutyric acid.[3]

• Crossed Aldol Condensation: This reaction involves the condensation of acetone (B3395972) and formaldehyde (B43269) in the presence of a base catalyst.[4][5] Since formaldehyde has no α-hydrogens, it can only act as the electrophile, which helps to minimize self-condensation products of the aldehyde.[1]

Q2: What are the likely impurities in the synthesis of 2-Hydroxy-2-methylpropanal?

A2: The impurities largely depend on the synthetic route:

• From Oxidation of Isobutyraldehyde:

  • Isobutyric acid: Due to over-oxidation of the aldehyde.

  • Isopropyl formate: A common byproduct in such oxidations.[1]

  • Unreacted Isobutyraldehyde.

• From Crossed Aldol Condensation:

  • Diacetone alcohol: From the self-condensation of acetone.

  • Products from the Cannizzaro reaction of formaldehyde: Formic acid and methanol, especially in the presence of a strong base.

  • Unreacted acetone and formaldehyde.

Q3: How can I monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a common and effective method for monitoring the progress of the reaction.[2] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more detailed analysis of the reaction mixture, allowing for the identification and quantification of the product and any impurities.

Q4: My product is an oil and is difficult to purify. What should I do?

A4: If you obtain an oily product, consider the following purification techniques:

• Distillation: As 2-Hydroxy-2-methylpropanal is a volatile compound, distillation can be an effective purification method.[3]

• Column Chromatography: This is a versatile method for purifying oils and can be optimized to separate the desired product from various impurities.[3]

• Extraction: Liquid-liquid extraction can be used to remove certain impurities based on their solubility in different solvents.[3]

Data Presentation

The following tables summarize the impact of key reaction parameters on the purity of 2-Hydroxy-2-methylpropanal. Please note that the quantitative data presented here is illustrative and based on general principles of organic synthesis, as specific data for this compound is limited in the available literature.

Table 1: Impact of Temperature on Purity in the Oxidation of Isobutyraldehyde

Temperature (°C)	Purity of 2-Hydroxy-2-methylpropanal (%)	Major Impurities
20	92	Unreacted Isobutyraldehyde
40	95	Isobutyric acid (trace)
60	90	Isobutyric acid, Isopropyl formate
80	85	Increased Isobutyric acid and other byproducts

Table 2: Impact of Catalyst Concentration on Purity in the Crossed Aldol Condensation

NaOH Concentration (M)	Purity of 2-Hydroxy-2-methylpropanal (%)	Major Impurities
0.1	90	Unreacted acetone, Diacetone alcohol
0.5	94	Diacetone alcohol (trace)
1.0	88	Diacetone alcohol, Cannizzaro products
2.0	80	Increased Cannizzaro and self-condensation products

Table 3: Impact of Reaction Time on Purity

Reaction Time (hours)	Purity of 2-Hydroxy-2-methylpropanal (%)	Major Impurities
1	85	Unreacted starting materials
3	95	Minimal impurities
6	92	Degradation products (trace)
12	88	Increased degradation products

Experimental Protocols

Synthesis of 2-Hydroxy-2-methylpropanal via Crossed Aldol Condensation

This protocol describes a general procedure for the synthesis of 2-Hydroxy-2-methylpropanal from acetone and formaldehyde.

Materials:

• Acetone

• Formaldehyde (37% aqueous solution)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 5%)

• Ethanol

• Hydrochloric acid (HCl) solution (e.g., 10%)

• Dichloromethane (for extraction)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, combine acetone and formaldehyde in a suitable solvent such as ethanol.

• Cool the mixture in an ice bath.

• Slowly add the sodium hydroxide solution to the cooled mixture while stirring. Maintain the temperature below 10°C.

• After the addition is complete, continue to stir the reaction mixture at room temperature for a specified time (e.g., 3 hours). Monitor the reaction by TLC.

• Once the reaction is complete, neutralize the mixture with a 10% HCl solution until it is acidic.

• Extract the product with dichloromethane.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by distillation or column chromatography.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Hydroxy-2-methylpropanal.

Caption: Troubleshooting logic for low purity in synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Hydroxy-2-methylpropanal and Other Key Hydroxy Aldehydes

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 2-Hydroxy-2-methylpropanal against other significant hydroxy aldehydes, namely Glycolaldehyde (B1209225) and Lactaldehyde. The focus is on their physicochemical properties, synthesis, reactivity, and applications, particularly within the realms of scientific research and drug development. Experimental data is presented to support the comparison, and detailed protocols for analysis are provided.

Introduction to Hydroxy Aldehydes

Hydroxy aldehydes are bifunctional organic compounds containing both a hydroxyl (-OH) and an aldehyde (-CHO) group. This dual functionality imparts unique reactivity, making them versatile building blocks in organic synthesis and key intermediates in various metabolic pathways. Their roles range from fundamental prebiotic chemistry to the formation of advanced glycation end products (AGEs) implicated in aging and disease. This guide focuses on a comparative evaluation of three key hydroxy aldehydes: 2-Hydroxy-2-methylpropanal, Glycolaldehyde, and Lactaldehyde.

Physicochemical Properties: A Comparative Overview

The structural differences between these molecules—specifically the degree of substitution on the α-carbon—lead to distinct physical and chemical properties. 2-Hydroxy-2-methylpropanal is a tertiary α-hydroxy aldehyde, Lactaldehyde is a secondary, and Glycolaldehyde is a primary α-hydroxy aldehyde.

Property	2-Hydroxy-2-methylpropanal	Glycolaldehyde	Lactaldehyde
IUPAC Name	2-hydroxy-2-methylpropanal[1]	2-hydroxyacetaldehyde[2]	2-hydroxypropanal[3]
Synonyms	2-hydroxyisobutyraldehyde[1]	Hydroxyethanal[4]	α-Hydroxypropionaldehyde[5]
CAS Number	20818-81-9[1]	141-46-8[2]	598-35-6[3]
Molecular Formula	C₄H₈O₂[1]	C₂H₄O₂[4]	C₃H₆O₂[5]
Molecular Weight	88.11 g/mol [1]	60.05 g/mol [4]	74.08 g/mol [3]
Density	0.985 g/cm³[6]	1.065 g/mL[4]	Not readily available
Melting Point	73-74 °C[7]	97 °C[2][4]	Liquid at room temp.[5]
Boiling Point	125.7 °C @ 760 mmHg[6]	131.3 °C (dimer)[4]	Not readily available
Solubility in Water	Soluble[8]	Highly soluble[9][10]	Soluble[5]
Structure	Tertiary α-hydroxy aldehyde	Primary α-hydroxy aldehyde	Secondary α-hydroxy aldehyde

Synthesis and Reactivity

Synthesis:

• 2-Hydroxy-2-methylpropanal: Can be synthesized from Pyruvic Aldehyde Dimethyl Acetal, a reagent used in preparing MCL1 inhibitors.[11]

• Glycolaldehyde: Can be produced through the hydrous thermolysis of sugars or the oxidation of ethylene (B1197577) glycol.[10][12] It is also formed in interstellar space from the irradiation of methanol (B129727) ices containing carbon monoxide.[4]

• Lactaldehyde: Typically produced through the fermentation of carbohydrates or via the chemical reduction of lactic acid.[5] It is an intermediate in the metabolic pathway of methylglyoxal (B44143).[13]

Reactivity: The reactivity of these aldehydes is largely governed by the aldehyde functional group and the nature of the α-carbon.

• 2-Hydroxy-2-methylpropanal: As a tertiary α-hydroxy aldehyde, it lacks an α-hydrogen. This structural feature prevents it from undergoing typical aldol (B89426) condensation reactions. However, it can participate in reactions like the Cannizzaro reaction under certain conditions, similar to other aldehydes without α-hydrogens.[14] Its bifunctional nature makes it a valuable intermediate for synthesizing more complex molecules.[15]

• Glycolaldehyde: Being the simplest hydroxy aldehyde, it is highly reactive.[10] It is a key intermediate in the formose reaction, where it condenses from formaldehyde (B43269) and leads to the formation of larger sugars.[4] In biological systems, it is a reactive intermediate in the formation of Advanced Glycation End Products (AGEs), which are implicated in diabetic complications and aging.[16] Its reaction with protein thiol and amine groups has been studied, showing it to be a potent glycating agent.[17]

• Lactaldehyde: This chiral secondary α-hydroxy aldehyde exists in equilibrium with cyclic hemiacetal forms in solution.[13] It is a key metabolite in the methylglyoxal pathway, where it is oxidized to lactic acid by aldehyde dehydrogenase.[13][18] The presence of an α-hydrogen allows it to participate in enolization and subsequent reactions.

Applications in Research and Drug Development

• 2-Hydroxy-2-methylpropanal: This compound is a significant building block in synthetic organic chemistry. A prominent application is its use as a key reagent in the preparation of inhibitors for the Myeloid Cell Leukemia 1 (MCL1) protein, which is an important target in cancer therapy research.[11][15] It is also studied in atmospheric chemistry as an intermediate in the photo-oxidation of volatile organic compounds.[15]

• Glycolaldehyde: Its role as a precursor to sugars makes it a focal point in prebiotic chemistry and studies on the origin of life.[10][19] In the biomedical field, it is extensively studied for its role in the formation of AGEs, which are linked to various pathologies.[16] Understanding its reactivity is crucial for developing inhibitors of AGE formation. It also serves as a versatile C2 building block in organic synthesis.[20]

• Lactaldehyde: As a metabolic intermediate, lactaldehyde is important in biochemical research, particularly in studies related to the metabolism of fucose and the detoxification of methylglyoxal.[13][21] Its enzymatic conversion pathways are targets for understanding and potentially manipulating metabolic fluxes. It also serves as a chiral precursor in the synthesis of pharmaceuticals and flavoring agents.[5]

Experimental Protocols

Protocol: Quantification of Hydroxy Aldehydes by RP-HPLC via 2,4-Dinitrophenylhydrazone (DNPH) Derivatization

This method is a widely accepted standard for the quantification of aldehydes and can be adapted for the analysis of 2-Hydroxy-2-methylpropanal, Glycolaldehyde, and Lactaldehyde.[22][23] The protocol involves the reaction of the aldehyde with DNPH to form a stable, chromophoric hydrazone derivative that can be readily detected by UV-Vis spectrophotometry.

1. Materials and Reagents:

• Hydroxy aldehyde standard solutions (1 mM in acetonitrile)

• 2,4-Dinitrophenylhydrazine (DNPH) solution: 1 mg/mL in acetonitrile (B52724) with 1% phosphoric acid.

• Acetonitrile (HPLC grade)

• Water (HPLC grade, 18 MΩ·cm)

• Phosphoric acid

• Samples containing the hydroxy aldehyde of interest.

2. Derivatization Procedure:

• To 100 µL of the sample (or standard), add 400 µL of the DNPH solution in a microcentrifuge tube.

• Vortex the mixture thoroughly.

• Incubate the reaction mixture at 60°C for 30 minutes in a heating block or water bath.

• After incubation, cool the mixture to room temperature.

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet any unreacted DNPH.

• Transfer the supernatant to an HPLC vial for analysis.

3. HPLC-UV Analysis:

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., Waters Nova-Pak C18, 150 x 3.9 mm, 4 µm).[22]

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 40% B

  • 2-15 min: Linear gradient from 40% to 80% B

  • 15-18 min: 80% B

  • 18-20 min: Linear gradient from 80% to 40% B

  • 20-25 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 360 nm

• Column Temperature: 30°C

4. Quantification:

• Generate a standard curve by running a series of known concentrations of the derivatized hydroxy aldehyde standards.

• Plot the peak area against the concentration for each standard.

• Perform a linear regression to obtain the equation of the line.

• Quantify the amount of hydroxy aldehyde in the unknown samples by interpolating their peak areas from the standard curve.

Mandatory Visualizations

The following diagrams illustrate key workflows and pathways relevant to the study of hydroxy aldehydes.

References

• 1. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glycolaldehyde | C2H4O2 | CID 756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lactaldehyde | C3H6O2 | CID 855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Glycolaldehyde - Wikipedia [en.wikipedia.org]
• 5. CAS 598-35-6: Lactaldehyde | CymitQuimica [cymitquimica.com]
• 6. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 7. echemi.com [echemi.com]
• 8. 2-hydroxy-2-methyl propionaldehyde, 20818-81-9 [thegoodscentscompany.com]
• 9. Buy Glycolaldehyde (EVT-459801) | 141-46-8 [evitachem.com]
• 10. grokipedia.com [grokipedia.com]
• 11. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 12. ymdb.ca [ymdb.ca]
• 13. Lactaldehyde - Wikipedia [en.wikipedia.org]
• 14. quora.com [quora.com]
• 15. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 16. Glycolaldehyde, a reactive intermediate for advanced glycation end products, plays an important role in the generation of an active ligand for the macrophage scavenger receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Kinetic study of the reaction of glycolaldehyde with two glycation target models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. taylorandfrancis.com [taylorandfrancis.com]
• 19. researchgate.net [researchgate.net]
• 20. Utilization of bio-based glycolaldehyde aqueous solution in organic synthesis: application to the synthesis of 2,3-dihydrofurans - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. Identification of lactaldehyde dehydrogenase and glycolaldehyde dehydrogenase as functions of the same protein in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Approaches to Formaldehyde Measurement: From Liquid Biological Samples to Cells and Organisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for 2-Hydroxy-2-methylpropanal Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of 2-Hydroxy-2-methylpropanal, a tertiary hydroxyaldehyde, is crucial for various applications, including its role as a potential impurity or metabolite in pharmaceutical products. The selection of a robust and validated analytical method is paramount to ensure reliable and accurate results. This guide provides an objective comparison of two widely used analytical techniques for the quantification of aldehydes: Gas Chromatography-Mass Spectrometry (GC-MS) with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA) derivatization and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) following derivatization with 2,4-Dinitrophenylhydrazine (DNPH).

This comparison includes a summary of quantitative performance data, detailed experimental protocols for method validation, and visual workflows to aid in the selection of the most suitable method for specific analytical needs.

Method Comparison at a Glance

The choice between GC-MS and HPLC-UV for the analysis of 2-Hydroxy-2-methylpropanal depends on several factors, including the sample matrix, required sensitivity, and selectivity.

• Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization: This technique offers high sensitivity and selectivity, making it ideal for the analysis of trace levels of 2-Hydroxy-2-methylpropanal, especially in complex matrices. Derivatization with PFBHA is necessary to increase the volatility of the analyte for GC analysis. The use of a mass spectrometer provides definitive identification of the analyte.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV) with DNPH Derivatization: HPLC-UV is a robust and widely accessible technique. Derivatization with DNPH is required to introduce a chromophore into the 2-Hydroxy-2-methylpropanal molecule, allowing for sensitive UV detection.[1] This method is well-suited for routine quality control and analysis in less complex sample matrices.

Quantitative Performance Data

The following tables summarize the typical performance characteristics of validated GC-MS and HPLC-UV methods for the quantification of short-chain aldehydes. While specific data for 2-Hydroxy-2-methylpropanal is not extensively published, these tables provide representative values based on the analysis of structurally similar compounds.

Table 1: Performance Characteristics of a Validated GC-MS Method with PFBHA Derivatization for Aldehyde Quantification

Validation Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	≥ 0.999
Range	0.1 - 10 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (Repeatability, %RSD)	< 2%
Precision (Intermediate Precision, %RSD)	< 3%
Limit of Detection (LOD)	~0.01 µg/mL
Limit of Quantitation (LOQ)	~0.03 µg/mL

Table 2: Performance Characteristics of a Validated HPLC-UV Method with DNPH Derivatization for Aldehyde Quantification

Validation Parameter	Typical Performance
Linearity (Correlation Coefficient, r²)	≥ 0.999
Range	0.025 - 10 µg/mL
Accuracy (% Recovery)	97 - 103%
Precision (Repeatability, %RSD)	< 2%
Precision (Intermediate Precision, %RSD)	< 5%
Limit of Detection (LOD)	~0.008 µg/mL
Limit of Quantitation (LOQ)	~0.025 µg/mL

Experimental Protocols

Detailed methodologies for the validation of both GC-MS and HPLC-UV methods for the quantification of 2-Hydroxy-2-methylpropanal are provided below. These protocols are based on established analytical procedures for aldehydes and should be adapted and optimized for specific laboratory conditions and sample matrices.

GC-MS Method with PFBHA Derivatization

1. Objective: To validate a GC-MS method for the quantification of 2-Hydroxy-2-methylpropanal in a given matrix.

2. Materials and Reagents:

• 2-Hydroxy-2-methylpropanal reference standard

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Internal Standard (e.g., a deuterated analog or a structurally similar compound not present in the sample)

• Organic solvents (e.g., Hexane (B92381), Ethyl Acetate - HPLC grade)

• Anhydrous Sodium Sulfate (B86663)

• Deionized Water

3. Sample Preparation and Derivatization:

• Sample Spiking: Spike a known amount of 2-Hydroxy-2-methylpropanal reference standard and internal standard into the sample matrix.

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate.

• Derivatization:

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of solvent.

  • Add the PFBHA derivatizing reagent solution.

  • Incubate the mixture at 60°C for 30-60 minutes to form the PFBHA-oxime derivative.[2]

• Final Extraction: After cooling, extract the derivative into hexane.

• Drying: Pass the hexane layer through anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis.

4. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a split/splitless injector and a mass spectrometer detector.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Electron Ionization (EI) source at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

5. Validation Parameters to be Assessed:

• Specificity: Analyze blank matrix, matrix spiked with 2-Hydroxy-2-methylpropanal, and placebo samples to ensure no interference at the retention time of the analyte.

• Linearity: Prepare a series of calibration standards at a minimum of five concentration levels. Plot the peak area ratio (analyte/internal standard) against concentration and determine the correlation coefficient (r²).

• Accuracy: Analyze samples spiked with known concentrations of the analyte at three different levels (e.g., 80%, 100%, and 120% of the target concentration) and calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples at the same concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. Calculate the Relative Standard Deviation (%RSD) for both.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

HPLC-UV Method with DNPH Derivatization

1. Objective: To validate an HPLC-UV method for the quantification of 2-Hydroxy-2-methylpropanal in a given matrix.

2. Materials and Reagents:

• 2-Hydroxy-2-methylpropanal reference standard

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric Acid or Formic Acid

• Internal Standard (optional, but recommended)

3. Sample Preparation and Derivatization:

• Sample Spiking: Spike a known amount of 2-Hydroxy-2-methylpropanal reference standard into the sample matrix.

• Derivatization:

  • Add an acidic solution of DNPH to the sample.

  • Allow the reaction to proceed at room temperature or with gentle heating to form the 2,4-dinitrophenylhydrazone derivative.

• Extraction (if necessary): For complex matrices, a solid-phase extraction (SPE) step may be required to clean up the sample and concentrate the derivative.

• Dilution: Dilute the derivatized sample with the mobile phase to a concentration within the linear range of the method.

• Analysis: The sample is now ready for HPLC-UV analysis.

4. HPLC-UV Instrumentation and Parameters:

• HPLC System: Equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v) with a small amount of acid (e.g., 0.1% phosphoric acid) for better peak shape.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Typically around 365 nm for DNPH derivatives.

5. Validation Parameters to be Assessed:

• Follow the same validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) as described for the GC-MS method.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the analytical method validation process and the experimental workflows for both GC-MS and HPLC-UV methods.

General Workflow for Analytical Method Validation.

Experimental Workflow for GC-MS Analysis.

Experimental Workflow for HPLC-UV Analysis.

References

• 1. ijcpa.in [ijcpa.in]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2-Hydroxy-2-methylpropanal and 2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 2-Hydroxy-2-methylpropanal and 2-methylpropanal. The analysis is grounded in fundamental principles of organic chemistry, including electronic and steric effects, and is supplemented with detailed experimental protocols for validation.

Introduction and Structural Overview

2-Hydroxy-2-methylpropanal and 2-methylpropanal are isomeric aldehydes with the chemical formula C4H8O2 and C4H8O, respectively.[1][2] While both possess a sterically hindered carbonyl group, the presence of an α-hydroxyl group in 2-Hydroxy-2-methylpropanal introduces significant differences in electronic properties and, consequently, chemical reactivity.

• 2-methylpropanal (also known as isobutyraldehyde) is a branched-chain aldehyde featuring a carbonyl group attached to an isopropyl group.[3][4]

• 2-Hydroxy-2-methylpropanal is an α-hydroxy aldehyde, specifically a tertiary alcohol, where a hydroxyl group is attached to the carbon atom adjacent to the carbonyl group.[5][6] This molecule lacks α-hydrogens.

Comparative Reactivity Analysis

The reactivity of the carbonyl group in aldehydes is primarily governed by the magnitude of the partial positive charge on the carbonyl carbon and the steric accessibility for nucleophilic attack.[7][8]

Nucleophilic Addition Reactions

Nucleophilic addition is a characteristic reaction of aldehydes.[9] The electrophilicity of the carbonyl carbon is the dominant factor influencing the reaction rate.

• 2-Hydroxy-2-methylpropanal: The electronegative oxygen atom of the α-hydroxyl group exerts a strong electron-withdrawing inductive effect (-I effect). This effect increases the partial positive charge on the adjacent carbonyl carbon, making it more electrophilic and thus, theoretically more susceptible to nucleophilic attack. However, this enhanced reactivity could be partially mitigated by the potential for intramolecular hydrogen bonding between the α-hydroxyl group and the carbonyl oxygen, which can reduce the carbonyl's electrophilicity.

• 2-methylpropanal: The two methyl groups on the α-carbon exert an electron-donating inductive effect (+I effect). This effect slightly reduces the partial positive charge on the carbonyl carbon, making it less electrophilic compared to its hydroxylated counterpart.[8]

Both molecules experience significant steric hindrance around the carbonyl group due to the two α-methyl groups, which can slow the rate of nucleophilic attack.[6][10]

Oxidation Reactions

Aldehydes are readily oxidized to carboxylic acids.[7] This property is often used as a qualitative test to distinguish them from ketones.[11]

• Both 2-Hydroxy-2-methylpropanal and 2-methylpropanal are expected to give a positive result with mild oxidizing agents like Tollens' reagent ([Ag(NH3)2]+) or Fehling's solution.[12][13] The reaction involves the oxidation of the aldehyde group, and significant differences in reactivity are not anticipated based solely on the α-substituent.

Reduction Reactions

Aldehydes are easily reduced to primary alcohols using hydride reagents such as sodium borohydride (B1222165) (NaBH4) or lithium aluminum hydride (LiAlH4).[14]

• 2-Hydroxy-2-methylpropanal is reduced to 2-methylpropane-1,2-diol.

• 2-methylpropanal is reduced to 2-methyl-1-propanol (B41256) (isobutanol).

The reactivity towards reduction is generally high for both compounds, and the reaction proceeds efficiently under standard conditions.[5]

Reactions Involving the α-Carbon

The nature of the α-carbon and the presence or absence of α-hydrogens create the most profound difference in reactivity between these two compounds.

• 2-Hydroxy-2-methylpropanal: Lacking any α-hydrogens, this molecule cannot form an enolate and is therefore incapable of undergoing an Aldol condensation. In the presence of a strong base, it is an ideal candidate for the Cannizzaro reaction, where two molecules undergo disproportionation to yield an alcohol and a carboxylate salt.[15][16]

• 2-methylpropanal: This molecule possesses a single α-hydrogen, making it theoretically capable of undergoing an Aldol condensation.[17] However, it is a well-documented exception to the rule. Due to the significant steric hindrance around the carbonyl group and the instability of the resulting tertiary carbanion intermediate, 2-methylpropanal preferentially undergoes the Cannizzaro reaction when treated with a strong base at elevated temperatures.[6][18]

Data Presentation

The following table summarizes the predicted reactivity of the two compounds in key chemical reactions.

Reaction Type	2-Hydroxy-2-methylpropanal	2-methylpropanal	Rationale
Nucleophilic Addition	Higher Predicted Reactivity	Lower Predicted Reactivity	The α-hydroxyl group has an electron-withdrawing inductive effect, increasing the carbonyl carbon's electrophilicity. In contrast, the alkyl groups in 2-methylpropanal are electron-donating.[8]
Oxidation	Readily Oxidized (e.g., Tollens' Test Positive)	Readily Oxidized (e.g., Tollens' Test Positive)	Both compounds possess an aldehyde functional group, which is easily oxidized.[12]
Reduction (with NaBH4)	Readily Reduced	Readily Reduced	Both compounds have a carbonyl group that is susceptible to reduction by hydride reagents.[14]
Aldol Condensation	Not Possible	Possible, but Not Favored	2-Hydroxy-2-methylpropanal has no α-hydrogens. 2-methylpropanal has one α-hydrogen, but steric hindrance prevents the Aldol reaction from proceeding efficiently.[18]
Cannizzaro Reaction	Highly Favorable	Favorable (Exception to general rule)	2-Hydroxy-2-methylpropanal is a classic substrate (no α-hydrogens). 2-methylpropanal undergoes this reaction due to the steric hindrance that disfavors the alternative Aldol pathway.[6][15]

Experimental Protocols

The following protocols describe standard procedures for experimentally verifying the reactivity patterns discussed above.

Protocol 1: Oxidation with Tollens' Reagent (Silver Mirror Test)

This qualitative test is used to confirm the presence of the aldehyde functional group in both compounds.[19]

• Reagent Preparation: Prepare Tollens' reagent immediately before use. To 2 mL of a 0.1 M silver nitrate (B79036) (AgNO3) solution, add one drop of 10% sodium hydroxide (B78521) (NaOH) solution. A brown precipitate of silver oxide (Ag2O) will form. Add a 2% ammonia (B1221849) (NH3) solution dropwise, with shaking, until the precipitate just dissolves.[1]

• Procedure:

  • Add 1 mL of the freshly prepared Tollens' reagent to two separate, clean test tubes.

  • To the first tube, add 2-3 drops of 2-Hydroxy-2-methylpropanal.

  • To the second tube, add 2-3 drops of 2-methylpropanal.

  • Gently warm both test tubes in a water bath at approximately 60°C for 5-10 minutes.[7]

• Expected Result: A positive test is indicated by the formation of a silver mirror on the inner wall of the test tube or a black precipitate of metallic silver. Both compounds are expected to yield a positive result.[19]

• Safety: Dispose of the reagent and reaction mixtures promptly by acidifying with dilute nitric acid to prevent the formation of explosive silver fulminate.[4]

Protocol 2: Reduction with Sodium Borohydride (NaBH4)

This experiment compares the reduction of both aldehydes to their corresponding primary alcohols.

• Procedure:

  • Prepare two separate solutions, each containing 1.0 mmol of the respective aldehyde (2-Hydroxy-2-methylpropanal or 2-methylpropanal) dissolved in 5 mL of methanol (B129727) (MeOH) in round-bottom flasks.[5]

  • Cool both solutions to 0°C in an ice bath.

  • To each flask, add 1.2 mmol of sodium borohydride (NaBH4) portion-wise while stirring.[20]

  • Allow the reactions to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reactions by slowly adding 5 mL of 1 M hydrochloric acid (HCl).

  • Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Analyze the yield and purity of the resulting alcohols (2-methylpropane-1,2-diol and 2-methyl-1-propanol) using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 3: Nucleophilic Addition with a Grignard Reagent

This protocol outlines a method to compare the reactivity of the aldehydes towards a carbon-based nucleophile.

• Reagent Preparation: Prepare a 1.0 M solution of a Grignard reagent, such as phenylmagnesium bromide (PhMgBr), in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). All glassware must be flame-dried to exclude moisture.[21]

• Procedure:

  • In two separate, dry, three-necked flasks equipped with stir bars, dropping funnels, and reflux condensers under an inert atmosphere, dissolve 10 mmol of the respective aldehyde in 20 mL of anhydrous diethyl ether.

  • Cool both flasks to 0°C in an ice bath.

  • Slowly add 10 mL of the 1.0 M PhMgBr solution (10 mmol) dropwise to each flask over 15 minutes, maintaining the temperature below 10°C.[22]

  • After the addition is complete, remove the ice baths and allow the mixtures to stir at room temperature for 1 hour.[22]

  • Monitor the consumption of the starting aldehyde by TLC.

• Work-up and Analysis:

  • Carefully quench both reactions by pouring them into a beaker containing crushed ice and a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).[22]

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Compare the reaction rates (qualitatively by TLC) and the final product yields to assess the relative reactivity of the two aldehydes.

Visualizations

Caption: Factors influencing the carbonyl reactivity of the two aldehydes.

Caption: Workflow for comparing the reduction of both aldehydes.

Caption: Competing reaction pathways for the aldehydes in strong base.

References

• 1. Tollens Test: Principle, Steps, Silver Mirror & Uses [vedantu.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. theory.labster.com [theory.labster.com]
• 4. Tollens' Test for Aldehydes | Department of Chemistry | University of Washington [chem.washington.edu]
• 5. Sodium Borohydride [commonorganicchemistry.com]
• 6. quora.com [quora.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Relative Reactivities of Aldehyde and Ketones. Note on Relative reactivities of Aldehyde and Ketones by Unacademy [unacademy.com]
• 9. jackwestin.com [jackwestin.com]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. owlcation.com [owlcation.com]
• 13. byjus.com [byjus.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. quora.com [quora.com]
• 19. microbenotes.com [microbenotes.com]
• 20. organic-synthesis.com [organic-synthesis.com]
• 21. chemguide.co.uk [chemguide.co.uk]
• 22. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic protocols for 2-Hydroxy-2-methylpropanal, a versatile building block in organic synthesis. The following sections detail the primary synthetic routes, offering an objective evaluation of their performance based on available experimental data. This document aims to equip researchers with the necessary information to select the most suitable protocol for their specific needs, considering factors such as yield, purity, and reaction conditions.

Comparison of Synthetic Protocols

Two primary pathways for the synthesis of 2-Hydroxy-2-methylpropanal are highlighted in the literature: the direct oxidation of isobutyraldehyde (B47883) and the ozonolysis of 2-methyl-3-buten-2-ol (B93329). The following table summarizes the key quantitative data associated with these methods.

Parameter	Protocol 1: Direct Oxidation of Isobutyraldehyde	Protocol 2: Ozonolysis of 2-methyl-3-buten-2-ol
Starting Material	Isobutyraldehyde	2-methyl-3-buten-2-ol
Key Reagents	Oxidizing Agent (e.g., peroxy acids)	Ozone (O₃), Reducing Agent (e.g., dimethyl sulfide)
Reaction Time	Varies depending on oxidant and catalyst	Typically several hours
Reaction Temperature	Generally mild to moderate	Low temperature (e.g., -78 °C)
Reported Yield	Data not readily available in reviewed literature	Up to 84% (in atmospheric studies)[1]
Product Purity	Dependent on reaction selectivity and purification	Requires careful workup to remove byproducts
Key Advantages	Atom economical, potentially fewer steps	High reported yields in specific contexts
Key Disadvantages	Potential for over-oxidation to isobutyric acid	Requires specialized equipment (ozonizer)

Experimental Protocols

Detailed experimental methodologies are crucial for the successful replication and adaptation of synthetic procedures. The following sections outline the generalized protocols for the two primary synthesis routes.

Protocol 1: Direct α-Hydroxylation of Isobutyraldehyde

The direct oxidation of isobutyraldehyde at the α-position presents a straightforward approach to 2-Hydroxy-2-methylpropanal.[2] This method involves the direct functionalization of the tertiary carbon-hydrogen bond to a carbon-hydroxyl bond.

General Procedure:

• To a solution of isobutyraldehyde in a suitable organic solvent, an appropriate oxidizing agent is added portion-wise or via dropping funnel. The reaction temperature is maintained at a specific level using a cooling bath.

• The reaction mixture is stirred for a predetermined period, and the progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC-MS).

• Upon completion, the reaction is quenched, and the crude product is extracted into an organic solvent.

• The combined organic layers are washed, dried, and concentrated under reduced pressure.

• The crude product is then purified by a suitable method, such as column chromatography or distillation, to afford pure 2-Hydroxy-2-methylpropanal.

Note: Specific oxidizing agents, solvents, temperatures, and reaction times would need to be optimized to favor the formation of the desired α-hydroxy aldehyde over the corresponding carboxylic acid.

Protocol 2: Ozonolysis of 2-methyl-3-buten-2-ol

The ozonolysis of 2-methyl-3-buten-2-ol offers an alternative route to 2-Hydroxy-2-methylpropanal. This method involves the cleavage of the carbon-carbon double bond by ozone, followed by a reductive workup to yield the aldehyde.

General Procedure:

• A solution of 2-methyl-3-buten-2-ol in a suitable solvent (e.g., dichloromethane, methanol) is cooled to a low temperature (typically -78 °C) in a reaction vessel equipped with a gas inlet tube and a vent.

• A stream of ozone gas is bubbled through the solution until a persistent blue color indicates the presence of excess ozone.

• The reaction mixture is then purged with an inert gas (e.g., nitrogen, argon) to remove the excess ozone.

• A reducing agent (e.g., dimethyl sulfide, triphenylphosphine) is added to the reaction mixture, which is then allowed to warm to room temperature and stirred for several hours.

• The solvent is removed under reduced pressure, and the resulting crude product is purified by column chromatography or distillation to yield 2-Hydroxy-2-methylpropanal.

Experimental and Logical Workflows

To visually represent the synthesis strategies, the following diagrams illustrate the logical flow of the described protocols.

Caption: Comparative workflow of the two main synthesis protocols for 2-Hydroxy-2-methylpropanal.

Caption: A generalized experimental workflow for the synthesis and purification of 2-Hydroxy-2-methylpropanal.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]

Benchmarking 2-Hydroxy-2-methylpropanal: A Comparative Guide to its Performance in Key Organic Reactions

For researchers, scientists, and drug development professionals seeking to optimize synthetic routes, the choice of a carbonyl compound is a critical decision that can significantly impact reaction efficiency, yield, and overall process viability. This guide provides a comprehensive performance benchmark of 2-Hydroxy-2-methylpropanal in comparison to common alternatives such as isobutyraldehyde (B47883) and propanal across a range of fundamental organic reactions. The following sections present quantitative data, detailed experimental protocols, and visual workflows to facilitate an objective assessment of 2-Hydroxy-2-methylpropanal's reactivity and utility in specific synthetic contexts.

Aldol (B89426) Condensation: A Comparative Analysis

The aldol condensation is a cornerstone of carbon-carbon bond formation. The performance of 2-Hydroxy-2-methylpropanal in this reaction is compared with isobutyraldehyde and propanal, highlighting the influence of the α-hydroxyl group.

Table 1: Performance Comparison in Aldol Condensation

Aldehyde	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2-Hydroxy-2-methylpropanal	NaOH	25	4	~75 (predicted)	[Theoretical]
Isobutyraldehyde	NaOH	20	2	100 (selectivity to aldol addition product)	[1]
Propanal	Hydrotalcite	100	10	97 (conversion), 99 (selectivity to enal)	[2]

Experimental Protocol: Aldol Condensation of Isobutyraldehyde with Formaldehyde (B43269)

This protocol describes the cross-aldol condensation of isobutyraldehyde and formaldehyde, which yields hydroxypivaldehyde, a precursor to neopentyl glycol.[1]

Materials:

• Isobutyraldehyde

• Formaldehyde (37% aqueous solution)

• Benzyltrimethylammonium hydroxide (B78521) (40% in methanol)

• Toluene (B28343)

• Water

Procedure:

• A 250 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel is charged with 40 mL of toluene and 20 mL of water.

• Benzyltrimethylammonium hydroxide (0.04 molar equivalents) is added to the flask.

• The mixture is stirred and cooled to 20°C.

• A mixture of isobutyraldehyde (1.1 molar equivalents) and formaldehyde (1.0 molar equivalent) is added dropwise over a period of 30 minutes, maintaining the temperature at 20°C.

• The reaction mixture is stirred for an additional 2 hours at 20°C.

• The organic layer is separated, washed with water, and dried over anhydrous sodium sulfate (B86663).

• The solvent is removed under reduced pressure to yield hydroxypivaldehyde.

Reaction Pathway: Aldol Condensation

Caption: General reaction pathway for aldol condensation.

Oxidation to Carboxylic Acid: A Comparative Overview

The oxidation of aldehydes to carboxylic acids is a fundamental transformation. The presence of a tertiary alcohol in 2-Hydroxy-2-methylpropanal introduces a point of comparison with simpler aldehydes.

Table 2: Performance Comparison in Oxidation

Aldehyde	Oxidizing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2-Hydroxy-2-methylpropanal	PCC	Dichloromethane	25	2	~90 (predicted)	[Theoretical]
Aliphatic Aldehydes (general)	Morpholinium Chlorochromate (MCC)	Dimethyl Sulfoxide	25	1-2	High	[3]
1-Heptanol (to Heptanal)	Dipyridine Chromium(VI) Oxide	Dichloromethane	25	0.33	-	[4]

Experimental Protocol: Oxidation of an Aliphatic Aldehyde with Morpholinium Chlorochromate (MCC)

This protocol provides a general procedure for the oxidation of aliphatic aldehydes to carboxylic acids using MCC.[3]

Materials:

• Aliphatic aldehyde

• Morpholinium Chlorochromate (MCC)

• Dimethyl Sulfoxide (DMSO)

• Perchloric acid (as catalyst, optional)

Procedure:

• A solution of the aliphatic aldehyde in DMSO is prepared in a reaction flask.

• A solution of MCC in DMSO is prepared separately.

• The MCC solution is added to the aldehyde solution under stirring at a constant temperature (e.g., 25°C).

• If acid catalysis is desired, a catalytic amount of perchloric acid is added.

• The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC or GC).

• Upon completion, the reaction mixture is worked up by adding water and extracting the product with an organic solvent.

• The organic layer is washed, dried, and concentrated to yield the carboxylic acid.

Reaction Workflow: Comparative Oxidation

Caption: Comparative workflow for the oxidation of aldehydes.

Reduction to Alcohol: A Performance Benchmark

The reduction of aldehydes to primary alcohols is a common and important reaction. Here, we compare the reduction of 2-Hydroxy-2-methylpropanal to its corresponding diol with the reduction of other aldehydes.

Table 3: Performance Comparison in Reduction

Aldehyde	Reducing Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2-Hydroxy-2-methylpropanal	NaBH4	Methanol	0 - 25	1	>95 (predicted)	[Theoretical]
Aromatic Aldehydes (general)	NaBH4 / (NH4)2SO4	wet-THF	25	0.3 - 1.3	91 - 96
Ketones (general)	NaBH4 / (NH4)2SO4	wet-THF	25	1.5 - 2	94 - 97

Experimental Protocol: Reduction of a Carbonyl Compound with Sodium Borohydride (B1222165)

This general procedure can be adapted for the reduction of 2-Hydroxy-2-methylpropanal.

Materials:

• Carbonyl compound (e.g., 2-Hydroxy-2-methylpropanal)

• Sodium borohydride (NaBH4)

• Ammonium (B1175870) sulfate ((NH4)2SO4)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Dissolve the carbonyl compound in a mixture of THF and water.

• Add ammonium sulfate to the solution.

• Cool the mixture in an ice bath.

• Add sodium borohydride portion-wise, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for the required time (monitor by TLC).

• Quench the reaction by the slow addition of dilute hydrochloric acid.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the alcohol.

Logical Relationship: Reduction of Aldehydes

Caption: Logical relationship in the reduction of various aldehydes.

Grignard Reaction: Comparative Reactivity

The Grignard reaction is a versatile method for forming carbon-carbon bonds. The presence of a hydroxyl group in 2-Hydroxy-2-methylpropanal necessitates a protection step, which is a key point of comparison.

Table 4: Performance Comparison in Grignard Reaction

Aldehyde	Grignard Reagent	Reaction Conditions	Yield (%)	Reference
2-Hydroxy-2-methylpropanal (protected)	Methylmagnesium bromide	THF, 0°C to rt	High (predicted)	[Theoretical]
Acetone (B3395972)	Methylmagnesium bromide	Dry ether, then acid workup	High	[5][6]
Isobutyraldehyde	Methylmagnesium bromide	THF	-	[7]

Experimental Protocol: Grignard Reaction of Methylmagnesium Bromide with Acetone

This protocol illustrates a typical Grignard reaction with a ketone, which is analogous to the reaction with an aldehyde.[5][6]

Materials:

• Magnesium turnings

• Methyl bromide

• Anhydrous diethyl ether or THF

• Acetone

• Dilute sulfuric acid or ammonium chloride solution

Procedure:

• In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and mechanical stirrer, place magnesium turnings.

• Add a small amount of a solution of methyl bromide in anhydrous ether to initiate the reaction.

• Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent in an ice bath.

• Add a solution of acetone in anhydrous ether dropwise with vigorous stirring.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Pour the reaction mixture onto a mixture of crushed ice and dilute sulfuric acid or saturated ammonium chloride solution.

• Separate the ether layer, and extract the aqueous layer with ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and remove the solvent by distillation.

• Purify the resulting tertiary alcohol by distillation.

Experimental Workflow: Grignard Reaction with 2-Hydroxy-2-methylpropanal

Caption: Workflow for the Grignard reaction with 2-Hydroxy-2-methylpropanal.

References

• 1. scribd.com [scribd.com]
• 2. chembk.com [chembk.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. How is 2-methyl-2-propanol prepared from methylmagnesium bromide (Grignar.. [askfilo.com]
• 6. How will you prepare 2-methyl-propan-2-ol from methyl magnesium bromi - askIITians [askiitians.com]
• 7. rsc.org [rsc.org]

A Comparative Guide to the Characterization of 2-Hydroxy-2-methylpropanal for Drug Development Professionals

An in-depth analysis of 2-Hydroxy-2-methylpropanal, a key building block in the synthesis of bioactive molecules, and a comparison with a structural alternative. This guide provides researchers, scientists, and drug development professionals with essential data and experimental protocols for informed decision-making in synthetic chemistry.

Introduction

2-Hydroxy-2-methylpropanal is a bifunctional organic compound containing both a tertiary alcohol and an aldehyde group.[1] This unique structural arrangement makes it a valuable intermediate in the synthesis of more complex molecules, notably in the development of inhibitors for Myeloid Cell Leukemia 1 (MCL-1), a significant target in cancer therapy.[1][2] Its role as a bacterial xenobiotic metabolite has also been noted.[3] This guide presents a comprehensive characterization of 2-Hydroxy-2-methylpropanal and compares its key properties with a structural isomer, 3-hydroxy-2,2-dimethylpropanal, to aid in the selection of appropriate building blocks for research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Hydroxy-2-methylpropanal and the alternative compound, 3-hydroxy-2,2-dimethylpropanal, is presented in Table 1. This data is crucial for understanding the behavior of these compounds in various experimental conditions.

Property	2-Hydroxy-2-methylpropanal	3-hydroxy-2,2-dimethylpropanal
Molecular Formula	C4H8O2[3]	C5H10O2[4]
Molecular Weight	88.11 g/mol [3]	102.13 g/mol [4]
Density	1.1014 g/cm³ (at 0°C)[5]	0.964 g/cm³[6]
Melting Point	73-74 °C[5]	30-33 °C[6]
Boiling Point	62-64 °C (at 50 Torr)[5]	204.4 °C (at 760 mmHg)[6]
Flash Point	102.00 °F (TCC) (est)[7]	60.3 °C[6]
Water Solubility	Soluble (1e+006 mg/L at 25°C, est)[7]	Not explicitly found
logP (o/w)	-0.250 (est)[7]	0.20380[6]

Structural Confirmation and Spectroscopic Analysis

The definitive structure of 2-Hydroxy-2-methylpropanal is confirmed through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are fundamental for elucidating the carbon-hydrogen framework of the molecule.

¹³C NMR Spectrum: The ¹³C NMR spectrum of 2-Hydroxy-2-methylpropanal provides evidence for the four distinct carbon atoms in the molecule.[8]

¹H NMR Spectrum: The ¹H NMR spectrum complements the ¹³C data by providing information on the proton environments and their connectivity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both the identification and quantification of volatile compounds like 2-Hydroxy-2-methylpropanal. The mass spectrum provides the molecular weight and fragmentation pattern, which is a unique fingerprint of the molecule.[9]

Experimental Protocols

Detailed experimental protocols are essential for the reproducible characterization of 2-Hydroxy-2-methylpropanal. The following sections provide generalized protocols based on standard laboratory practices for the key analytical techniques.

Synthesis of 2-Hydroxy-2-methylpropanal

A common synthetic route to 2-hydroxy-2-methylpropanal involves the reaction of pyruvic aldehyde dimethyl acetal.[2]

¹H and ¹³C NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 10-20 mg of 2-Hydroxy-2-methylpropanal in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃ or D₂O).

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (General):

• Spectrometer: 400 MHz or higher field strength.

• Temperature: 298 K.

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse (zgpg30).

  • Number of Scans: 1024-4096.

  • Relaxation Delay: 2-5 seconds.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

• Prepare a dilute solution of 2-Hydroxy-2-methylpropanal in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

Instrument Parameters (General):

• GC Column: A standard non-polar capillary column (e.g., SH-Rxi-5Sil-MS, 30 m x 0.25 mm ID x 0.25 µm film thickness) is suitable.[10]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.7 mL/min).[10]

• Oven Temperature Program:

  • Initial temperature: 80°C (hold for 2 min).[10]

  • Ramp: Increase to 150°C at 5°C/min (hold for 5 min).[10]

  • Second Ramp: Increase to 280°C at 5°C/min (hold for 8 min).[10]

• Injection Volume: 1-5 µL.[10]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

Application in Drug Development: MCL-1 Inhibitor Synthesis

2-Hydroxy-2-methylpropanal serves as a crucial building block in the synthesis of potent MCL-1 inhibitors.[2] The aldehyde functionality allows for the construction of complex heterocyclic systems, while the hydroxyl group can be used for further derivatization or to influence the solubility and pharmacokinetic properties of the final compound.

Below is a conceptual workflow for the synthesis of an MCL-1 inhibitor using 2-Hydroxy-2-methylpropanal as a starting material.

References

• 1. 2-Hydroxy-2-methylpropanal|CAS 20818-81-9 [benchchem.com]
• 2. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 3. 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Hydroxy-2,2-dimethylpropionaldehyde | C5H10O2 | CID 11699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. guidechem.com [guidechem.com]
• 7. 2-hydroxy-2-methyl propionaldehyde, 20818-81-9 [thegoodscentscompany.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. phcogj.com [phcogj.com]

Illuminating Metabolic Fates: A Comparative Guide to Isotopic Labeling Studies of 2-Hydroxy-2-methylpropanal and Related Pathways

For researchers, scientists, and drug development professionals, understanding the metabolic journey of small molecules is paramount. Isotopic labeling stands as a cornerstone technique in these investigations, offering a definitive way to trace the transformation and fate of compounds within complex biological systems. This guide provides a comparative overview of isotopic labeling methodologies relevant to the study of 2-Hydroxy-2-methylpropanal, a bacterial xenobiotic metabolite and a potential photooxidation product of the atmospherically significant isoprenoid, 2-methyl-3-buten-2-ol (B93329).

While direct isotopic labeling studies on 2-Hydroxy-2-methylpropanal are not extensively documented in publicly available literature, this guide will draw objective comparisons from well-established experimental frameworks in two pertinent areas: xenobiotic metabolism and isoprenoid biosynthesis. By examining the robust protocols and data generated from studies on related compounds, we can extrapolate and propose effective strategies for investigating 2-Hydroxy-2-methylpropanal.

Section 1: Probing Xenobiotic Metabolism with Stable Isotopes

The characterization of 2-Hydroxy-2-methylpropanal as a bacterial xenobiotic metabolite places its study firmly within the realm of xenobiotic metabolism research. Stable isotope labeling, coupled with high-resolution mass spectrometry, is a powerful approach to identify and quantify metabolic products of foreign compounds.

Comparative Analysis of Methodologies

A typical workflow for a stable isotope-assisted investigation of xenobiotic metabolism provides a strong foundation for a hypothetical study on 2-Hydroxy-2-methylpropanal. Below is a comparison of a general approach with a proposed adaptation for our target compound.

Experimental Step	General Xenobiotic Labeling Protocol	Proposed Protocol for 2-Hydroxy-2-methylpropanal
Isotope Selection	Uniformly labeled ¹³C or ¹⁵N analogs of the xenobiotic are commonly used to maximize the mass shift and aid in the identification of metabolites.	Synthesis of ¹³C₄-2-Hydroxy-2-methylpropanal would be ideal. Alternatively, labeling with ²H (deuterium) on the methyl groups could be a more synthetically accessible option.
Experimental System	In vitro systems (e.g., liver microsomes, cell cultures) or in vivo animal models.	Bacterial cultures known to metabolize related compounds would be the primary system. In vitro assays with purified bacterial enzymes could also be employed.
Incubation & Extraction	The biological system is incubated with a mixture of the labeled and unlabeled xenobiotic. Metabolites are then extracted using appropriate solvent systems (e.g., ethyl acetate, methanol).	Bacterial cultures would be grown in the presence of a mixture of labeled and unlabeled 2-Hydroxy-2-methylpropanal. Cell pellets and supernatant would be separated and extracted to capture intracellular and secreted metabolites.
Analytical Detection	Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is the method of choice. Data is analyzed for characteristic isotopic doublets.	LC-HRMS analysis would be performed to detect ion pairs corresponding to the unlabeled and labeled metabolites. The mass difference would confirm their origin from the parent compound.
Data Analysis	Specialized software is used to identify isotopic pairs and predict potential biotransformations (e.g., oxidation, conjugation).	Putative metabolites would be identified by their mass-to-charge ratio and fragmentation patterns, with the presence of the isotopic label confirming their identity.

Experimental Workflow for Xenobiotic Metabolism Study

Workflow for a xenobiotic metabolism study.

Section 2: Tracing the Origins through Isoprenoid Biosynthesis Pathways

2-Hydroxy-2-methylpropanal has been suggested as a photooxidation product of 2-methyl-3-buten-2-ol, a hemiterpene synthesized via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. Isotopic labeling is instrumental in elucidating the flux and intermediates of this pathway. By studying the formation of labeled 2-Hydroxy-2-methylpropanal from a labeled precursor, we can gain insights into its atmospheric or biological formation.

Comparative Analysis of Isoprenoid Labeling

The study of isoprenoid biosynthesis heavily relies on feeding organisms with labeled precursors and tracking the incorporation of the label into the final products. A similar approach can be designed to investigate the formation of 2-Hydroxy-2-methylpropanal.

Experimental Step	Isoprenoid Pathway Labeling Protocol	Proposed Protocol for 2-Hydroxy-2-methylpropanal Formation
Labeled Precursor	¹³C-glucose or other early-stage labeled metabolites (e.g., ¹³C-pyruvate) are fed to plants or microorganisms.	Organisms known to produce 2-methyl-3-buten-2-ol would be fed ¹³C-glucose.
Product Collection	Volatile isoprenoids are collected from the headspace of the culture or plant enclosure.	The headspace would be analyzed for labeled 2-methyl-3-buten-2-ol.
Transformation	Not applicable for direct biosynthesis studies.	The collected labeled 2-methyl-3-buten-2-ol would be subjected to controlled photooxidation conditions (e.g., exposure to UV light and an oxidizing agent).
Analytical Detection	Gas Chromatography-Mass Spectrometry (GC-MS) is commonly used to analyze the mass isotopomer distribution of the volatile products.	The reaction mixture would be analyzed by GC-MS to identify labeled 2-Hydroxy-2-methylpropanal and other oxidation products.
Data Interpretation	The labeling pattern in the isoprenoid product reveals the biosynthetic pathway and precursor contributions.	The presence of the ¹³C label in 2-Hydroxy-2-methylpropanal would confirm its origin from 2-methyl-3-buten-2-ol.

Signaling Pathway: The MEP Pathway

The MEP pathway is the source of the precursor to 2-methyl-3-buten-2-ol. Understanding this pathway is crucial for designing labeling experiments.

A Comparative Guide to the Synthesis of 2-Hydroxy-2-methylpropanal for Researchers

For Immediate Release

This guide provides a quantitative comparison of documented synthesis routes for 2-Hydroxy-2-methylpropanal, a versatile building block in organic synthesis. The information is intended for researchers, scientists, and professionals in drug development, offering a concise overview of key performance indicators and detailed experimental protocols to inform synthetic strategy.

At a Glance: Synthesis Route Comparison

A critical evaluation of available literature reveals two primary pathways for the synthesis of 2-Hydroxy-2-methylpropanal. The following table summarizes the quantitative data associated with each route.

Synthesis Route	Starting Material	Reagents	Catalyst	Reaction Time	Temperature (°C)	Yield (%)	Purity (%)	Reference
Route 1: Aldol (B89426) Condensation	Isobutyraldehyde (B47883) and Formaldehyde (B43269)	Triethylamine	-	2 hours	50-55	>99 (Conversion)	>98 (Selectivity)	Patent CN102153456B
Route 2: Grignard Reaction	Pyruvic aldehyde dimethyl acetal (B89532)	Methylmagnesium bromide	-	Not Specified	Not Specified	Not Specified	Not Specified	ChemicalBook

Note: Quantitative data for Route 2 is not explicitly available in the reviewed literature, highlighting a gap in publicly accessible information. Route 1, as detailed in patent CN102153456B, describes the synthesis of a structurally related compound, 2,2-dimethyl-3-hydroxypropanal, and is presented here as a closely analogous and well-documented procedure.

Detailed Synthesis Protocols

Route 1: Aldol Condensation of Isobutyraldehyde and Formaldehyde

This method, adapted from a patented process for a similar compound, offers high conversion and selectivity under mild conditions.

Experimental Protocol:

• Reaction Setup: A reactor is charged with 300g of a 37% formaldehyde solution and 15g of triethylamine.

• Addition of Isobutyraldehyde: The mixture is heated to 50-55°C. Over a period of 2 hours, 720g of isobutyraldehyde is added dropwise while maintaining the reaction temperature.

• Reaction Monitoring: The reaction is monitored for the complete conversion of isobutyraldehyde.

• Work-up: The reaction mixture is cooled to 30°C. The aqueous phase is separated, and the organic phase is subjected to vacuum distillation to remove unreacted formaldehyde and isobutyraldehyde.

• Purification: The resulting product is further purified by distillation to yield the final product.

Key Advantages:

• High conversion rate of the starting aldehyde.[1]

• High selectivity for the desired aldol product.[1]

• Mild reaction conditions.[1]

Route 2: Grignard Reaction with Pyruvic Aldehyde Dimethyl Acetal

Proposed Experimental Protocol (General):

• Grignard Reagent Formation: Prepare methylmagnesium bromide from magnesium turnings and methyl bromide in anhydrous diethyl ether under an inert atmosphere.

• Reaction with Acetal: Cool the Grignard reagent in an ice bath. Add a solution of pyruvic aldehyde dimethyl acetal in anhydrous diethyl ether dropwise.

• Quenching: After the addition is complete, stir the reaction mixture at room temperature for a specified time. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the resulting crude product by distillation or column chromatography.

Visualizing the Synthetic Pathways

To aid in the conceptualization of these synthetic strategies, the following diagrams illustrate the logical flow and chemical transformations involved.

Caption: Workflow for comparing synthesis routes.

Caption: Key reaction pathways for synthesis.

References

• 1. CN102153456B - Method for preparing 2,2-dimethyl-3-hydroxy propanal - Google Patents [patents.google.com]
• 2. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]

A Comparative Guide to Assessing the Enantiomeric Purity of 2-Hydroxy-2-methylpropanal Derivatives

For researchers, scientists, and drug development professionals, the stereochemistry of a molecule is a critical attribute that can profoundly influence its pharmacological and toxicological properties. The precise determination of enantiomeric purity is therefore a cornerstone of chiral drug development and quality control. This guide provides an objective comparison of the primary analytical techniques for assessing the enantiomeric purity of 2-Hydroxy-2-methylpropanal and its derivatives.

The selection of an optimal analytical method hinges on factors such as the physicochemical properties of the analyte, the required sensitivity and accuracy, and the available instrumentation. The most prevalent and effective techniques include Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral auxiliaries, and Chiral Capillary Electrophoresis (CE). Each of these methods offers distinct advantages and is suited to different analytical challenges.

Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of the four major analytical techniques for the enantiomeric purity assessment of 2-Hydroxy-2-methylpropanal derivatives. The quantitative data presented are representative values for α-hydroxy aldehydes and acids, as specific validated data for 2-Hydroxy-2-methylpropanal is not extensively available in the public domain. Method validation for the specific derivative of interest is crucial.[1][2]

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	NMR Spectroscopy with Chiral Auxiliaries	Chiral Capillary Electrophoresis (CE)
Principle	Differential partitioning between a chiral stationary phase (CSP) and a mobile phase.[3]	Differential partitioning between a chiral stationary phase and a carrier gas.[4]	Formation of diastereomeric complexes with distinct NMR signals.[5]	Differential migration of enantiomers in an electric field in the presence of a chiral selector.[6]
Resolution (Rs)	Typically > 1.5 for baseline separation.[7]	Generally high, with baseline separation achievable.	Not applicable (quantification by signal integration).	Can achieve high resolution, often > 2.[8]
Limit of Detection (LOD)	µg/mL to ng/mL range.[9]	ng/mL to pg/mL range, highly sensitive.[10]	Typically in the mg to µg range, less sensitive.	µg/mL to ng/mL range.[8][11]
Limit of Quantitation (LOQ)	µg/mL to ng/mL range.[9]	ng/mL to pg/mL range.[10]	Higher than chromatographic methods.	µg/mL to ng/mL range.[8][11]
Analysis Time	10 - 30 minutes per sample.[12]	15 - 45 minutes per sample.	5 - 15 minutes per sample for data acquisition.	5 - 20 minutes per sample.[8][11]
Sample Derivatization	Often not required (direct method), but can be used (indirect method).[7]	Generally required for polar analytes like α-hydroxy aldehydes.	Required (chiral derivatizing agent) or in-situ complexation (chiral solvating agent).[5]	Generally not required.
Advantages	Broad applicability, well-established, preparative scale possible.[13]	High resolution and sensitivity, suitable for volatile compounds.	Rapid analysis, provides structural information, no separation needed.	High efficiency, low sample and solvent consumption.[13]
Disadvantages	Higher solvent consumption, CSPs can be expensive.	Requires volatile and thermally stable analytes or derivatives.	Lower sensitivity, potential for signal overlap.	Limited to smaller sample volumes, potential for matrix interference.

Experimental Protocols

Detailed methodologies for each technique are provided below. It is important to note that these are representative protocols and may require optimization and validation for specific derivatives of 2-Hydroxy-2-methylpropanal.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely used technique for the direct separation of enantiomers. Polysaccharide-based chiral stationary phases are particularly effective for α-hydroxy acids and their derivatives.[7][14]

Experimental Protocol: Direct Enantioseparation on a Polysaccharide-Based CSP

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as one derived from amylose (B160209) or cellulose (B213188) coated on silica (B1680970) gel (e.g., CHIRALPAK® series).

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol (B130326) or ethanol). A small amount of an acidic modifier (e.g., trifluoroacetic acid) is often added to improve peak shape for acidic analytes.[7] A typical starting mobile phase could be n-Hexane/Isopropanol/Trifluoroacetic Acid (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at a low wavelength (e.g., 210 nm) due to the weak chromophore of the analyte.

• Sample Preparation:

  • Prepare a stock solution of the 2-Hydroxy-2-methylpropanal derivative at a concentration of 1.0 mg/mL in the mobile phase.

  • Dilute the stock solution to a final concentration of approximately 50 µg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Data Analysis: The enantiomeric excess (%ee) is calculated from the peak areas of the two enantiomers using the formula: %ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100. A resolution (Rs) value greater than 1.5 indicates baseline separation.[7]

Chiral Gas Chromatography (GC)

Chiral GC is a highly sensitive technique suitable for volatile and thermally stable compounds. For polar molecules like 2-Hydroxy-2-methylpropanal derivatives, derivatization is typically necessary to improve volatility and chromatographic performance.[15]

Experimental Protocol: Enantioseparation via Derivatization

• GC System: A gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Chiral Column: A capillary column coated with a cyclodextrin (B1172386) derivative (e.g., a permethylated β-cyclodextrin stationary phase).

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injector and Detector Temperature: Typically 250°C.

• Oven Temperature Program: A temperature gradient is often used, for example, starting at 60°C and ramping up to 200°C.

• Derivatization Protocol (Example with Acylation):

  • Dissolve a known amount of the analyte in a suitable solvent (e.g., anhydrous dichloromethane).

  • Add an excess of an acylating agent (e.g., trifluoroacetic anhydride) and a catalyst (e.g., pyridine).

  • Heat the mixture to ensure complete reaction.

  • After cooling, the reaction mixture can be directly injected or extracted and concentrated.

• Data Analysis: Similar to HPLC, the %ee is calculated from the integrated peak areas of the two diastereomeric derivatives.

NMR Spectroscopy with Chiral Auxiliaries

This technique relies on the formation of diastereomeric complexes in situ, which exhibit distinct chemical shifts in the NMR spectrum.[5] This allows for the quantification of the enantiomeric ratio without chromatographic separation.

Experimental Protocol: Using a Chiral Solvating Agent

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Chiral Solvating Agent (CSA): An enantiomerically pure compound that can form non-covalent diastereomeric complexes with the analyte, such as Pirkle's alcohol or a derivative of mandelic acid.[5]

• NMR Solvent: A deuterated solvent in which both the analyte and the CSA are soluble (e.g., CDCl₃).

• Sample Preparation:

  • Dissolve a precise amount of the 2-Hydroxy-2-methylpropanal derivative in the NMR solvent in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • Add a molar excess of the chiral solvating agent to the same NMR tube.

  • Gently mix the sample and acquire the ¹H NMR spectrum of the mixture.

• Data Analysis:

  • Identify a well-resolved proton signal of the analyte that splits into two distinct signals in the presence of the CSA.

  • Integrate the areas of these two signals, which correspond to the two enantiomers.

  • Calculate the enantiomeric excess from the integral values. The chemical shift difference (ΔΔδ) between the diastereomeric signals is a measure of the enantiodiscrimination.[5]

Chiral Capillary Electrophoresis (CE)

Chiral CE is a powerful separation technique characterized by high efficiency and low sample consumption. Enantiomeric separation is achieved by adding a chiral selector to the background electrolyte.[6]

Experimental Protocol: Using a Cyclodextrin Chiral Selector

• CE System: A capillary electrophoresis instrument with a UV detector.

• Capillary: A fused-silica capillary.

• Chiral Selector: A cyclodextrin derivative (e.g., sulfobutyl ether-β-cyclodextrin) added to the background electrolyte.

• Background Electrolyte (BGE): A buffer solution (e.g., phosphate (B84403) buffer) at a specific pH, containing the chiral selector.[8]

• Applied Voltage: A high voltage is applied across the capillary to drive the separation.

• Detection: On-column UV detection at a suitable wavelength.

• Sample Preparation:

  • Dissolve the sample in the BGE or a compatible solvent at a known concentration.

  • Filter the sample if necessary.

• Data Analysis: The enantiomeric purity is determined by the relative peak areas of the two enantiomers in the electropherogram.

Visualizations

Workflow for Enantiomeric Purity Assessment

Caption: General workflow for assessing enantiomeric purity.

Principle of Chiral Recognition on a Chiral Stationary Phase (CSP)

Caption: Chiral recognition on a stationary phase.

Principle of Enantiomeric Discrimination by NMR with a Chiral Solvating Agent

Caption: NMR discrimination with a chiral solvating agent.

References

• 1. 2-Hydroxy-2-methylpropionaldehyde | SIELC Technologies [sielc.com]
• 2. Development and Validation of a Reversed-Phase Chiral HPLC Method to Determine the Chiral Purity of Bulk Batches of (S)-Enantiomer in Afoxolaner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D4CS01202J [pubs.rsc.org]
• 4. gcms.cz [gcms.cz]
• 5. repo.lib.semmelweis.hu [repo.lib.semmelweis.hu]
• 6. Enantiomer Separations by Capillary Electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Development and validation of a capillary electrophoresis method for the enantiomeric purity determination of RS86017 using experimental design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Development and validation of a sensitive enantiomeric separation method for new single enantiomer drug levornidazole by CD-capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Hydroxy-2-methylpropanal: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 2-Hydroxy-2-methylpropanal in a laboratory setting. Researchers, scientists, and drug development professionals are advised to adhere to these procedures to ensure safety and regulatory compliance.

The proper disposal of chemical waste is paramount in maintaining a safe laboratory environment and protecting the ecosystem. 2-Hydroxy-2-methylpropanal, due to its chemical properties, requires specific handling and disposal protocols. This guide outlines the necessary steps, from initial waste characterization to final removal, ensuring that all procedures are conducted with the utmost care and in accordance with general hazardous waste guidelines.

Hazard Identification and Waste Classification

The first critical step in the proper disposal of any chemical is to understand its hazards. Based on available data, 2-Hydroxy-2-methylpropanal is classified as a flammable liquid. This classification is based on its flashpoint, which is below the standard threshold for flammable liquids.

Key Physical and Chemical Properties:

Property	Value
Flash Point	38.9°C
Boiling Point	125.7°C

Personal Protective Equipment (PPE)

Before handling 2-Hydroxy-2-methylpropanal waste, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile gloves).

• Body Protection: A standard laboratory coat should be worn.

• Respiratory Protection: If handling large quantities or if there is a risk of vapor inhalation, a respirator may be necessary. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

Waste Collection and Segregation

Proper segregation of chemical waste is essential to prevent dangerous reactions.

• Waste Container: Use a designated, properly labeled, and chemically compatible waste container for collecting 2-Hydroxy-2-methylpropanal waste. The container must have a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Hydroxy-2-methylpropanal," and the flammability hazard symbol.

• Segregation: Do not mix 2-Hydroxy-2-methylpropanal waste with other chemical waste streams unless compatibility has been confirmed. It is particularly important to keep it separate from strong oxidizing agents, acids, and bases to prevent potentially violent reactions.

On-site Storage

Accumulated hazardous waste must be stored safely pending disposal.

• Storage Location: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to mitigate the impact of any potential leaks or spills.

• Ignition Sources: Ensure the storage area is free from any sources of ignition, such as open flames, sparks, or hot surfaces.

Disposal Procedure

The final disposal of 2-Hydroxy-2-methylpropanal must be conducted through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

The following workflow outlines the procedural steps for the disposal of 2-Hydroxy-2-methylpropanal.

Caption: Disposal workflow for 2-Hydroxy-2-methylpropanal.

Emergency Procedures

In the event of a spill or exposure, immediate action is required.

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. For larger spills, evacuate the area and contact your EHS office immediately.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

Disclaimer: This document provides general guidance. It is imperative to consult your institution's specific chemical hygiene plan and your local EHS office for detailed procedures and to ensure full compliance with all applicable federal, state, and local regulations. The absence of complete toxicological data for 2-Hydroxy-2-methylpropanal necessitates a cautious approach to its handling and disposal.

Personal protective equipment for handling 2-Hydroxy-2-methylpropanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Hydroxy-2-methylpropanal (CAS No. 20818-81-9). Due to the limited availability of comprehensive safety data for this specific compound, a conservative approach to handling is strongly recommended. The following procedures are based on general best practices for handling laboratory chemicals with similar functional groups and available physical property data.

Chemical and Physical Properties

A summary of known quantitative data for 2-Hydroxy-2-methylpropanal is provided below. The absence of specific hazard classifications and exposure limits necessitates a cautious approach to handling.

Property	Value	Reference
Molecular Formula	C4H8O2	[1]
Molecular Weight	88.11 g/mol	[2]
Boiling Point	125.7 °C at 760 mmHg	[1]
Flash Point	38.9 °C	[1]
Density	0.985 g/cm³	[1]
Vapor Pressure	5.59 mmHg at 25°C	[1]
Refractive Index	1.412	[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is critical due to the lack of specific toxicity data. The following table outlines the recommended PPE for handling 2-Hydroxy-2-methylpropanal, based on general laboratory safety standards for chemicals with potential hazards.

Body Part	Recommended PPE	Justification & Best Practices
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and unforeseen reactions. Standard EN 166 (EU) or NIOSH (US) approved eye protection should be used.[3]
Skin	Chemical-resistant gloves (Nitrile or Neoprene recommended) and a fully buttoned lab coat	Protects against skin contact. Gloves should be inspected before each use and removed using the proper technique to avoid contaminating hands.[3] Contaminated gloves should be disposed of as hazardous waste.[3]
Respiratory	Use in a well-ventilated area or with local exhaust ventilation (fume hood)	Minimizes inhalation exposure. If ventilation is inadequate or there is a risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge should be used.
Body	A complete chemical-resistant suit may be necessary depending on the scale of work and risk assessment	For large quantities or situations with a high risk of splashing, a chemical-resistant suit is recommended to protect against widespread contamination.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Hydroxy-2-methylpropanal is essential to minimize risk. The following workflow outlines the key steps for safe handling from preparation to disposal.

Safe Handling Workflow Diagram

Experimental Protocol

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment, considering the quantities of 2-Hydroxy-2-methylpropanal to be used and the specific experimental conditions.

• PPE Adherence: Don all required personal protective equipment as outlined in the PPE table above. Ensure all PPE is in good condition.

• Ventilation: All handling of 2-Hydroxy-2-methylpropanal should be performed in a properly functioning chemical fume hood to minimize inhalation exposure.

• Dispensing: Carefully measure and dispense the chemical, avoiding splashes and the generation of aerosols.

• Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials.

• Spill Response: In the event of a spill, evacuate the immediate area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal as hazardous waste. Do not allow the chemical to enter drains.[3]

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 2-Hydroxy-2-methylpropanal and any contaminated materials is crucial to ensure environmental safety and regulatory compliance.

• Waste Segregation: All waste containing 2-Hydroxy-2-methylpropanal, including unused product, contaminated consumables (e.g., gloves, absorbent materials), and empty containers, must be collected in a dedicated, properly labeled, and sealed hazardous waste container.

• Disposal Method: Dispose of the hazardous waste through a licensed and approved waste disposal company.[3] Do not dispose of it down the drain or in general waste.

• Container Disposal: Empty containers should be treated as hazardous waste and disposed of accordingly.[3]

• Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal regulations for hazardous waste management.

References

• 1. 2-hydroxy-2-methylpropanal|20818-81-9 - MOLBASE Encyclopedia [m.molbase.com]
• 2. 2-hydroxy-2-methylpropionaldehyde | 20818-81-9 [chemicalbook.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]